Sodium thiosulfate pentahydrate

• CAS: 10102-17-7

Core Science & Biosynthesis

An In-depth Technical Guide to Sodium Thiosulfate Pentahydrate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium thiosulfate (B1220275) pentahydrate (Na₂S₂O₃·5H₂O), a stable hydrated salt, is a compound of significant interest across various scientific disciplines. It is widely recognized for its role as a titrant in analytical chemistry, a potent antidote for cyanide poisoning, and a nephroprotective agent.[1][2] Its applications extend to photographic processing, gold extraction, and as a component in pharmaceutical formulations.[1] This technical guide provides a comprehensive examination of the core chemical properties and structural characteristics of sodium thiosulfate pentahydrate, supported by detailed experimental protocols for its analysis.

Chemical and Physical Properties

Sodium thiosulfate pentahydrate typically exists as odorless, colorless monoclinic crystals.[3][4] The compound exhibits efflorescence in dry air and is deliquescent in moist conditions.[1] It is characterized by its high solubility in water and is negligible in alcohol.[5]

Quantitative Physicochemical Data

The fundamental physicochemical properties of sodium thiosulfate pentahydrate are compiled in the table below.

Property	Value	Reference(s)
Molecular Formula	Na₂S₂O₃·5H₂O	[3]
Molar Mass	248.18 g/mol	[3][5]
Appearance	White or colorless crystals	[5]
Density	1.667 g/cm³	[3][5]
Melting Point	48.3 °C (118.9 °F; 321.4 K)	[5]
Boiling Point	100 °C (212 °F; 373 K) with decomposition of the pentahydrate	[5]
Solubility in Water	70.1 g/100 mL (20 °C)	[3][5]
231 g/100 mL (100 °C)	[3][5]
Solubility in Ethanol	Negligible	[5]
Standard Molar Enthalpy of Formation (ΔfH°)	-2621 kJ/mol (solid)	[4]
Standard Molar Entropy (S°)	313.5 J/(mol·K) (solid)	[4]
Molar Heat Capacity (Cp)	360.7 J/(mol·K) (solid)	[4]
Enthalpy of Fusion (ΔfusH)	23.4 kJ/mol	[4]
Enthalpy of Solution (ΔsolH)	47.42 kJ (for 1 mole in 400 moles of water at 18°C)	[4]

Crystal Structure

The crystal structure of sodium thiosulfate pentahydrate is monoclinic, with the space group P2₁/c.[3][6] The thiosulfate anion (S₂O₃²⁻) possesses a tetrahedral geometry, which can be conceptualized as a sulfate (B86663) anion with one oxygen atom replaced by a sulfur atom.[5][6]

Crystallographic Data

Detailed crystallographic parameters for sodium thiosulfate pentahydrate are presented below.

Parameter	Value	Reference(s)
Crystal System	Monoclinic	[3]
Space Group	P2₁/c	[6]
Unit Cell Dimensions	a = 5.94 Å	[6]
b = 21.57 Å	[6]
c = 7.53 Å	[6]
β = 103° 58'	[6]
S-S Bond Distance	~1.97 Å	[6]
Average S-O Bond Distance	~1.48 Å	[6]

Within the crystal lattice, each sodium atom is octahedrally coordinated by oxygen atoms from both the thiosulfate groups and the water molecules, and by the terminal sulfur atom of a thiosulfate anion.[6] These octahedral units form chains through shared edges, which are interconnected via hydrogen bonding with the thiosulfate groups.[6]

Visualization of the Thiosulfate Anion Structure

The tetrahedral arrangement of the thiosulfate anion is depicted in the following diagram.

Caption: Tetrahedral structure of the thiosulfate anion.

Chemical Reactions

Thermal Decomposition

When subjected to heat, sodium thiosulfate pentahydrate undergoes a two-stage decomposition. Initially, it loses its five water molecules of hydration. Upon further heating to 300 °C, the anhydrous salt decomposes into sodium sulfate and sodium polysulfide.[5][7]

Caption: Thermal decomposition pathway of sodium thiosulfate pentahydrate.

Reaction with Acids

A characteristic reaction of thiosulfate salts is their decomposition upon treatment with acids. This reaction results in the formation of elemental sulfur, sulfur dioxide, and water.[5][7]

Experimental Protocols

X-ray Diffraction (XRD)

Objective: To elucidate the crystal structure and confirm the phase identity of sodium thiosulfate pentahydrate.

Methodology:

• Sample Preparation: For single-crystal analysis, a small, defect-free crystal is mounted on a goniometer. For powder diffraction, the crystalline solid is finely pulverized to ensure random orientation of the crystallites.

• Instrumentation: A single-crystal or powder X-ray diffractometer equipped with a suitable X-ray source (e.g., Cu Kα) is utilized.

• Data Collection:

  • Single-Crystal XRD: The crystal is cooled to a low temperature (e.g., 100 K or 200 K) to reduce thermal motion.[6] A series of diffraction images are collected as the crystal is rotated.[6]

  • Powder XRD: The powdered sample is loaded into a sample holder. The instrument is configured to scan over a defined 2θ range with a specific step size (e.g., 0.03°) and dwell time (e.g., 0.2 s).[1] Typical operating conditions are a voltage of 40 kV and a current of 30 mA.[1]

• Data Analysis: The collected diffraction data is processed to determine the unit cell parameters, space group, and atomic coordinates. For powder data, the resulting diffractogram is compared with reference patterns from crystallographic databases for phase identification.

Thermal Analysis (DSC and TGA)

Objective: To characterize the thermal behavior, including melting, dehydration events, and thermal stability.

Methodology for Differential Scanning Calorimetry (DSC):

• Instrumentation: A calibrated differential scanning calorimeter.

• Sample Preparation: A sample of 5-10 mg is accurately weighed into an aluminum DSC pan, which is then hermetically sealed.

• Experimental Conditions: The sample is subjected to a controlled temperature program, for instance, heating at a linear rate of 2 °C/min over a temperature range of -40 °C to 60 °C.[1] An inert purge gas, such as nitrogen, is maintained at a constant flow rate.

• Data Analysis: The resulting heat flow curve as a function of temperature is analyzed to determine key thermal events, such as the melting point (onset and peak temperatures) and the enthalpy of fusion.

Methodology for Thermogravimetric Analysis (TGA):

• Instrumentation: A thermogravimetric analyzer.

• Sample Preparation: A precisely weighed sample is placed in the TGA sample pan.

• Experimental Conditions: The sample is heated at a constant rate, for example, 5 °C/min, through a temperature range of 25 °C to 200 °C.[1] The analysis is performed under a controlled nitrogen atmosphere with a flow rate of 20 mL/min.[1]

• Data Analysis: The change in mass of the sample is recorded as a function of temperature. The resulting TGA curve is used to identify the temperature ranges and extent of mass loss corresponding to dehydration.

Spectroscopic Analysis (FTIR)

Objective: To identify the vibrational modes of the functional groups and confirm the presence of water of crystallization.

Methodology for Fourier-Transform Infrared (FTIR) Spectroscopy:

• Instrumentation: A Fourier-transform infrared spectrometer, commonly equipped with an Attenuated Total Reflectance (ATR) accessory for solid samples.

• Sample Preparation: A small quantity of the crystalline powder is placed in direct contact with the ATR crystal.

• Data Collection: The infrared spectrum is acquired over a wavenumber range of 4000-500 cm⁻¹.[1] A background spectrum is collected prior to the sample measurement and is automatically subtracted.

• Data Analysis: The spectrum is interpreted to assign the observed absorption bands to specific molecular vibrations. For sodium thiosulfate pentahydrate, a prominent broad band centered around 3448 cm⁻¹ corresponds to the O-H stretching vibrations of the water molecules.[1] Other characteristic peaks are observed at approximately 1657 cm⁻¹, 1120 cm⁻¹, 1003 cm⁻¹, and 671 cm⁻¹.[1]

Iodometric Titration

Objective: To accurately determine the concentration of a sodium thiosulfate solution.

Methodology: Iodometric titration is a classic redox titration method where the reaction between iodine and thiosulfate is utilized for quantitative analysis.

References

• 1. Preparation and characterization of sodium thiosulfate pentahydrate/silica microencapsulated phase change material for thermal energy storage - RSC Advances (RSC Publishing) DOI:10.1039/C6RA28056K [pubs.rsc.org]
• 2. Sodium thiosulfate, pentahydrate [webbook.nist.gov]
• 3. Preparation and characterization of sodium thiosulfate pentahydrate/silica microencapsulated phase change material for thermal energy storage - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. engineering.purdue.edu [engineering.purdue.edu]
• 5. researchgate.net [researchgate.net]
• 6. Crystal structure of sodium thio­sulfate dihydrate and comparison to the penta­hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.iucr.org [journals.iucr.org]

The Core Mechanism of Action of Sodium Thiosulfate as a Reducing Agent: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium thiosulfate (B1220275) (Na₂S₂O₃) is a versatile and well-established chemical compound with a long history of use in medicine and industry. Its efficacy in various applications, from an antidote for cyanide poisoning to a protective agent against cisplatin-induced toxicities, is fundamentally rooted in its chemical properties as a reducing agent and a sulfur donor. This technical guide provides a comprehensive exploration of the core mechanisms of action of sodium thiosulfate, focusing on its redox chemistry, its role as a potent antioxidant, and its enzymatic and non-enzymatic interactions in biological systems. Detailed experimental protocols, quantitative data, and visual representations of key pathways are presented to offer a thorough resource for researchers, scientists, and professionals in drug development.

Introduction: The Chemical Foundation of a Multifaceted Agent

Sodium thiosulfate is an inorganic salt that readily dissociates in water to yield two sodium ions (Na⁺) and the thiosulfate anion (S₂O₃²⁻). The therapeutic and industrial utility of this compound is almost exclusively derived from the unique chemical nature of the thiosulfate anion. Structurally, the thiosulfate ion is tetrahedral, with a central sulfur atom bonded to three oxygen atoms and a terminal sulfur atom. The two sulfur atoms have different oxidation states; the central sulfur atom is in a +5 oxidation state, while the terminal sulfur atom is in a -1 oxidation state, leading to an average oxidation state of +2 for sulfur in the ion.[1][2] This structure makes the thiosulfate ion a readily available source of electrons and a competent nucleophile, underpinning its function as a reducing agent.[3][4]

The primary reducing reaction of thiosulfate in many analytical and biological contexts is its oxidation to the tetrathionate (B1226582) ion (S₄O₆²⁻). This two-electron transfer process is central to its mechanism of action in various applications.

Reaction 1: Thiosulfate Oxidation 2 S₂O₃²⁻ ⟶ S₄O₆²⁻ + 2e⁻

Quantitative Physicochemical and Pharmacokinetic Properties

A quantitative understanding of sodium thiosulfate's properties is essential for its application in research and drug development. Key data regarding its reducing potential and its behavior in biological systems are summarized below.

Standard Reduction Potential

The standard reduction potential (E°) of a redox couple is a measure of its tendency to acquire electrons and be reduced. For the tetrathionate/thiosulfate couple, the standard reduction potential has been determined to be +0.198 ± 0.004 V versus the standard hydrogen electrode (SHE).[5][6] This positive potential indicates that the thiosulfate ion is a mild reducing agent.

Pharmacokinetic Parameters

The clinical efficacy of sodium thiosulfate is influenced by its absorption, distribution, metabolism, and excretion. Intravenous administration is the preferred route due to low and variable oral bioavailability.[7]

Table 1: Pharmacokinetic Parameters of Intravenous Sodium Thiosulfate in Healthy Volunteers and Hemodialysis Patients

Parameter	Healthy Volunteers (8g IV dose)	Hemodialysis Patients (Off-Dialysis)	Reference(s)
Volume of Distribution (Vd)	0.15 L/kg (central), 0.33 L/kg (peripheral)	Not specified	[4]
Total Body Clearance (CL)	4.11 ± 0.77 ml/min/kg	2.04 ± 0.72 ml/min/kg	[3][7]
Renal Clearance (CLr)	1.86 ± 0.45 ml/min/kg	Minimal	[3][7]
Non-renal Clearance (CLnr)	2.25 ± 0.42 ml/min/kg	2.04 ± 0.72 ml/min/kg	[3][7]
Elimination Half-life (t½)	~20 minutes (1g dose) to 182 minutes (9g dose)	Not specified	[8][9]

Data are presented as mean ± standard deviation where available.

Core Mechanisms of Action as a Reducing Agent

The reducing activity of sodium thiosulfate is manifested through several key mechanisms in biological systems: direct antioxidant action, enzymatic detoxification, and inactivation of xenobiotics.

Direct Antioxidant Activity: Scavenging of Reactive Oxygen Species (ROS)

Sodium thiosulfate is a potent antioxidant capable of neutralizing a variety of reactive oxygen species (ROS), which are implicated in cellular damage and the pathophysiology of numerous diseases. It can directly donate electrons to ROS, thereby reducing their reactivity and preventing oxidative damage to lipids, proteins, and nucleic acids.

• Superoxide (B77818) (O₂⁻): Sodium thiosulfate can scavenge the superoxide radical.

• Hydrogen Peroxide (H₂O₂): It has been shown to directly inactivate hydrogen peroxide.

• Peroxynitrite (ONOO⁻): As a powerful oxidant and nitrating agent, peroxynitrite's damaging effects can be mitigated by sodium thiosulfate.

The direct scavenging of ROS by sodium thiosulfate is a fundamental aspect of its therapeutic effects in conditions associated with oxidative stress, such as calciphylaxis and chemotherapy-induced toxicities.

Caption: Direct scavenging of ROS by sodium thiosulfate.

Enzymatic Detoxification: The Case of Cyanide Poisoning

The most well-known therapeutic application of sodium thiosulfate is as an antidote for cyanide poisoning. This action is a classic example of its role as a sulfur donor in an enzyme-catalyzed detoxification reaction. Cyanide exerts its toxicity by inhibiting cytochrome c oxidase in the mitochondrial electron transport chain, leading to cellular hypoxia.

The enzyme rhodanese (thiosulfate sulfurtransferase), found predominantly in the mitochondria of liver and kidney cells, catalyzes the transfer of a sulfur atom from thiosulfate to cyanide (CN⁻). This reaction converts the highly toxic cyanide into the much less toxic and readily excretable thiocyanate (B1210189) (SCN⁻).

Reaction 2: Rhodanese-Catalyzed Cyanide Detoxification CN⁻ + S₂O₃²⁻ --(Rhodanese)--> SCN⁻ + SO₃²⁻ (sulfite)

In this process, sodium thiosulfate acts as the sulfur donor substrate, and its administration significantly enhances the body's natural, but limited, capacity to detoxify cyanide.

Caption: Enzymatic detoxification of cyanide by rhodanese.

Indirect Antioxidant Effects: Activation of the Nrf2 Signaling Pathway

Beyond direct ROS scavenging, sodium thiosulfate can bolster the cell's endogenous antioxidant defenses through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.

Under basal conditions, Nrf2 is kept inactive in the cytoplasm by binding to Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Oxidative or electrophilic stress, potentially induced by thiosulfate or its metabolites, can cause conformational changes in Keap1. This disrupts the Nrf2-Keap1 interaction, allowing Nrf2 to translocate to the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, upregulating the production of protective proteins such as glutathione (B108866) S-transferases (GSTs), and heme oxygenase-1 (HO-1).

Caption: Activation of the Nrf2 antioxidant pathway.

Inactivation of Xenobiotics: Cisplatin (B142131) Neutralization

Sodium thiosulfate is used clinically to mitigate the nephrotoxicity and ototoxicity associated with the chemotherapeutic agent cisplatin. Cisplatin is a platinum-containing compound that exerts its anticancer effects by cross-linking DNA. However, it can also bind to other molecules in the body, leading to side effects.

Sodium thiosulfate can directly interact with cisplatin, forming a biologically inactive platinum-thiosulfate complex. This reaction prevents cisplatin from binding to and damaging healthy tissues, particularly in the kidneys and inner ear. The timing of sodium thiosulfate administration is critical to avoid compromising the anticancer efficacy of cisplatin.

Key Experimental Protocols

The following section provides detailed methodologies for key experiments used to characterize the reducing and detoxifying properties of sodium thiosulfate.

Protocol for Rhodanese Activity Assay

This protocol is adapted from the colorimetric method by Sörbo and is used to determine the cyanide-detoxifying activity of the rhodanese enzyme in the presence of sodium thiosulfate.

Principle: Rhodanese catalyzes the transfer of a sulfur atom from thiosulfate to cyanide, forming thiocyanate. The thiocyanate produced is then reacted with a ferric nitrate (B79036) reagent to form a colored ferric thiocyanate complex, which can be quantified spectrophotometrically at 460 nm.

Reagents:

• Buffer: 0.2 M Potassium Phosphate (B84403), pH 8.6

• Substrate 1: 0.125 M Sodium Thiosulfate

• Substrate 2: 0.25 M Potassium Cyanide (KCN)

• Stopping Reagent: 38% Formaldehyde (B43269)

• Color Reagent: 0.2 M Ferric Nitrate in Nitric Acid

• Enzyme Sample: Tissue homogenate or purified rhodanese solution

Procedure:

• Prepare a reaction mixture containing 200 µL of 0.125 M sodium thiosulfate, 100 µL of 0.2 M potassium phosphate buffer, and 100 µL of the enzyme sample.

• For the blank sample, add 100 µL of 38% formaldehyde at this stage to inactivate the enzyme.

• To initiate the reaction, add 100 µL of 0.25 M KCN to all tubes (except the blank, where it is added after formaldehyde).

• Incubate the mixture for 5 minutes at room temperature (25°C).

• Stop the reaction in the test samples by adding 100 µL of 38% formaldehyde.

• Add 500 µL of the ferric nitrate color reagent to all tubes.

• Centrifuge the samples to pellet any precipitate.

• Measure the absorbance of the supernatant at 460 nm.

• Calculate the amount of thiocyanate formed using a standard curve prepared with known concentrations of potassium thiocyanate (KSCN).

Unit Definition: One unit of rhodanese activity is defined as the amount of enzyme that catalyzes the formation of 1.0 µmole of thiocyanate per minute under the specified conditions.

Protocol for In Vitro Superoxide Radical Scavenging Assay

This protocol measures the ability of sodium thiosulfate to scavenge superoxide radicals generated in a non-enzymatic system.

Principle: Superoxide radicals are generated by the phenazine (B1670421) methosulfate-NADH (PMS-NADH) system. These radicals reduce nitroblue tetrazolium (NBT) to a purple formazan (B1609692) product, which absorbs light at 560 nm. An antioxidant, such as sodium thiosulfate, will compete with NBT for the superoxide radicals, thereby decreasing the rate of formazan formation.

Reagents:

• Buffer: 16 mM Tris-HCl, pH 8.0

• NADH Solution: 0.936 mM NADH

• NBT Solution: 0.3 mM Nitroblue Tetrazolium

• PMS Solution: 0.12 mM Phenazine Methosulfate

• Test Compound: Sodium Thiosulfate solutions at various concentrations

• Standard: Ascorbic acid or Gallic acid

Procedure:

• In a 96-well plate or cuvettes, prepare reaction mixtures containing 1.0 mL of the sodium thiosulfate solution (or standard/blank), 0.5 mL of Tris-HCl buffer, 0.5 mL of NBT solution, and 0.5 mL of NADH solution.

• Initiate the reaction by adding 0.5 mL of PMS solution to the mixture.

• Incubate the reaction mixture at 25°C for 5 minutes.

• Measure the absorbance at 560 nm against a blank.

• The percentage of superoxide radical scavenging is calculated using the following formula:

  • % Scavenging = [(A_control - A_sample) / A_control] x 100

  • Where A_control is the absorbance of the control (without the test compound) and A_sample is the absorbance in the presence of the test compound.

• The IC₅₀ value (the concentration of sodium thiosulfate required to scavenge 50% of the superoxide radicals) can be determined by plotting the percentage of scavenging against the concentration of sodium thiosulfate.

Conclusion

The mechanism of action of sodium thiosulfate as a reducing agent is a cornerstone of its diverse therapeutic applications. Its ability to donate electrons allows it to directly neutralize harmful reactive oxygen species, participate in critical enzymatic detoxification pathways such as the rhodanese-mediated conversion of cyanide to thiocyanate, and indirectly bolster cellular antioxidant defenses via the Nrf2 pathway. The quantitative data on its reduction potential and pharmacokinetics provide a solid foundation for its rational use in drug development and clinical practice. The experimental protocols detailed herein offer standardized methods for further investigation into its properties. A thorough understanding of these core mechanisms is paramount for optimizing existing therapies and exploring new applications for this remarkable and versatile compound.

References

• 1. mechanism kinetics hydrochloric acid sodium thiosulfate reaction rate expression orders of reaction explained oxidation state changes of sulfur disproportionation redox reaction Doc Brown's advanced level revision notes [docbrown.info]
• 2. journalijar.com [journalijar.com]
• 3. researchgate.net [researchgate.net]
• 4. Simulation-Based Sodium Thiosulfate Dosing Strategies for the Treatment of Calciphylaxis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Catalytic Protein Film Electrochemistry Provides a Direct Measure of the Tetrathionate/Thiosulfate Reduction Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sodium Thiosulfate Pharmacokinetics in Hemodialysis Patients and Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medsafe.govt.nz [medsafe.govt.nz]
• 9. accessdata.fda.gov [accessdata.fda.gov]

An In-depth Technical Guide to the Synthesis and Purification of Sodium Thiosulfate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification methods for sodium thiosulfate (B1220275) pentahydrate (Na₂S₂O₃·5H₂O). It includes detailed experimental protocols, quantitative data summaries, and visual representations of the core processes to support laboratory and developmental work.

Introduction

Sodium thiosulfate pentahydrate, colloquially known as "hypo," is a colorless, monoclinic crystalline solid.[1][2] It is an important inorganic salt with significant applications in various fields, including medicine, analytical chemistry, and photography.[1] In the pharmaceutical and drug development sectors, it is used as an antidote for cyanide poisoning, as an adjunct in cisplatin (B142131) chemotherapy to mitigate side effects, and in various analytical procedures.[1][3] The compound is highly soluble in water, forming a weakly alkaline solution, and is efflorescent in dry air.[4][5] Given its utility, robust and well-characterized methods for its synthesis and purification are essential.

Synthesis Methods

Several methods exist for the production of sodium thiosulfate pentahydrate, ranging from common laboratory procedures to large-scale industrial processes.

Reaction of Sodium Sulfite (B76179) with Sulfur

The most common and straightforward laboratory synthesis involves the reaction of sodium sulfite (Na₂SO₃) with elemental sulfur (S) in an aqueous solution.[4][6][7] The sulfur is added to a hot solution of sodium sulfite and boiled to facilitate the reaction.[1][4]

Chemical Equation: Na₂SO₃ + S + 5H₂O → Na₂S₂O₃·5H₂O[6]

Reaction of Sodium Hydroxide (B78521) with Sulfur

Sodium thiosulfate can also be prepared by boiling elemental sulfur with an aqueous solution of sodium hydroxide (NaOH).[1][8] However, this method can produce side products and requires careful control.[8][9]

Chemical Equation: 6NaOH + 4S → 2Na₂S + Na₂S₂O₃ + 3H₂O

Industrial Production Methods

Industrial-scale production often utilizes waste streams or multi-step processes for efficiency and cost-effectiveness.

• Sodium Sulfide (B99878) Method: This process uses waste sodium sulfide from manufacturing sulfur dyes.[8] The method involves reacting sodium sulfide, sodium carbonate, and sulfur dioxide, followed by evaporation and crystallization.[10]

• Soda Ash and Sulfur Dioxide Method: In this process, a sodium carbonate (soda ash) solution reacts with sulfur dioxide to first produce sodium sulfite.[2][10] Elemental sulfur is then added to the sodium sulfite solution, which is boiled to yield sodium thiosulfate.[7][10]

• Mechanochemical Synthesis: A novel approach involves the mechanical activation of a suspension of sodium sulfite and sulfur in a planetary ball mill.[11][12] This method can achieve a high degree of conversion (around 95%) under mild and brief conditions.[11][12]

Experimental Protocols

This section details the laboratory procedure for the synthesis of sodium thiosulfate pentahydrate using the sodium sulfite and sulfur method.

Laboratory Synthesis Protocol

Objective: To synthesize sodium thiosulfate pentahydrate by reacting sodium sulfite with elemental sulfur.

Materials and Reagents:

• Sodium sulfite (Na₂SO₃), anhydrous: 6.3 g[4]

• Sulfur powder (S): 2.0 g[4]

• Distilled water: 40 mL[4]

• 50% Ethanol (B145695) (optional, to wet the sulfur)[4]

• 100 mL Beaker[4]

• 50 mL Beaker[4]

• Watch glass[4]

• Heating source (e.g., hot plate or Bunsen burner)

• Stirring rod

• Buchner funnel and suction flask for vacuum filtration[4]

• Filter paper

Procedure:

• Prepare Sodium Sulfite Solution: Weigh 6.3 g of anhydrous sodium sulfite and place it into a 100 mL beaker. Add 40 mL of distilled water and cover the beaker with a watch glass.[4] Heat the mixture with constant stirring until the sodium sulfite is completely dissolved. Continue heating the solution until it is near boiling.[4]

• Prepare Sulfur Slurry: In a separate 50 mL beaker, weigh 2.0 g of sulfur powder. To prevent the hydrophobic sulfur from clumping on the surface of the aqueous solution, add a small amount of 50% ethanol to create a paste.[4]

• Reaction: Add the sulfur paste to the near-boiling sodium sulfite solution in batches while stirring continuously.[4]

• Boiling: Continue to heat the reaction mixture, maintaining a gentle boil for 1 to 1.5 hours.[4] Stir constantly to keep the sulfur suspended in the solution. Use a small amount of distilled water to rinse any sulfur adhering to the beaker walls back into the solution and to compensate for water lost to evaporation.[4]

• Hot Filtration: After the boiling period, immediately filter the hot solution using a Buchner funnel under reduced pressure to remove any unreacted sulfur.[4] The unreacted sulfur is discarded.

• Crystallization: Transfer the hot filtrate to a clean beaker. The solution can now be purified by recrystallization as described in the section below.

Purification Methods

The primary method for purifying sodium thiosulfate is recrystallization from water, which takes advantage of the salt's decreased solubility at lower temperatures.

Recrystallization Protocol

Objective: To purify crude sodium thiosulfate by crystallization.

Procedure:

• Concentration: Gently heat the filtrate obtained from the synthesis step to evaporate the water and concentrate the solution.[1][4] Reduce the volume until a supersaturated solution is formed.[4] This point is often reached when a crust of crystals begins to form on a stirring rod when it is removed from the solution.[9]

• Cooling and Seeding: Allow the concentrated solution to cool slowly to room temperature. To induce crystallization in the supersaturated solution, a single "seed" crystal of pure sodium thiosulfate pentahydrate can be added.[4][13]

• Crystal Growth: Upon seeding, crystallization will begin.[14] For the formation of larger, more uniform crystals, the solution should be left undisturbed in a cool place (an ice bath can be used to speed up the process) until crystal formation ceases.[13][15]

• Isolation and Washing: Isolate the formed crystals by filtration. The crystals can be washed with a small amount of cold ethanol to remove any remaining impurities.[16]

• Drying: Dry the purified crystals. The pentahydrate form is efflorescent and will lose water in dry air.[5] Drying can be done over silica (B1680970) gel in a vacuum for a specified time.[5]

Data Presentation

Quantitative data from various synthesis and purification methods are summarized below.

Table 1: Summary of Synthesis Conditions and Results

Synthesis Method	Key Reactants	Conditions	Reported Yield / Conversion	Purity	Reference
Mechanochemical	Sodium sulfite, Sulfur	Planetary ball mill, ≥350 min⁻¹, ≥35 min	~95% conversion	≥98% (by iodometric titration)	[12]
Sodium Sulfite & Sulfur	Sodium sulfite, Sulfur	Boiling aqueous solution, 1-1.5 hours	>90% (gravimetric)	High	[4][11]
Industrial Crystallization	Concentrated Na₂S₂O₃ solution	Oslo cooling crystallizer, 30-38°C, 15-20 hours	>30% improvement over batch	>99%

Table 2: Typical Product Specifications for Sodium Thiosulfate Pentahydrate

Parameter	Specification	Reference
Appearance	Colorless, transparent crystals	[17]
Assay (Purity)	≥99.0%	[17][18]
pH (1% solution)	6.0 - 8.0	[5]
Water-insoluble matter	<0.01%	[17]
Sulfide	<0.001%	[17]
Iron (Fe)	<0.001%	[17]
Lead (Pb)	≤2 mg/kg	[18]
Loss on Drying	32.0% - 37.0%	[5][18]

Visualizations

Diagrams illustrating the synthesis workflow and chemical reaction are provided below using the DOT language.

Caption: Workflow for the synthesis and purification of sodium thiosulfate pentahydrate.

Caption: Chemical reaction for the synthesis of sodium thiosulfate pentahydrate.

References

• 1. scribd.com [scribd.com]
• 2. scribd.com [scribd.com]
• 3. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
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• 5. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 6. Inorganic Synthesis Preparation of Sodium Thiosulfate | Chegg.com [chegg.com]
• 7. expertmarketresearch.com [expertmarketresearch.com]
• 8. Sodium thiosulfate - Wikipedia [en.wikipedia.org]
• 9. Sciencemadness Discussion Board - Sodium Thiosulfate Synthesis and Purification - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. alfa-chemical.com [alfa-chemical.com]
• 11. sibran.ru [sibran.ru]
• 12. researchgate.net [researchgate.net]
• 13. "Slow crystallization" experiment | MEL Chemistry [melscience.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. Solved Sodium thiosulfate pentahydrate Na2SO3 + S + 5 H2O → | Chegg.com [chegg.com]
• 16. m.youtube.com [m.youtube.com]
• 17. chemistryconnection.com [chemistryconnection.com]
• 18. fao.org [fao.org]

An In-depth Technical Guide to the Thermal Decomposition Pathway of Sodium Thiosulfate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium thiosulfate (B1220275) pentahydrate (Na₂S₂O₃·5H₂O) is a crucial compound with diverse applications in the pharmaceutical and chemical industries, serving as an antioxidant, a titrant in analytical chemistry, and a detoxifying agent. A thorough understanding of its thermal stability and decomposition pathway is paramount for ensuring its effective and safe use in drug development, manufacturing, and storage. This technical guide provides a comprehensive overview of the thermal decomposition of sodium thiosulfate pentahydrate, detailing the multi-step degradation process, intermediate products, and the influence of the surrounding atmosphere. The information presented herein is supported by quantitative data from thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and X-ray diffraction (XRD) studies.

Thermal Decomposition Pathway

The thermal decomposition of sodium thiosulfate pentahydrate is a complex, multi-step process that begins with melting and is followed by a series of dehydration events, culminating in the decomposition of the anhydrous salt at elevated temperatures. The pathway can be summarized as follows:

• Melting: The pentahydrate salt melts in its own water of crystallization at a relatively low temperature.

• Dehydration: The water of hydration is lost in a sequential manner, typically involving the formation of a dihydrate intermediate before becoming fully anhydrous.

• Decomposition of Anhydrous Salt: At significantly higher temperatures, the anhydrous sodium thiosulfate decomposes into different products depending on the atmospheric conditions.

The following diagram illustrates the key stages of the thermal decomposition pathway.

Caption: Thermal decomposition pathway of sodium thiosulfate pentahydrate.

Quantitative Data Presentation

The following tables summarize the quantitative data obtained from various thermal analysis studies on sodium thiosulfate pentahydrate. These values can vary slightly depending on experimental conditions such as heating rate and atmospheric purity.

Table 1: Thermal Decomposition Events and Temperature Ranges

Thermal Event	Temperature Range (°C)
Melting	48 - 52
Dehydration (Step 1: -3H₂O)	50 - 100
Dehydration (Step 2: -2H₂O)	100 - 220
Decomposition of Anhydrous Salt	> 300

Table 2: Mass Loss Data from Thermogravimetric Analysis (TGA)

Dehydration Step	Theoretical Mass Loss (%)	Experimental Mass Loss Range (%)
Na₂S₂O₃·5H₂O → Na₂S₂O₃·2H₂O	21.78	21.5 - 22.0
Na₂S₂O₃·2H₂O → Na₂S₂O₃	14.52	14.0 - 15.0
Total Dehydration	36.30	35.5 - 37.0

Table 3: Enthalpy Changes from Differential Scanning Calorimetry (DSC)

Transition	Enthalpy Change (ΔH)
Melting	~47.4 kJ/mol
Dehydration (Total)	Varies with conditions

Influence of Atmosphere on Final Decomposition Products

The composition of the final decomposition products of anhydrous sodium thiosulfate is highly dependent on the surrounding atmosphere.

• Inert Atmosphere (e.g., Nitrogen): Upon heating to around 300°C, anhydrous sodium thiosulfate decomposes to form sodium sulfate (B86663) (Na₂SO₄) and sodium polysulfide (Na₂Sₓ, where x is typically 5)[1].

  4Na₂S₂O₃ → 3Na₂SO₄ + Na₂S₅

• Oxidative Atmosphere (e.g., Air): In the presence of oxygen, the decomposition can lead to the formation of sodium sulfate and sulfur dioxide (SO₂).

Experimental Protocols

Detailed methodologies for the key experiments used to characterize the thermal decomposition of sodium thiosulfate pentahydrate are provided below.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

This protocol outlines a general procedure for simultaneous TGA-DSC analysis.

Objective: To determine the temperature and mass loss associated with the dehydration and decomposition of sodium thiosulfate pentahydrate, and to measure the enthalpy changes of these transitions.

Apparatus:

• Simultaneous TGA-DSC instrument

• Microbalance

• Alumina or platinum crucibles

• Inert gas (e.g., high-purity nitrogen) and/or oxidative gas (e.g., dry air) supply

Procedure:

• Sample Preparation: A small, representative sample of sodium thiosulfate pentahydrate (typically 5-10 mg) is accurately weighed into a clean, tared TGA-DSC crucible.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the instrument.

  • Set the purge gas (e.g., nitrogen) to a constant flow rate (e.g., 20-50 mL/min).

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 25-30°C.

  • Heat the sample at a linear rate, typically 5-10°C/min, up to a final temperature of at least 400°C to observe the complete decomposition of the anhydrous salt.

• Data Acquisition: Record the sample mass, temperature, and heat flow as a function of time and temperature.

• Data Analysis:

  • From the TGA curve (mass vs. temperature), determine the onset and end temperatures of each mass loss step and calculate the percentage mass loss.

  • From the DSC curve (heat flow vs. temperature), identify the endothermic and exothermic peaks corresponding to melting, dehydration, and decomposition. Integrate the peaks to determine the enthalpy change (ΔH) for each transition.

The following diagram illustrates a typical experimental workflow for TGA-DSC analysis.

Caption: Experimental workflow for TGA-DSC analysis.

X-ray Diffraction (XRD)

Objective: To identify the crystalline phases of the intermediate and final products of the thermal decomposition.

Apparatus:

• X-ray diffractometer with a high-temperature stage

• Sample holder

Procedure:

• In-situ XRD:

  • A powdered sample of sodium thiosulfate pentahydrate is placed in the high-temperature sample holder of the XRD instrument.

  • XRD patterns are collected at various temperatures corresponding to the different stages of decomposition as identified by TGA-DSC (e.g., at room temperature, after the first dehydration step, after the second dehydration step, and after the final decomposition).

• Ex-situ XRD:

  • Samples are heated to specific temperatures in a separate furnace under a controlled atmosphere.

  • The samples are then cooled to room temperature and their XRD patterns are collected.

• Data Analysis: The obtained diffraction patterns are compared with standard diffraction patterns from databases (e.g., ICDD) to identify the crystalline structures of the initial material, intermediates (such as sodium thiosulfate dihydrate), and final decomposition products (such as sodium sulfate)[2][3].

Conclusion

The thermal decomposition of sodium thiosulfate pentahydrate is a well-defined, multi-step process that is highly dependent on temperature and atmospheric conditions. A comprehensive understanding of this pathway, supported by robust analytical techniques such as TGA, DSC, and XRD, is essential for professionals in research and drug development. The quantitative data and detailed experimental protocols provided in this guide serve as a valuable resource for ensuring the stability, quality, and safety of products and processes involving this important compound.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structure of sodium thio­sulfate dihydrate and comparison to the penta­hydrate - PMC [pmc.ncbi.nlm.nih.gov]

The Antioxidant Properties of Sodium Thiosulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium thiosulfate (B1220275) (Na₂S₂O₃), a compound with a long history of use in medicine for conditions such as cyanide poisoning, is gaining increasing attention for its potent antioxidant properties. This technical guide provides an in-depth exploration of the mechanisms through which sodium thiosulfate exerts its antioxidant effects, supported by quantitative data from various in vitro and in vivo studies. Detailed experimental protocols for assessing its antioxidant capacity are provided, and key signaling pathways involved in its cytoprotective action are illustrated. This document aims to serve as a comprehensive resource for researchers, scientists, and drug development professionals interested in the therapeutic potential of sodium thiosulfate in mitigating oxidative stress-related pathologies.

Core Mechanisms of Antioxidant Action

Sodium thiosulfate (STS) employs a multi-pronged approach to combat oxidative stress, acting as both a direct scavenger of reactive oxygen species (ROS) and an indirect modulator of endogenous antioxidant systems.

1.1. Direct Scavenging of Reactive Oxygen Species

Sodium thiosulfate has been shown to directly neutralize several potent oxidants. Its thiosulfate anion (S₂O₃²⁻) can donate electrons, thereby reducing and neutralizing ROS. This has been demonstrated for hydrogen peroxide (H₂O₂), a key signaling molecule and a precursor to more damaging radicals, and hypochlorite (B82951) (HOCl), a highly reactive oxidant produced by myeloperoxidase during inflammation.[1] In vitro studies have demonstrated a dose-dependent scavenging effect of STS on H₂O₂ and HOCl, with maximal activity observed at a dosage of 0.1 g.[1]

1.2. Role as a Hydrogen Sulfide (B99878) (H₂S) Donor

A significant aspect of sodium thiosulfate's antioxidant activity stems from its role as a precursor to hydrogen sulfide (H₂S).[2] H₂S is an endogenous gasotransmitter with well-established cytoprotective and antioxidant properties. STS can be metabolized in the body to generate H₂S, which in turn can scavenge a wide range of ROS and reactive nitrogen species (RNS), including superoxide (B77818) (O₂⁻), hydrogen peroxide, and peroxynitrite (ONOO⁻).[2]

1.3. Enhancement of Endogenous Antioxidant Systems

Beyond its direct scavenging capabilities, sodium thiosulfate enhances the body's own antioxidant defenses.

• Glutathione (B108866) (GSH) Regeneration: STS can participate in the regeneration of glutathione, the most abundant endogenous antioxidant. It can reduce oxidized glutathione (GSSG) back to its reduced, active form (GSH).[3] This replenishment of the glutathione pool is critical for maintaining cellular redox homeostasis and protecting against oxidative damage.

• Upregulation of Antioxidant Enzymes: Studies have shown that treatment with sodium thiosulfate can lead to the preservation or increased activity of key antioxidant enzymes. Notably, in a rat model of hyperoxaluria-induced renal oxidative stress, STS treatment maintained the tissue activity of superoxide dismutase (SOD), an enzyme that catalyzes the dismutation of the superoxide radical into oxygen and hydrogen peroxide.[4][5]

Quantitative Data on Antioxidant Efficacy

The antioxidant effects of sodium thiosulfate have been quantified in various experimental models. The following tables summarize key findings from these studies.

Table 1: In Vitro Antioxidant Activity of Sodium Thiosulfate

Parameter Measured	Experimental Model	Key Findings	Reference
Hydrogen Peroxide (H₂O₂) Scavenging	Cell-free assay	Dose-dependent reduction of H₂O₂ activity.[1]	[1]
Hypochlorite (HOCl) Scavenging	Cell-free assay	Dose-dependent reduction of HOCl activity.[1]	[1]
Ferric Reducing Antioxidant Power (FRAP)	Ferricyanide reducing antioxidant assay	Demonstrated electron-donating properties, indicating free radical neutralizing capability.[4]	[4]
Intracellular ROS Accumulation	Oxalate-induced LLC-PK1 cells	Dose-dependently scavenged ROS accumulation.[4][5]	[4][5]
Intracellular H₂O₂	Oxalate-exposed LLC-PK1 cells	Reduced the amount of H₂O₂ released from cells.[4]	[4]

Table 2: In Vivo Antioxidant Effects of Sodium Thiosulfate

Parameter Measured	Animal Model	Treatment Regimen	Key Quantitative Results	Reference
Superoxide Dismutase (SOD) Activity	Hyperoxaluric rats (ethylene glycol-induced)	0.4 g/kg body weight, thrice a week for 4 weeks	Preserved normal SOD activity compared to the untreated hyperoxaluric group.[4]	[4]
Urinary 8-Isoprostaglandin Levels	Hyperoxaluric rats (ethylene glycol-induced)	0.4 g/kg body weight, thrice a week for 4 weeks	Maintained normal levels, whereas levels were elevated in the untreated group.[4]	[4]
Arterial Blood Pressure	5/6 nephrectomized rats (CKD model)	0.1 g/kg intraperitoneally, 5 times/week for 4 weeks	Reduced arterial blood pressure by 7.9% compared to untreated CKD rats.[1]	[1]
Urinary Protein Concentration	5/6 nephrectomized rats (CKD model)	0.1 g/kg intraperitoneally, 5 times/week for 4 weeks	Significantly lower than in untreated CKD rats.[1]	[1]
Plasma Troponin Levels	Rat model of ischemia-reperfusion injury	Pre-treatment with STS	Decreased by 15% compared to the ischemia-reperfusion group.[6]	[6]
Myocardial Infarct Size	Rat model of ischemia-reperfusion injury	Pre-treatment with STS	Reduced to 9%.[6]	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the context of evaluating the antioxidant properties of sodium thiosulfate.

3.1. In Vitro Hydrogen Peroxide Scavenging Assay

This protocol is adapted from a demonstration of the reaction between sodium thiosulfate and hydrogen peroxide.[7]

• Reagents:

  • Sodium thiosulfate solution (e.g., 8.7 g in 1 L deionized water)

  • Hydrogen peroxide solution (e.g., 14 cm³ of 100 volume H₂O₂ made up to 40 cm³)

  • Universal indicator solution

  • Sodium ethanoate solution (e.g., 3.8 g in 1 L deionized water)

  • Sodium hydroxide (B78521) solution (e.g., 0.5 g in 1 L deionized water)

  • Ammonium molybdate(VI) (catalyst, optional)

• Procedure:

  • Prepare a solution containing sodium thiosulfate, sodium ethanoate, and sodium hydroxide in deionized water. Add universal indicator to achieve a distinct color.

  • Divide this solution into separate flasks for the test, a negative control (no H₂O₂), and a catalyzed reaction (optional).

  • To the test flask (and the catalyzed flask, if applicable), add a defined volume of the hydrogen peroxide solution.

  • Observe the color change of the universal indicator over time, which corresponds to the consumption of hydrogen peroxide and a change in pH.

  • The rate of color change is indicative of the rate of hydrogen peroxide scavenging by sodium thiosulfate.

3.2. Ferric Reducing Antioxidant Power (FRAP) Assay

This protocol is a general method for assessing the reducing capability of a substance.[4][8]

• Reagents:

  • Acetate (B1210297) buffer (300 mM, pH 3.6)

  • 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution (10 mM in 40 mM HCl)

  • Ferric chloride (FeCl₃) solution (20 mM)

  • Sodium thiosulfate solutions of varying concentrations

  • Standard antioxidant solution (e.g., N-acetyl cysteine)

• Procedure:

  • Prepare the FRAP reagent by mixing acetate buffer, TPTZ solution, and FeCl₃ solution.

  • Add a small volume of the sodium thiosulfate solution (or standard/blank) to a microplate well.

  • Add the FRAP reagent to the well and mix.

  • Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

  • Measure the absorbance at 593 nm. An increase in absorbance indicates a greater reducing power.

3.3. In Vivo Model of Hyperoxaluria-Induced Oxidative Stress

This protocol is based on a study investigating the protective effects of sodium thiosulfate in a rat model of renal injury.[4]

• Animal Model: Male Wistar rats.

• Induction of Hyperoxaluria: 0.75% (v/v) ethylene (B1197577) glycol in the drinking water for 4 weeks.

• Treatment Group: Administration of sodium thiosulfate (e.g., 0.4 g/kg body weight, intraperitoneally) thrice a week.

• Control Groups:

  • Healthy control (normal diet and water).

  • Ethylene glycol only.

  • Ethylene glycol + sodium chloride (osmotic control).

  • Ethylene glycol + sodium sulfate (B86663) (sulfur control).

• Outcome Measures:

  • Biochemical analysis: Serum and urine analysis for markers of renal function (e.g., creatinine, urea).

  • Oxidative stress markers:

    • Measurement of superoxide dismutase (SOD) and catalase (CAT) activity in kidney tissue homogenates.

    • Quantification of urinary 8-isoprostaglandin levels using an ELISA kit.

  • Histopathology: Microscopic examination of kidney sections for crystal deposition and tissue damage.

Signaling Pathways and Molecular Interactions

The antioxidant effects of sodium thiosulfate are mediated through its influence on various cellular signaling pathways.

4.1. The Nrf2-ARE Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway is a critical regulator of endogenous antioxidant defenses. While not directly detailed in the provided search results for sodium thiosulfate, H₂S, its metabolite, is a known activator of this pathway. It is plausible that STS, by increasing H₂S bioavailability, promotes the translocation of Nrf2 to the nucleus, where it binds to the ARE and upregulates the expression of a battery of antioxidant and cytoprotective genes.

Caption: Proposed activation of the Nrf2-ARE pathway by sodium thiosulfate via H₂S donation.

4.2. Inhibition of Apoptosis

Oxidative stress is a potent inducer of apoptosis, or programmed cell death. Sodium thiosulfate has been shown to exert anti-apoptotic effects, thereby protecting cells from oxidative damage-induced death. In a study on ischemia-reperfusion injury in rat hearts, STS preconditioning was found to reduce the expression of caspase-3 and poly ADP ribose polymerase (PARP), key executioner enzymes in the apoptotic cascade.[6] In silico docking analysis further suggested a high binding affinity of STS for caspase-3, potentially inhibiting its activity directly.[6]

Caption: Inhibition of the apoptotic cascade by sodium thiosulfate.

Experimental Workflow for Assessing Antioxidant Properties

A logical workflow for the comprehensive evaluation of the antioxidant properties of sodium thiosulfate is presented below.

Caption: A comprehensive workflow for investigating the antioxidant properties of sodium thiosulfate.

Conclusion and Future Perspectives

Sodium thiosulfate exhibits significant antioxidant properties through a combination of direct ROS scavenging and modulation of endogenous antioxidant systems, largely mediated by its capacity to donate hydrogen sulfide. The presented quantitative data and experimental protocols provide a solid foundation for further research into its therapeutic applications. Future studies should focus on elucidating the precise molecular targets of sodium thiosulfate and its metabolites, exploring its efficacy in a wider range of oxidative stress-related diseases through well-designed clinical trials, and developing novel delivery systems to enhance its bioavailability and target-specific action. The multifaceted antioxidant profile of sodium thiosulfate positions it as a promising candidate for drug development in the ongoing battle against oxidative stress-mediated pathologies.

References

• 1. Sodium thiosulfate through preserving mitochondrial dynamics ameliorates oxidative stress induced renal apoptosis and ferroptosis in 5/6 nephrectomized rats with chronic kidney diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sodium Thiosulfate: An Innovative Multi-Target Repurposed Treatment Strategy for Late-Onset Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sodium Thiosulfate Ameliorates Oxidative Stress and Preserves Renal Function in Hyperoxaluric Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sodium thiosulfate ameliorates oxidative stress and preserves renal function in hyperoxaluric rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sodium Thiosulfate Preconditioning Ameliorates Ischemia/Reperfusion Injury in Rat Hearts Via Reduction of Oxidative Stress and Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Catalysing the reaction of sodium thiosulfate and hydrogen peroxide | Demonstration | RSC Education [edu.rsc.org]
• 8. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]

The Critical Role of Crystal Water in the Reactivity of Sodium Thiosulfate Pentahydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium thiosulfate (B1220275) pentahydrate (Na₂S₂O₃·5H₂O), a compound widely utilized in pharmaceutical and analytical applications, exhibits a reactivity profile that is intrinsically linked to its water of hydration. This technical guide provides an in-depth analysis of the multifaceted role of these crystal waters, exploring their influence on the compound's stability, decomposition pathways, and reaction kinetics. Through a synthesis of crystallographic data, thermal analysis, and kinetic studies, this document elucidates the mechanisms by which the hydration sphere governs the chemical behavior of the thiosulfate anion. Detailed experimental protocols and quantitative data are presented to offer a comprehensive resource for professionals in research and drug development.

Introduction

Sodium thiosulfate is a well-known chemical agent with diverse applications, including as an antioxidant in pharmaceutical formulations and as a titrant in analytical chemistry.[][2] It is most commonly available as a pentahydrate, with five water molecules integrated into its crystal lattice.[3] The presence of this crystal water is not merely passive; it actively modulates the compound's physical and chemical properties. Understanding the precise role of these water molecules is paramount for controlling its reactivity, ensuring its stability in formulations, and optimizing its performance in various applications.[4] This guide will delve into the structural arrangement of the crystal water, its impact on thermal stability, and its participation in key chemical reactions.

The Crystal Structure and the Role of Water of Hydration

The stability and reactivity of sodium thiosulfate pentahydrate are fundamentally dictated by the arrangement of water molecules within its crystal structure. In the solid state, the thiosulfate anion (S₂O₃²⁻) has a tetrahedral geometry.[3] The five water molecules are not merely entrapped but are integral to the crystal lattice, forming a network of hydrogen bonds.[5][6]

Recent crystallographic studies have provided detailed insights into the coordination environment. The sodium cations are coordinated by both the thiosulfate anions and water molecules.[6][7] This network of hydrogen bonds, involving O—H⋯O and O—H⋯S interactions, creates corrugated layers of thiosulfate anions and water molecules, which are then linked by sodium cations.[6][7] This intricate arrangement is crucial for the stability of the crystalline solid. In contrast to the three-dimensional framework of the pentahydrate, the dihydrate form exhibits layers that are only interconnected by Na⁺ cations, highlighting the structural importance of a higher degree of hydration.[6]

The water of hydration significantly influences the properties of the thiosulfate ion in the solid state. The S-S bond length in the pentahydrate is slightly different from that in the anhydrous form, a direct consequence of the hydrogen bonding environment.[6][8] This interaction with water molecules affects the electron distribution within the thiosulfate anion, thereby influencing its reactivity.

Thermal Decomposition: A Stepwise Dehydration Process

The thermal decomposition of sodium thiosulfate pentahydrate is a critical aspect of its stability profile, particularly relevant to storage and formulation. The process is not a simple, one-step removal of water but a multi-stage dehydration. Upon heating, the compound first dissolves in its own water of hydration.[9]

Studies employing thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) have revealed that the dehydration proceeds through intermediate hydrates.[10] Specifically, evidence points to the formation of a dihydrate (Na₂S₂O₃·2H₂O) as a stable intermediate before complete dehydration to the anhydrous salt.[7][10] The initial stage of dehydration involves the formation of a dehydrated layer on the crystal surface, which can influence the kinetics of the subsequent water loss.[10]

Further heating beyond dehydration, to around 300 °C, leads to the decomposition of the anhydrous salt into sodium sulfate (B86663) (Na₂SO₄) and sodium polysulfide (Na₂Sₓ).[3]

Quantitative Thermal Analysis Data

The following table summarizes typical data obtained from the thermal analysis of sodium thiosulfate pentahydrate. The exact temperatures can vary depending on factors like heating rate and atmospheric conditions.

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Corresponding Water Molecules Lost
Melting in water of hydration	~48.3 °C	-	-
Dehydration to Dihydrate	48 - 100 °C	~21.7%	3 H₂O
Dehydration to Anhydrous	100 - 200 °C	~14.5%	2 H₂O
Decomposition of Anhydrous Salt	> 300 °C	-	-

Note: The mass loss percentages are calculated based on the initial molar mass of Na₂S₂O₃·5H₂O (248.18 g/mol ).

Role of Crystal Water in Chemical Reactivity

The water of hydration plays a significant role in the chemical reactions of sodium thiosulfate, influencing reaction rates and, in some cases, the reaction pathway itself.

Reaction with Acids

A characteristic reaction of thiosulfate salts is their decomposition in the presence of acids.[3] When sodium thiosulfate pentahydrate reacts with a strong acid like hydrochloric acid (HCl), it decomposes to form elemental sulfur, sulfur dioxide, and water.[11][12]

Na₂S₂O₃(aq) + 2HCl(aq) → 2NaCl(aq) + S(s) + SO₂(g) + H₂O(l)

The crystal water can influence the kinetics of this reaction in the solid state by facilitating the dissolution of the salt and the interaction with the acid. In solution, the hydration shell around the thiosulfate ion plays a crucial role. Computational studies have shown that water molecules form hydrogen bonds with the oxygen and sulfur atoms of the thiosulfate ion.[8] The water exchange at the terminal sulfur atom is faster than at the oxygen atoms, suggesting that this terminal sulfur is the more active site for reactions, such as the initial protonation by an acid.[8]

Redox Reactions

Sodium thiosulfate is a well-known reducing agent.[3] Its reaction with iodine is a cornerstone of iodometric titrations.

2S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2I⁻(aq)

The presence of water is essential for this reaction to occur in solution. The hydration of the ions facilitates their interaction and the electron transfer process. In the solid state, the presence of crystal water can be critical for reactions with oxidizing agents, as it can provide a medium for the reaction to initiate, especially under humid conditions.[4]

Experimental Protocols

To investigate the role of crystal water, several key experimental techniques are employed.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

These techniques are fundamental for studying the thermal decomposition and dehydration processes.[13][14]

• Objective: To determine the temperatures of dehydration and decomposition, and to quantify the mass loss associated with water removal.

• Methodology:

  • A small, accurately weighed sample (typically 2-8 mg) of sodium thiosulfate pentahydrate is placed in a TGA pan (e.g., platinum).[15]

  • The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere, typically an inert gas like dry nitrogen, to prevent oxidative side reactions.[14][15]

  • The TGA instrument continuously records the mass of the sample as a function of temperature.

  • Simultaneously, the DSC measures the heat flow to or from the sample relative to a reference, identifying endothermic events like melting and dehydration, and exothermic events like decomposition.

  • The resulting TGA curve (mass vs. temperature) and DSC curve (heat flow vs. temperature) are analyzed to identify the distinct stages of dehydration and decomposition.[13]

X-ray Diffraction (XRD)

XRD is used to identify the crystal structure of the starting material, intermediates, and final products of a reaction.

• Objective: To confirm the crystalline phases present at different stages of hydration or reaction.

• Methodology:

  • A powdered sample of the material is placed in the sample holder of the diffractometer.

  • A monochromatic X-ray beam is directed at the sample.

  • The diffracted X-rays are detected at various angles (2θ).

  • The resulting diffraction pattern (intensity vs. 2θ) is a fingerprint of the crystalline structure and can be compared to reference patterns to identify the phases present.

Kinetic Studies of the Reaction with Acid

The "clock reaction" between sodium thiosulfate and an acid provides a classic method for studying reaction kinetics.[11][12]

• Objective: To determine the rate of reaction and how it is affected by factors such as concentration and temperature.

• Methodology:

  • Prepare aqueous solutions of sodium thiosulfate pentahydrate and hydrochloric acid of known concentrations.

  • Place a piece of paper with a cross marked on it under a beaker.

  • Mix the reactant solutions in the beaker and start a timer simultaneously.

  • Observe the formation of the colloidal sulfur precipitate, which causes the solution to become cloudy.

  • Stop the timer when the cross is no longer visible through the solution.

  • The rate of reaction can be taken as the reciprocal of the time taken (1/time).

  • Repeat the experiment with varying concentrations of sodium thiosulfate to determine the reaction order with respect to the thiosulfate.

Visualizing Reaction Pathways and Workflows

Graphviz diagrams can be used to illustrate the logical flow of processes and relationships.

Caption: Thermal decomposition pathway of sodium thiosulfate pentahydrate.

Caption: Experimental workflow for the kinetic study of the acid-thiosulfate reaction.

Implications for Drug Development

The hygroscopic nature and thermal sensitivity of sodium thiosulfate pentahydrate, governed by its crystal water, have significant implications for drug development.

• Stability and Storage: The tendency to lose water of crystallization (efflorescence) or absorb atmospheric moisture can lead to changes in the physical and chemical properties of the drug substance.[4] This necessitates controlled storage conditions to maintain the integrity of the compound.

• Formulation: The solubility of sodium thiosulfate is influenced by its hydration state.[2] In liquid formulations, the hydration shell of the thiosulfate ion can affect its interactions with other excipients. In solid dosage forms, the presence of crystal water can impact powder flow, compaction, and dissolution rates.

• Pharmaceutical Grade Purity: The development of pharmaceutical-grade sodium thiosulfate pentahydrate requires stringent control over impurities, including organic carbon, which can be challenging to analyze in the presence of the thiosulfate ion.[16]

Conclusion

The crystal water in sodium thiosulfate pentahydrate is not a mere spectator but an active participant in defining the compound's structure, stability, and reactivity. Its role extends from stabilizing the crystal lattice through an extensive hydrogen-bonding network to mediating the kinetics of its decomposition and solution-phase reactions. For researchers, scientists, and drug development professionals, a thorough understanding of the behavior of this water of hydration is essential for the effective and safe application of sodium thiosulfate. The experimental methodologies and data presented in this guide provide a framework for further investigation and for the rational design of stable and efficacious pharmaceutical products containing this versatile compound.

References

• 2. byjus.com [byjus.com]
• 3. Sodium thiosulfate - Wikipedia [en.wikipedia.org]
• 4. Why is hydrated sodium thiosulfate not suitable as a primary standard.. [askfilo.com]
• 5. journals.iucr.org [journals.iucr.org]
• 6. Crystal structure of sodium thio­sulfate dihydrate and comparison to the penta­hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. The dehydration of Na2S2O3· 5H2O single crystals as studied by thermal analysis and optical microscopy - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 11. chemicals.co.uk [chemicals.co.uk]
• 12. Sodium Thiosulfate Pentahydrate Solution | Ennore India Chemicals [ennoreindiachemicals.com]
• 13. researchgate.net [researchgate.net]
• 14. Dehydration of a crystal hydrate at subglacial temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Computational and Experimental Characterization of Five Crystal Forms of Thymine: Packing Polymorphism, Polytypism/Disorder and Stoichiometric 0.8-Hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 16. US20110008467A1 - Sodium thiosulfate-containing pharmaceutical compositions - Google Patents [patents.google.com]

An In-depth Technical Guide to the Solubility of Sodium Thiosulfate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium thiosulfate (B1220275) pentahydrate (Na₂S₂O₃·5H₂O) in various solvents. This document consolidates quantitative solubility data, details experimental protocols for solubility determination, and presents a logical workflow for these procedures.

Quantitative Solubility Data

Sodium thiosulfate pentahydrate exhibits its highest solubility in water, a characteristic that is significantly influenced by temperature. Its solubility in organic solvents is considerably limited. The following table summarizes the available quantitative data.

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Water	0	50.2[1]
Water	10	59.7[1]
Water	20	70.1[1][2][3]
Water	25	75.9[1]
Water	35	91.2[1]
Water	45	123.9[1]
Water	60	191.3[1]
Water	100	231[2]
Water	100	245[1]
Ethanol	20	0.0034[1]
Methanol	-	Soluble

Experimental Protocols for Solubility Determination

The determination of the solubility of sodium thiosulfate pentahydrate can be performed using several established methods. The choice of method depends on the solvent and the required precision. Below are detailed methodologies for the isothermal shake-flask method coupled with gravimetric or titrimetric analysis.

Isothermal Shake-Flask Method

This is a common and reliable method for determining the equilibrium solubility of a solid in a liquid at a constant temperature.

Materials and Equipment:

• Sodium Thiosulfate Pentahydrate (analytical grade)

• Solvent of interest

• Thermostatically controlled water bath or incubator shaker

• Conical flasks with stoppers

• Analytical balance (readable to ±0.0001 g)

• Filtration apparatus (e.g., syringe filters with appropriate membrane, Buchner funnel)

• Drying oven

• Pipettes and volumetric flasks

• Magnetic stirrer and stir bars (optional)

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of sodium thiosulfate pentahydrate to a conical flask containing a known volume of the solvent. The excess solid is crucial to ensure that equilibrium is reached and the solution becomes saturated.

• Equilibration: Tightly stopper the flask and place it in a thermostatically controlled water bath or incubator shaker set to the desired temperature. Agitate the mixture at a constant rate for a sufficient period to reach equilibrium. The time required for equilibration can vary and should be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant. A typical equilibration time is 24 to 72 hours.

• Phase Separation: Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle. It is critical to maintain the temperature of the solution during this step.

• Sampling: Carefully withdraw a known volume of the clear supernatant liquid using a pre-heated or pre-cooled pipette to the experimental temperature to avoid precipitation or dissolution of the solute.

• Filtration: Immediately filter the collected sample using a filter membrane that is compatible with the solvent and has a pore size sufficient to remove all undissolved particles (e.g., 0.45 µm). The filtration apparatus should also be at the experimental temperature.

• Quantification: Determine the concentration of sodium thiosulfate in the filtrate using a suitable analytical method, such as gravimetric or titrimetric analysis as described below.

Gravimetric Analysis

This method involves determining the mass of the dissolved solute after evaporating the solvent.

Procedure:

• Accurately weigh a clean, dry evaporating dish.

• Pipette a known volume of the clear, saturated filtrate into the pre-weighed evaporating dish.

• Re-weigh the evaporating dish with the filtrate to determine the mass of the solution.

• Carefully evaporate the solvent in a drying oven at a temperature that will not decompose the sodium thiosulfate (below 100°C to avoid loss of water of hydration).

• Once all the solvent has evaporated, cool the evaporating dish in a desiccator and weigh it.

• Repeat the drying and weighing steps until a constant mass is obtained.

• The mass of the residue corresponds to the mass of sodium thiosulfate pentahydrate in the known volume of the solvent.

Calculation:

Solubility ( g/100 g solvent) = [(mass of dish + residue) - (mass of empty dish)] / [(mass of dish + solution) - (mass of dish + residue)] * 100

Titrimetric Analysis (Iodometry)

This method is suitable for aqueous solutions and relies on the reaction of thiosulfate ions with iodine.

Reagents:

• Standardized iodine solution (e.g., 0.1 N)

• Starch indicator solution

• Saturated filtrate of sodium thiosulfate pentahydrate

Procedure:

• Accurately pipette a known volume of the clear, saturated filtrate into a conical flask.

• Dilute the sample with a known volume of deionized water to a suitable concentration for titration.

• Add a few drops of starch indicator solution. The solution should remain colorless.

• Titrate the diluted filtrate with the standardized iodine solution. The endpoint is reached when the solution turns a persistent blue-black color.

• Record the volume of the iodine solution used.

• Perform the titration in triplicate to ensure accuracy.

Calculation:

The concentration of sodium thiosulfate in the filtrate can be calculated using the stoichiometry of the reaction between thiosulfate and iodine (2S₂O₃²⁻ + I₂ → S₄O₆²⁻ + 2I⁻). From this concentration, the solubility can be determined.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining the solubility of sodium thiosulfate pentahydrate.

Caption: Experimental workflow for solubility determination.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. pharmajournal.net [pharmajournal.net]
• 3. alfa-chemical.com [alfa-chemical.com]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. pharmacyjournal.info [pharmacyjournal.info]
• 6. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to the Reaction Kinetics of Sodium Thiosulfate Pentahydrate with Iodine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reaction kinetics between sodium thiosulfate (B1220275) pentahydrate (Na₂S₂O₃·5H₂O) and iodine (I₂). The reaction, which results in the formation of tetrathionate (B1226582) (S₄O₆²⁻) and iodide (I⁻) ions, is a cornerstone of analytical chemistry and a classic example for studying chemical kinetics. This document details the underlying reaction mechanism, kinetic parameters, and methodologies for its study, tailored for a scientific audience.

Core Reaction Mechanism and Stoichiometry

The fundamental reaction between thiosulfate and iodine is a rapid and quantitative redox process. The overall balanced chemical equation is:

2S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2I⁻(aq)

In this reaction, thiosulfate is oxidized to tetrathionate, while iodine is reduced to iodide. The reaction proceeds through a proposed intermediate, S₂O₃I⁻, which then reacts with another thiosulfate ion to form the final products.[1]

A common method for studying the kinetics of this reaction is the "iodine clock reaction." In this setup, a known amount of thiosulfate is added to a reaction mixture where iodine is being generated at a constant rate. The thiosulfate rapidly consumes the generated iodine. Once all the thiosulfate is consumed, the excess iodine reacts with a starch indicator, causing an abrupt change in color to a deep blue-black complex.[2][3][4][5] The time taken for this color change to occur is inversely proportional to the rate of the iodine-generating reaction.

There are several variations of the iodine clock reaction, commonly using hydrogen peroxide or persulfate to generate iodine.[5]

• Hydrogen Peroxide Variation:

  • Slow reaction (rate-determining step): H₂O₂(aq) + 2I⁻(aq) + 2H⁺(aq) → I₂(aq) + 2H₂O(l)[3][5]

  • Fast reaction: 2S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2I⁻(aq)[3]

• Persulfate Variation:

  • Iodine generation: 2I⁻(aq) + S₂O₈²⁻(aq) → I₂(aq) + 2SO₄²⁻(aq)[5]

  • Iodine consumption: 2S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2I⁻(aq)[5]

Quantitative Kinetic Data

The rate of the reaction between sodium thiosulfate and iodine is influenced by several factors, including the concentration of reactants, temperature, and pH. While the reaction itself is very fast, the kinetics are typically studied indirectly using the iodine clock reaction, where the rate of iodine generation is the slower, rate-determining step.

For the hydrogen peroxide variation, the rate-determining step is first order with respect to both hydrogen peroxide and iodide ions.[2][3] The rate law for the iodine-generating reaction can be expressed as:

Rate = k[H₂O₂]ᵐ[I⁻]ⁿ

where 'm' and 'n' are the reaction orders with respect to H₂O₂ and I⁻, respectively, and 'k' is the rate constant. The values of m, n, and k can be determined experimentally by varying the initial concentrations of the reactants and measuring the time taken for the blue color to appear.[4]

Parameter	Typical Value	Conditions
Reaction Order w.r.t. H₂O₂ (m)	1	Constant [I⁻] and temperature
Reaction Order w.r.t. I⁻ (n)	1	Constant [H₂O₂] and temperature
Activation Energy (Ea)	Varies	Can be determined using the Arrhenius equation by studying the reaction at different temperatures.
Rate Constant (k)	Varies	Dependent on temperature and ionic strength of the solution.

Note: The specific values for the rate constant and activation energy are highly dependent on the experimental conditions and are therefore not provided as absolute values.

Experimental Protocols

Precise determination of the kinetic parameters for the sodium thiosulfate and iodine reaction requires well-controlled experimental designs. The following are outlines of common methodologies.

The Iodine Clock Reaction (Initial Rates Method)

This method is widely used to determine the rate law of the iodine-generating reaction.

Objective: To determine the reaction orders and the rate constant for the reaction that produces iodine.

Materials:

• Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) solution of known concentration

• Potassium iodide (KI) solution

• Hydrogen peroxide (H₂O₂) or Potassium persulfate (K₂S₂O₈) solution

• Starch indicator solution

• Deionized water

• Appropriate glassware (beakers, flasks, pipettes, burettes)

• Stopwatch

• Magnetic stirrer

Procedure:

• Solution Preparation: Prepare stock solutions of all reactants to the desired concentrations.

• Reaction Mixture Preparation: In a flask (Flask A), combine a fixed volume of sodium thiosulfate solution and a few drops of starch indicator. In a separate flask (Flask B), prepare the iodine-generating reactants (e.g., KI and H₂O₂).

• Initiation of Reaction: Quickly pour the contents of Flask B into Flask A and start the stopwatch simultaneously. Ensure thorough mixing using a magnetic stirrer.

• Data Collection: Record the time taken for the solution to turn a deep blue-black color. This time interval (Δt) corresponds to the complete consumption of the initial amount of thiosulfate.

• Varying Concentrations: Repeat the experiment multiple times, systematically varying the initial concentration of one reactant while keeping the others constant.

• Data Analysis: The initial rate of the reaction can be calculated from the known initial concentration of thiosulfate and the time taken for the color change. The reaction orders can then be determined by analyzing how the rate changes with the concentration of each reactant.[4]

Spectrophotometric Analysis

Spectrophotometry can be used to continuously monitor the concentration of iodine in the reaction mixture.

Objective: To directly measure the rate of iodine consumption by thiosulfate.

Materials:

• Sodium thiosulfate solution

• Iodine solution (in KI to form I₃⁻ for solubility)

• Spectrophotometer

• Cuvettes

• Stopwatch

Procedure:

• Wavelength Selection: Determine the wavelength of maximum absorbance (λ_max) for the triiodide ion (I₃⁻), which is responsible for the characteristic brown color of iodine solutions.

• Calibration: Prepare a series of iodine solutions of known concentrations and measure their absorbance to create a calibration curve (Absorbance vs. Concentration).

• Kinetic Run: Mix known concentrations of sodium thiosulfate and iodine solutions directly in a cuvette placed inside the spectrophotometer.

• Data Acquisition: Record the absorbance of the solution at λ_max at regular time intervals.

• Data Analysis: Use the calibration curve to convert absorbance readings to iodine concentrations. Plot the concentration of iodine versus time to determine the rate of the reaction.

Visualizations

Reaction Pathway

Caption: Reaction pathway of the iodine clock reaction.

Experimental Workflow for Initial Rates Method

Caption: Experimental workflow for the initial rates method.

Conclusion

The reaction between sodium thiosulfate pentahydrate and iodine is a well-established system for the study of chemical kinetics. Its application in the iodine clock reaction provides a robust and visually intuitive method for determining reaction orders and rate constants. For researchers and professionals in drug development and other scientific fields, a thorough understanding of these kinetic principles and experimental methodologies is invaluable for analytical method development, stability testing, and formulation studies. The protocols and data presented in this guide offer a solid foundation for the quantitative investigation of this important chemical reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Iodine clock reaction demonstration method | Demonstration | RSC Education [edu.rsc.org]
• 3. scoilnet.ie [scoilnet.ie]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Iodine clock reaction - Wikipedia [en.wikipedia.org]

A Theoretical Deep Dive into the Electronic Structure of the Thiosulfate Ion

For Researchers, Scientists, and Drug Development Professionals

Introduction

The thiosulfate (B1220275) ion (S₂O₃²⁻), a fascinating oxyanion of sulfur, plays a crucial role in various chemical and biological processes, from its use as an antidote for cyanide poisoning to its involvement in microbial metabolism.[1] Understanding its electronic structure is paramount to elucidating its reactivity, stability, and interactions in complex systems. This technical guide provides an in-depth exploration of the theoretical studies that have illuminated the electronic landscape of the thiosulfate ion, offering a valuable resource for researchers in chemistry, biology, and pharmacology.

Molecular Geometry and Symmetry

The thiosulfate ion consists of a central sulfur atom bonded to a terminal sulfur atom and three oxygen atoms. Computationally and experimentally, it has been established that the ion adopts a tetrahedral geometry around the central sulfur atom, belonging to the C₃ᵥ point group.[1] This symmetry implies a three-fold rotational axis (C₃) passing through the S-S bond and three vertical mirror planes (σᵥ) that each contain the S-S bond and one of the S-O bonds.

References

• 1. Thiosulfate - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application of Sodium Thiosulfate in Quenching Halogen Reactions: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium thiosulfate (B1220275) (Na₂S₂O₃) is a versatile and cost-effective quenching agent widely employed in chemical laboratories to neutralize excess halogens such as chlorine (Cl₂), bromine (Br₂), and iodine (I₂). Its ability to rapidly reduce these oxidizing agents to non-reactive halides makes it an indispensable tool in various applications, ranging from organic synthesis and water treatment to the pharmaceutical industry. This document provides detailed application notes, experimental protocols, and a comparative analysis of sodium thiosulfate and its alternatives for quenching halogen reactions.

Mechanism of Action

Sodium thiosulfate acts as a reducing agent, donating electrons to the halogen, which is thereby reduced to its corresponding halide ion. The thiosulfate ion is, in turn, oxidized. The reaction stoichiometry and products vary depending on the halogen and the reaction conditions, particularly the pH.

Reaction with Iodine (I₂): The reaction between thiosulfate and iodine is a well-established quantitative reaction used in iodometric titrations. In this reaction, thiosulfate is oxidized to tetrathionate, and iodine is reduced to iodide.

2S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2I⁻(aq)

Reaction with Bromine (Br₂) and Chlorine (Cl₂): With stronger oxidizing agents like bromine and chlorine, the thiosulfate ion is oxidized to sulfate (B86663) ions.

S₂O₃²⁻(aq) + 4Br₂(aq) + 5H₂O(l) → 2SO₄²⁻(aq) + 8Br⁻(aq) + 10H⁺(aq) S₂O₃²⁻(aq) + 4Cl₂(aq) + 5H₂O(l) → 2SO₄²⁻(aq) + 8Cl⁻(aq) + 10H⁺(aq)

It is important to note that under acidic conditions, sodium thiosulfate can decompose to form elemental sulfur, which can contaminate the reaction mixture.[1][2] Therefore, pH control during the quenching process is crucial.

Quantitative Data on Quenching Reactions

The efficiency of quenching is dependent on several factors, including the type of halogen, pH, temperature, and the concentration of the reactants.

Halogen	Optimal pH Range	Stoichiometry (Thiosulfate:Halogen)	Reaction Products	Key Considerations
Iodine (I₂) **	5 - 9[3]	2:1[4]	Tetrathionate (S₄O₆²⁻), Iodide (I⁻)	The reaction is rapid and quantitative within this pH range.
Bromine (Br₂)	Neutral to slightly basic	1:4	Sulfate (SO₄²⁻), Bromide (Br⁻)	Can form elemental sulfur in acidic conditions.[5]
Chlorine (Cl₂) **	Neutral to slightly basic	1:4	Sulfate (SO₄²⁻), Chloride (Cl⁻)	The reaction is faster than with iodine. Can also produce sulfur in acidic media.

Experimental Protocols

Protocol 1: General Procedure for Quenching a Bromination Reaction in Organic Synthesis

This protocol provides a general guideline for quenching a reaction where elemental bromine has been used in an organic solvent.

Materials:

• Reaction mixture containing excess bromine.

• 10% (w/v) aqueous solution of sodium thiosulfate.

• Separatory funnel.

• Organic solvent for extraction (e.g., ethyl acetate (B1210297), dichloromethane).

• Saturated aqueous sodium bicarbonate solution (optional, for pH adjustment).

• Brine (saturated aqueous NaCl solution).

• Anhydrous magnesium sulfate or sodium sulfate.

Procedure:

• Cool the reaction mixture: Once the reaction is complete, cool the reaction vessel in an ice-water bath to 0-5 °C. This is crucial to control the exothermicity of the quench.[5]

• Prepare the quenching solution: Prepare a 10% (w/v) aqueous solution of sodium thiosulfate by dissolving 10 g of sodium thiosulfate pentahydrate in 90 mL of deionized water.[6]

• Slow addition of the quenching agent: Slowly add the 10% sodium thiosulfate solution to the reaction mixture with vigorous stirring.[5] The addition should be dropwise initially to control any potential exotherm.

• Monitor the quenching: Continue adding the sodium thiosulfate solution until the characteristic red-brown color of bromine disappears and the solution becomes colorless.

• pH Adjustment (Optional): If the reaction was performed under acidic conditions, it is advisable to add a saturated aqueous solution of sodium bicarbonate to neutralize the acid before or during the thiosulfate quench to prevent the formation of elemental sulfur.[2]

• Work-up:

  • Transfer the mixture to a separatory funnel.

  • Separate the aqueous and organic layers.

  • Wash the organic layer with water and then with brine to remove any remaining water-soluble impurities.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

Protocol 2: Quenching of an Iodination Reaction

This protocol is suitable for reactions where iodine has been used as an oxidant or has been generated in situ.

Materials:

• Reaction mixture containing excess iodine.

• 10% (w/v) aqueous solution of sodium thiosulfate.

• Starch solution (1% w/v, optional, as an indicator).

Procedure:

• Cool the reaction mixture: Cool the reaction to room temperature.

• Quenching: Slowly add the 10% sodium thiosulfate solution to the stirred reaction mixture.

• Endpoint determination: Continue the addition until the brown/purple color of iodine disappears. For a more precise endpoint, a few drops of starch indicator can be added towards the end of the quenching. The disappearance of the blue-black color indicates complete quenching of iodine.

• Work-up: Proceed with the standard aqueous work-up as described in Protocol 1.

Application in Drug Development: Synthesis of a Heterocyclic Intermediate

Sodium thiosulfate is frequently used in the synthesis of active pharmaceutical ingredients (APIs) and their intermediates. For instance, in the synthesis of various heterocyclic compounds, halogenation is a common step to introduce functional groups for further transformations. Quenching excess halogen is critical to prevent side reactions and ensure the purity of the final product.

Example: Quenching in the Synthesis of a Thioether Derivative

In a study on the synthesis of thioethers from aldehydes or carboxylic acids, sodium thiosulfate was utilized as a catalyst.[7] While not a direct quenching of a halogenation step, this example highlights its role in sulfur chemistry relevant to pharmaceutical synthesis. A general procedure for a related synthetic step involving quenching a bromination could be as follows:

Reaction: Bromination of an aromatic substrate to introduce a bromine atom for subsequent cross-coupling reactions.

Quenching and Work-up Protocol:

• After the bromination reaction is deemed complete by TLC or LC-MS, the reaction mixture is cooled to 0 °C.

• A 10% aqueous solution of sodium thiosulfate is added dropwise with vigorous stirring until the bromine color is discharged.

• The mixture is diluted with ethyl acetate and water.

• The layers are separated, and the aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo to yield the crude brominated intermediate.

Alternatives to Sodium Thiosulfate

While sodium thiosulfate is a common choice, other quenching agents can be more suitable depending on the specific reaction conditions and the desired product's stability.

Quenching Agent	Chemical Formula	Advantages	Disadvantages
Sodium Bisulfite	NaHSO₃	Generally faster than sodium thiosulfate.[8]	Can generate sulfur dioxide (SO₂) gas, especially in acidic media.
Sodium Sulfite	Na₂SO₃	Effective and less likely to produce elemental sulfur compared to thiosulfate in acidic conditions.[1]	Can also generate SO₂.
Ascorbic Acid (Vitamin C)	C₆H₈O₆	A "greener" alternative; the byproducts are generally benign.	May introduce organic impurities that could complicate purification.

Visualizations

Caption: Reaction mechanisms of sodium thiosulfate with halogens.

Caption: Experimental workflow for quenching a halogenation reaction.

Conclusion

Sodium thiosulfate is a highly effective and widely used reagent for quenching halogen reactions in both academic and industrial settings, including pharmaceutical development. Understanding its reaction mechanisms with different halogens and the influence of reaction conditions, particularly pH, is crucial for its successful application. The provided protocols offer a general framework for its use, which should be adapted based on the specific requirements of the reaction. For reactions sensitive to sulfur contamination or requiring faster quenching, alternatives such as sodium bisulfite or ascorbic acid should be considered.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Sodium thiosulfate-catalysed synthesis of thioethers from aldehydes or carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Sodium Thiosulfate as a Dechlorinating Agent in Laboratory Settings

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium thiosulfate (B1220275) (Na₂S₂O₃) is a widely utilized and effective dechlorinating agent in various laboratory applications. Its primary function is to neutralize residual chlorine, hypochlorite (B82951), and chloramines from solutions and samples, preventing unwanted side reactions and ensuring the integrity of experimental results. This is particularly critical in microbiological water quality testing, cell culture, and in various stages of drug development and analysis where chlorine can interfere with assays or be toxic to biological systems.[1][2][3] The reaction of sodium thiosulfate with hypochlorite is a rapid and complete reduction, making it a reliable quenching agent.[4]

This document provides detailed application notes and standardized protocols for the use of sodium thiosulfate as a dechlorinating agent in laboratory settings.

Chemical Reaction and Mechanism

Sodium thiosulfate effectively neutralizes chlorine-based disinfectants like sodium hypochlorite (NaOCl) through a redox reaction. The thiosulfate ion (S₂O₃²⁻) is oxidized, while the hypochlorite ion (OCl⁻) is reduced to the benign chloride ion (Cl⁻).[5]

The balanced chemical equation in an alkaline solution is:

4 NaClO + Na₂S₂O₃ + 2 NaOH → 4 NaCl + Na₂SO₄ + H₂O [6]

In acidic conditions, the reaction proceeds as follows:

Na₂S₂O₃ + 4 HOCl + H₂O → 2 NaHSO₄ + 4 HCl [2]

The reaction is rapid and effectively eliminates the oxidizing capacity of free chlorine, thereby preventing it from interfering with subsequent analytical procedures or biological assays.

Quantitative Data on Dechlorination Efficiency

The efficiency of dechlorination using sodium thiosulfate is dependent on factors such as the initial chlorine concentration, pH, and the stoichiometric ratio of sodium thiosulfate to chlorine. An excess of sodium thiosulfate is often used to ensure complete and rapid neutralization. However, for certain applications like Biochemical Oxygen Demand (BOD) testing, a precise amount is required as excess thiosulfate can exert an oxygen demand and lead to inaccurate results.[7]

The following table summarizes the effect of different stoichiometric ratios of sodium thiosulfate on residual chlorine levels in wastewater samples.

Stoichiometric Ratio (Sodium Thiosulfate : Chlorine)	Residual Chlorine (ppm) after 180 min	Reference
1x	> 1 ppm	[8]
1.5x	< 1 ppm	[8]
2x	0.4 ppm (acidic conditions) - 0.7 ppm (alkaline conditions)	[3][8]

Experimental Protocols

Here are detailed protocols for common laboratory applications of sodium thiosulfate as a dechlorinating agent.

Protocol 1: Dechlorination of Water Samples for Microbiological Analysis

Objective: To neutralize residual chlorine in water samples prior to microbiological testing to ensure accurate enumeration of microorganisms.[2][9]

Materials:

• Sterile sample collection bottles

• 10% (w/v) Sodium Thiosulfate Solution (see preparation below)

• Water sample

Preparation of 10% Sodium Thiosulfate Solution:

• Dissolve 10 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) in 90 mL of deionized water.

• Stir until fully dissolved.

• Sterilize the solution by autoclaving or filtration (0.22 µm filter).

• Store in a sterile, clearly labeled bottle at 4°C. The solution is stable for several months.[2]

Procedure:

• Prior to sample collection, add 0.1 mL of the sterile 10% sodium thiosulfate solution to a sterile 125 mL sample collection bottle.[2] This amount is sufficient to neutralize up to 15 mg/L of residual chlorine.

• Collect the water sample directly into the prepared bottle, allowing for a small headspace for mixing.

• Cap the bottle and invert several times to ensure thorough mixing of the sodium thiosulfate with the sample.

• The sample is now dechlorinated and ready for microbiological analysis (e.g., membrane filtration, plate counts).

Protocol 2: Quenching of Hypochlorite in Cell Culture Applications

Objective: To neutralize residual sodium hypochlorite used for surface sterilization of explants or equipment in plant and animal cell culture.

Materials:

• Sterile distilled water

• Sodium thiosulfate (autoclavable powder or sterile solution)

• Material or surface treated with hypochlorite solution

Procedure:

• Prepare a sterile 1% (w/v) sodium thiosulfate solution by dissolving 1 g of sodium thiosulfate in 100 mL of distilled water and autoclaving.

• After disinfecting the material with a sodium hypochlorite solution (e.g., 10% bleach), rinse the material thoroughly with sterile distilled water.

• Immerse the material in the sterile 1% sodium thiosulfate solution for 5-10 minutes to quench any remaining hypochlorite.

• Perform a final rinse with sterile distilled water to remove any residual sodium thiosulfate.

• The material is now ready for use in cell culture.

Protocol 3: Dechlorination in Chemical Reactions and Drug Development

Objective: To remove residual chlorine or hypochlorite from a reaction mixture to prevent side reactions or degradation of the target compound.

Materials:

• Reaction mixture containing residual chlorine/hypochlorite

• Sodium thiosulfate solution of a known concentration (e.g., 1 M)

Procedure:

• Determine the approximate molar quantity of the oxidizing agent (chlorine/hypochlorite) in the reaction mixture. This can be estimated from the initial amount added or determined by titration.

• Add a stoichiometric equivalent or a slight excess (e.g., 1.1 equivalents) of the sodium thiosulfate solution to the reaction mixture while stirring.

• Monitor the disappearance of the oxidizing agent using an appropriate method (e.g., potassium iodide-starch test paper, which turns blue-black in the presence of oxidants).

• Once the quenching is complete, proceed with the workup and purification of the reaction product.

Visualizations

Safety and Handling

• Sodium thiosulfate is generally considered to be of low toxicity.

• Wear standard personal protective equipment (PPE), including safety glasses and gloves, when handling the powder or solutions.

• Store sodium thiosulfate in a cool, dry place away from strong acids and oxidizers.

Troubleshooting

• Incomplete Dechlorination: If residual chlorine is still detected, it may be due to an insufficient amount of sodium thiosulfate or inadequate mixing. Add a small additional amount of sodium thiosulfate solution and mix thoroughly.

• Interference with Downstream Assays: While sodium thiosulfate is generally non-interfering, in sensitive assays, it is good practice to run a control sample containing only sodium thiosulfate to assess any potential background signal. For applications sensitive to excess reducing agents, such as BOD analysis, the amount of sodium thiosulfate should be carefully calculated and not used in excess.[7]

Conclusion

Sodium thiosulfate is an indispensable reagent for a wide range of laboratory procedures requiring the neutralization of chlorine-based compounds. The protocols and data presented here provide a comprehensive guide for researchers, scientists, and drug development professionals to effectively utilize sodium thiosulfate as a dechlorinating agent, thereby ensuring the accuracy and reliability of their experimental outcomes.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Remove Residual Chlorine before Microbial Analysis | Pharmaguideline [pharmaguideline.com]
• 3. Study of Efficiency and Reaction Rates Dechlorination of Nata De Coco Wastewater Using Sodium Thiosulfate | Journal of Emerging Supply Chain, Clean Energy, and Process Engineering [jescee.universitaspertamina.ac.id]
• 4. researchgate.net [researchgate.net]
• 5. What is the mechanism of Sodium Thiosulfate? [synapse.patsnap.com]
• 6. wyzant.com [wyzant.com]
• 7. MyHach - Customer Service [support.hach.com]
• 8. jescee.universitaspertamina.ac.id [jescee.universitaspertamina.ac.id]
• 9. The effect of sodium thiosulfate dechlorination on fecal indicator bacteria enumeration: laboratory and field data - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sodium Thiosulfate Pentahydrate in Cyanide Detoxification Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium thiosulfate (B1220275) (STS), in its pentahydrate form (Na₂S₂O₃·5H₂O), is a critical antidote for cyanide poisoning.[1][2] Its primary mechanism of action involves serving as a sulfur donor for the mitochondrial enzyme rhodanese (thiosulfate cyanide sulfurtransferase).[1][3] This enzyme catalyzes the conversion of the highly toxic cyanide ion (CN⁻) to the significantly less toxic thiocyanate (B1210189) ion (SCN⁻), which is then excreted in the urine.[1][2] This document provides detailed application notes and experimental protocols for researchers studying the efficacy and mechanisms of sodium thiosulfate pentahydrate in cyanide detoxification.

Mechanism of Action

The detoxification of cyanide by sodium thiosulfate is an enzymatic process central to the body's natural defense against low levels of cyanide exposure. However, in cases of acute poisoning, the endogenous sulfur donors are quickly depleted, necessitating the administration of exogenous donors like sodium thiosulfate. The core reaction is as follows:

CN⁻ + S₂O₃²⁻ (in the presence of Rhodanese) → SCN⁻ + SO₃²⁻

This reaction effectively sequesters the cyanide ion, preventing it from inhibiting the cytochrome c oxidase enzyme in the mitochondrial electron transport chain, which is the primary mechanism of cyanide's toxicity.

Quantitative Data Summary

The following tables summarize quantitative data from various preclinical studies on the efficacy of sodium thiosulfate in cyanide detoxification.

Table 1: In Vivo Efficacy of Sodium Thiosulfate in Animal Models of Cyanide Poisoning

Animal Model	Cyanide Compound & Dose	Sodium Thiosulfate Dose & Route	Key Findings	Reference
Swine (Sus scrofa)	8 mg/kg KCN (oral)	510 mg/kg (oral)	100% survival in the treatment group compared to 0% in the control group. Improved blood pressure, respiration, and blood lactate (B86563) levels.	[4]
Mice	60 mg/kg Acrylonitrile (B1666552) (IP)	400 mg/kg (IP)	Protected animals from lethality when administered 10-30 minutes before or after acrylonitrile exposure.	[5]
Rabbits	Lethal dose of NaCN (oral)	2.5 M solution (oral)	All animals treated with oral sodium thiosulfate survived. More rapid recovery was observed when combined with glycine.	[6]
Rats	7.0 mg/kg KCN (oral, sub-acute for 14 days)	1.0 g/kg (IP)	Significantly blunted the toxicity of KCN, with maximum protection observed when co-administered with alpha-ketoglutarate (B1197944).	[7][8]
Mice	Lethal dose of KCN (SC)	300 mg/kg (IM)	100% survival.	[9]

Table 2: Pharmacokinetic Parameters of Sodium Thiosulfate and Cyanide

Parameter	Value	Species	Conditions	Reference
Serum half-life of Sodium Thiosulfate	~20 minutes	Human	1 g intravenous injection	[1]
Elimination half-life of Sodium Thiosulfate	182 minutes	Human	150 mg/kg intravenous injection	[1]
Apparent terminal elimination half-life of Cyanide	19 hours	Human	After treatment with sodium nitrite (B80452) and sodium thiosulfate	[1]
Volume of distribution of Cyanide	0.41 L/kg	Human	After treatment with sodium nitrite and sodium thiosulfate	[1]

Table 3: Rhodanese Enzyme Kinetics

Parameter	Value	Substrate	Organism	Reference
Km	39.5 ± 2.5 mM	Thiosulfate	Human (recombinant)	[3]
Km	29 ± 4 mM	Cyanide	Human (recombinant)	[3]

Experimental Protocols

In Vitro Rhodanese Activity Assay

This protocol is adapted from established enzymatic assays to determine the activity of rhodanese in converting cyanide to thiocyanate.[10][11][12]

Materials:

• Potassium Phosphate Buffer (200 mM, pH 8.6)

• Sodium Thiosulfate Pentahydrate Solution (125 mM)

• Potassium Cyanide Solution (250 mM)

• Nitric Acid Solution (14% w/v)

• Ferric Nitrate Solution (410 mM in 14% Nitric Acid)

• Formaldehyde Solution (37% w/w)

• Bovine Serum Albumin (BSA)

• Rhodanese enzyme solution

• Spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare all solutions in deionized water.

  • The enzyme diluent should contain 12.5 mM sodium thiosulfate and 0.025% (w/v) BSA.

  • Immediately before use, prepare a rhodanese enzyme solution of 2.0 - 3.0 units/ml in the enzyme diluent.

• Assay Reaction:

  • In a reaction vial, pipette the following reagents:

    • 0.30 ml Potassium Phosphate Buffer

    • 0.50 ml Sodium Thiosulfate Solution

    • 0.25 ml Potassium Cyanide Solution

  • Prepare a blank by following the same steps.

  • Mix by swirling and equilibrate to 25°C.

  • To initiate the reaction, add 0.20 ml of the Rhodanese Enzyme Solution to the test vial and 0.20 ml of the enzyme diluent to the blank vial.

  • Incubate the reaction mixture at 25°C for a defined period (e.g., 15 minutes).

• Reaction Termination and Color Development:

  • Stop the reaction by adding 0.5 ml of Formaldehyde Solution.

  • Add 2.5 ml of the Ferric Nitrate Solution to both the test and blank vials. This will react with the thiocyanate produced to form a colored complex.

• Measurement:

  • Transfer the solutions to cuvettes and measure the absorbance at 460 nm using a spectrophotometer.

  • The concentration of thiocyanate is determined by comparing the absorbance to a standard curve.

Unit Definition: One unit of rhodanese will convert 1.0 µmole of cyanide to thiocyanate per minute at pH 8.6 at 25°C.[10]

In Vivo Cyanide Detoxification Study in a Rodent Model

This protocol outlines a general procedure for evaluating the efficacy of sodium thiosulfate in a rat model of acute cyanide poisoning.[7][13]

Materials:

• Potassium Cyanide (KCN) or Sodium Cyanide (NaCN)

• Sodium Thiosulfate Pentahydrate

• Saline solution (0.9% NaCl)

• Animal model (e.g., Wistar rats, 200-250 g)

• Administration equipment (gavage needles, syringes, etc.)

• Blood collection supplies

• Analytical equipment for cyanide and thiocyanate determination

Procedure:

• Animal Acclimatization and Grouping:

  • Acclimatize animals for at least one week before the experiment.

  • Divide animals into control and treatment groups (n=6-10 per group).

• Cyanide Administration:

  • Prepare a fresh solution of KCN or NaCN in saline.

  • Administer a lethal or sub-lethal dose of cyanide to the animals. The LD50 for KCN in rats is approximately 10 mg/kg orally.[14] For a sub-acute study, a dose of 0.5 LD50 (e.g., 7.0 mg/kg) can be used.[7][8]

• Antidote Administration:

  • Prepare a solution of sodium thiosulfate pentahydrate in saline.

  • For the treatment group, administer sodium thiosulfate at a predetermined dose (e.g., 1.0 g/kg, intraperitoneally) and time point relative to cyanide exposure (e.g., immediately after or at a delayed interval).[7]

  • The control group should receive a corresponding volume of saline.

• Monitoring and Sample Collection:

  • Observe the animals for clinical signs of toxicity, survival time, and any adverse effects of the treatment.

  • Collect blood samples at various time points to measure cyanide and thiocyanate levels.

• Biochemical Analysis:

  • Analyze blood samples for cyanide and thiocyanate concentrations using established methods such as colorimetry or chromatography.[15]

  • Other biochemical markers of cyanide toxicity, such as lactate levels and cytochrome c oxidase activity, can also be assessed.[7]

Quantification of Thiocyanate in Biological Samples

A common method for the determination of thiocyanate is based on the König reaction.[15]

Principle: Thiocyanate is separated from interfering compounds using an anion-exchange resin. It is then eluted and quantified colorimetrically after chlorination.

Procedure Outline:

• Sample Preparation: Deproteinize plasma or serum samples.

• Ion-Exchange Chromatography: Apply the sample to an anion-exchange resin column with a high affinity for thiocyanate.

• Elution: Elute the bound thiocyanate using a solution of sodium perchlorate.

• Colorimetric Reaction:

  • Chlorinate the eluted thiocyanate using sodium hypochlorite.

  • React with a suitable chromogenic agent (e.g., pyridine-barbituric acid) to produce a colored product.

• Spectrophotometry: Measure the absorbance at the appropriate wavelength and quantify the thiocyanate concentration against a standard curve.

Visualizations

Cyanide Detoxification by Sodium Thiosulfate

In Vivo Cyanide Detoxification Experimental Workflow

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. drugs.com [drugs.com]
• 3. mdpi.com [mdpi.com]
• 4. Efficacy of oral administration of sodium thiosulfate in a large, swine model of oral cyanide toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sodium Thiosulfate - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 6. Oral Glycine and Sodium Thiosulfate for Lethal Cyanide Ingestion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of sub-acute oral cyanide administration in rats: protective efficacy of alpha-ketoglutarate and sodium thiosulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. SODIUM NITRITE AND SODIUM THIOSULFATE ARE EFFECTIVE AGAINST ACUTE CYANIDE POISONING WHEN ADMINISTERED BY INTRAMUSCULAR INJECTION - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Distribution of the enzyme rhodanese in tissues of the cat (Felis catus) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Potassium cyanide - Wikipedia [en.wikipedia.org]
• 15. Method for determining thiocyanate in serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sodium Thiosulfate-Based Gold Extraction in Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of sodium thiosulfate (B1220275) as a lixiviant for gold extraction in a research setting. This document outlines the fundamental principles, key chemical reactions, and experimental methodologies for laboratory-scale gold leaching experiments. The information is intended to guide researchers in developing and optimizing thiosulfate-based leaching systems as a less toxic alternative to traditional cyanidation.

Core Principles of Thiosulfate Leaching

The dissolution of gold in a thiosulfate solution is an electrochemical process that relies on an oxidant and a complexing agent. Unlike cyanidation, which is highly toxic, thiosulfate leaching is considered a more environmentally benign alternative. The overall process is influenced by several key factors, including pH, temperature, and the presence of catalysts.

The primary chemical reaction involves the oxidation of metallic gold (Au) to gold(I) (Au⁺), which is then complexed by thiosulfate ions (S₂O₃²⁻) to form the stable aurothiosulfate complex, [Au(S₂O₃)₂]³⁻.[1][2] The process is significantly slower in the absence of a suitable oxidant.[3][4]

In research applications, the copper-ammonia system is frequently employed to catalyze this reaction.[3][4][5] Copper(II) ions, stabilized by ammonia (B1221849) as the cupric tetraammine complex ([Cu(NH₃)₄]²⁺), act as the primary oxidant for gold.[1][5][6] Ammonia also plays a crucial role in maintaining an alkaline pH, which is necessary to prevent the decomposition of thiosulfate, and it helps to stabilize the cupric ions.[3][6]

Recent research has also explored other additives and systems to enhance efficiency and address challenges such as high thiosulfate consumption. For instance, glycine (B1666218) has been investigated as a stabilizing agent for cupric ions, offering comparable gold recovery rates to the ammonia system.[6]

Experimental Protocols

The following protocols provide a generalized framework for conducting laboratory-scale gold leaching experiments using a sodium thiosulfate-based lixiviant. Researchers should note that optimal conditions are highly dependent on the specific ore or material being treated and should be determined through systematic optimization studies.

Protocol 1: Standard Copper-Ammonia-Thiosulfate Leaching

This protocol details a standard batch leaching experiment for a gold-bearing ore sample.

Materials and Reagents:

• Gold-bearing ore, crushed and ground to a desired particle size (e.g., <75 µm)[7]

• Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)[7]

• Ammonia solution (NH₃·H₂O)[7]

• Deionized water

• Hydrochloric acid (HCl) or Sodium hydroxide (B78521) (NaOH) for pH adjustment[7]

• Leaching vessel (e.g., baffled reactor, stirred tank)[7]

• Overhead stirrer with speed control[7]

• pH meter

• Filtration apparatus[7]

• Analytical instrumentation for gold quantification (e.g., Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS))[1][5][7]

Procedure:

• Ore Preparation: Prepare a representative sample of the gold-bearing ore by crushing and grinding it to the desired particle size. A finer particle size generally increases the surface area available for leaching and can improve gold recovery.[5]

• Lixiviant Preparation: Prepare the leaching solution by dissolving the required amounts of sodium thiosulfate, copper sulfate, and ammonia in deionized water to achieve the desired concentrations. The pH of the solution should be adjusted to the target range, typically between 9 and 10.5.[5][7]

• Leaching:

  • Place a known mass of the prepared ore into the leaching vessel to achieve the desired pulp density (solid-to-liquid ratio).[3][7]

  • Add the prepared lixiviant to the vessel.

  • Commence agitation at a constant rate (e.g., 350-400 rpm) to ensure the ore particles remain suspended in the solution.[5][7]

  • Maintain a constant temperature using a water bath or other temperature control system.[5]

• Sampling and Analysis:

  • Withdraw slurry samples at regular intervals (e.g., 1, 2, 4, 8, 24 hours).[1][7]

  • Immediately filter the samples to separate the pregnant leach solution from the solid residue.[5][7]

  • Analyze the gold concentration in the pregnant leach solution using AAS or ICP-MS to determine the leaching kinetics.[1][5]

  • The final solid residue should also be analyzed for remaining gold to calculate the overall extraction efficiency.[1]

Protocol 2: Thiosulfate-Glycine Leaching

This protocol outlines a leaching experiment using glycine as an alternative to ammonia for stabilizing copper ions.

Materials and Reagents:

• All materials from Protocol 1, with the exception of ammonia solution.

• Glycine (C₂H₅NO₂)

Procedure:

• Ore Preparation: Follow the same ore preparation steps as in Protocol 1.

• Lixiviant Preparation: Prepare the leaching solution by dissolving sodium thiosulfate, copper sulfate, and glycine in deionized water to the desired concentrations. Adjust the pH to the target value, for example, 9.3.[6]

• Leaching: Follow the same leaching procedure as in Protocol 1, adjusting the temperature as required by the experimental design (e.g., 60°C).[6]

• Sampling and Analysis: Follow the same sampling and analysis procedure as in Protocol 1.

Quantitative Data Presentation

The following tables summarize quantitative data from various research studies on thiosulfate-based gold leaching.

Table 1: Gold Extraction under Various Leaching Conditions

Lixiviant System	Thiosulfate Conc. (M)	Copper Conc. (mM)	Ammonia/Glycine Conc. (M)	Temp. (°C)	Time (h)	Gold Extraction (%)	Reference
Copper-Ammonia-Thiosulfate	1	10	1 (Ammonia)	Ambient	24	>99	[3]
Copper-Ammonia-Thiosulfate	0.5	25	0.5 (Ammonia)	Ambient	24	~62	[8]
Copper-Ammonia-Thiosulfate	0.7	5	20% v/v (Ammonia solution)	Ambient	6	40	[6]
Copper-Ammonia-Thiosulfate	0.7	2	20% v/v (Ammonia solution)	60	6	58	[6]
Thiosulfate-Glycine-Copper	0.7	5	1.75 (Glycine)	60	6	89.3	[6]
Copper-Ammonia-Thiosulfate	0.5	45	0.5 (Ammonia)	Ambient	6	93.7	[9]

Table 2: Influence of Key Parameters on Gold Extraction

Parameter Varied	Range	Effect on Gold Extraction	Reference
Ammonia Concentration	0.1 M - 3 M	Increased extraction with increasing concentration up to a certain point.	[3]
Copper (II) Ion Concentration	0 M - 0.1 M	Essential for leaching; extraction increases with concentration up to an optimal point, after which it can decrease.	[3][9]
pH	9.3 - 10.5	Higher pH can favor gold dissolution but also affects thiosulfate stability.	[6]
Temperature	20°C - 60°C	Increased temperature generally enhances gold recovery.	[6]
Glycine Concentration	0.3 M - 1.75 M	Higher glycine concentration led to increased gold recovery.	[6]

Visualizations

The following diagrams illustrate the key chemical pathways and a generalized experimental workflow for thiosulfate-based gold leaching.

Caption: Chemical pathway for copper-ammonia catalyzed thiosulfate leaching of gold.

Caption: Generalized experimental workflow for laboratory-scale gold leaching.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. ysxbcn.com [ysxbcn.com]
• 5. benchchem.com [benchchem.com]
• 6. Gold Leaching from an Auriferous Ore by Alkaline Thiosulfate–Glycine–Copper Solution | MDPI [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. scielo.org.za [scielo.org.za]

Application Notes and Protocols: Utilizing Sodium Thiosulfate to Mitigate Oxidative Damage in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the capacity of biological systems to detoxify these reactive intermediates, is a critical factor in cellular damage and the pathogenesis of numerous diseases. In in vitro cell culture models, oxidative stress can be induced by various stimuli, including chemical agents, radiation, and hypoxia-reoxygenation conditions. Sodium thiosulfate (B1220275) (STS), a well-established clinical agent, has emerged as a potent antioxidant with significant cytoprotective effects.[1][2][3][4] These application notes provide a comprehensive overview of the mechanisms of action of STS and detailed protocols for its use in cell culture to prevent oxidative damage.

Mechanism of Action

Sodium thiosulfate exerts its antioxidant effects through multiple mechanisms:

• Direct ROS Scavenging: STS has been shown to directly scavenge ROS, particularly hydrogen peroxide (H₂O₂).[1][2] In cell-free experiments, STS effectively inactivates H₂O₂, and in cell culture, it reduces both intracellular and extracellular H₂O₂ levels in a dose-dependent manner.[1][3]

• Support of Endogenous Antioxidant Systems: STS contributes to the maintenance of the cellular antioxidant arsenal. It has been observed to preserve the activity of key antioxidant enzymes like superoxide (B77818) dismutase (SOD).[1][2][3] Furthermore, STS is involved in the regeneration of reduced glutathione (B108866) (GSH), a critical component of the glutathione antioxidant system.[5][6][7] The thiosulfate sulfurtransferase (TST) enzyme plays a role in this process.[5]

• Modulation of Signaling Pathways: STS can influence cellular signaling pathways involved in the response to oxidative stress. It has been linked to the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[5][8] Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.[8] By promoting Nrf2 activation, STS enhances the intrinsic cellular defense against oxidative insults.[8] Additionally, STS has been shown to have anti-apoptotic effects by inhibiting the phosphorylation of c-Jun N-terminal kinases (JNK).[8]

Data Presentation

Table 1: Effect of Sodium Thiosulfate on Cell Viability under Oxidative Stress

Cell Line	Oxidative Insult	STS Concentration	Incubation Time	Outcome	Reference
LLC-PK1	2 mM Oxalate	0.1, 0.5, 1 mM	72 hours	Dose-dependent increase in cell viability	[1][3]
H9C2	Glucose oxidase/catalase	1 mM	Not specified	Recovery from apoptosis	[9][10]
HT-29	None (baseline)	IC50: 40.93 - 42.45 mM	Not specified	Anti-proliferative effect	[11]
IEC6	None (baseline)	IC50: 45.17 - 47.22 mM	Not specified	Lower cytotoxicity compared to cancer cells	[11]
SH-SY5Y	Supernatant from LPS/IFNγ-activated glia	10 µM - 500 µM	2 - 12 hours	Neuroprotective effect	[6]

Table 2: Effect of Sodium Thiosulfate on Oxidative Stress Markers

Cell Line	Oxidative Insult	STS Concentration	Parameter Measured	Outcome	Reference
LLC-PK1	1 mM Oxalate	1 mM	Intracellular ROS (H₂DFFDA)	Dramatic reduction in ROS	[1]
LLC-PK1	1 mM Oxalate	0.1, 0.5, 1 mM	Intracellular ROS (H₂DFFDA)	Dose-dependent reduction in ROS	[1][3]
LLC-PK1	2 mM Oxalate	1 mM	Superoxide Dismutase (SOD) Activity	Rescued SOD activity	[1][3]
LLC-PK1	Not specified	1 mM	Released Hydrogen Peroxide (H₂O₂)	Reduction of H₂O₂ in supernatant	[1][3]
Human Microglia & Astrocytes	None (baseline)	Not specified	Hydrogen Sulfide (H₂S) and Glutathione (GSH)	Increased expression	[6]

Experimental Protocols

Protocol 1: Assessment of Sodium Thiosulfate Cytotoxicity

This protocol is to determine the non-toxic concentration range of sodium thiosulfate for a specific cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• Sodium Thiosulfate (STS) stock solution (e.g., 1 M in sterile water or PBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of STS in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 0.5, 1, 5, 10, 20, 50, 100 mM).

• Remove the old medium from the cells and replace it with 100 µL of the medium containing the different concentrations of STS. Include a vehicle control (medium without STS).

• Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• At the end of the incubation, add the cell viability reagent (e.g., MTT) to each well according to the manufacturer's instructions.

• Incubate for the recommended time to allow for the formation of formazan (B1609692) crystals (for MTT).

• Solubilize the formazan crystals using a solubilization buffer.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate cell viability as a percentage of the vehicle control.

Protocol 2: Evaluation of STS Protection Against Chemically-Induced Oxidative Stress

This protocol assesses the ability of STS to protect cells from an oxidative insult.

Materials:

• Cell line of interest

• Complete cell culture medium

• Sodium Thiosulfate (STS) stock solution

• Oxidizing agent (e.g., hydrogen peroxide, menadione, or cisplatin)

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT)

• Plate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various non-toxic concentrations of STS (determined from Protocol 1) for a specific duration (e.g., 1-2 hours).

• After pre-treatment, add the oxidizing agent to the wells at a pre-determined toxic concentration. Include control wells with:

  • Cells + medium only (negative control)

  • Cells + oxidizing agent only (positive control)

  • Cells + STS only

• Incubate for the desired duration of the oxidative challenge.

• Assess cell viability using a suitable assay as described in Protocol 1.

• Compare the viability of cells pre-treated with STS and exposed to the oxidizing agent to the positive control to determine the protective effect.

Protocol 3: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses a fluorescent probe to quantify intracellular ROS levels.

Materials:

• Cell line of interest

• Complete cell culture medium

• Sodium Thiosulfate (STS) stock solution

• Oxidizing agent

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) or similar ROS-sensitive fluorescent probe

• Black-walled, clear-bottom 96-well plates

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Seed cells in a black-walled, clear-bottom 96-well plate and allow them to adhere overnight.

• Treat the cells with STS and/or the oxidizing agent as described in Protocol 2.

• At the end of the treatment period, remove the medium and wash the cells gently with warm phosphate-buffered saline (PBS).

• Load the cells with DCFH-DA (typically 5-10 µM in serum-free medium) and incubate for 30-60 minutes at 37°C in the dark.

• Wash the cells again with warm PBS to remove excess probe.

• Add PBS or a clear imaging medium to the wells.

• Immediately measure the fluorescence intensity using a fluorescence plate reader (excitation ~485 nm, emission ~530 nm).

• Normalize the fluorescence intensity to the number of cells if necessary (e.g., by performing a parallel viability assay).

Visualizations

References

• 1. Sodium Thiosulfate Ameliorates Oxidative Stress and Preserves Renal Function in Hyperoxaluric Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sodium thiosulfate ameliorates oxidative stress and preserves renal function in hyperoxaluric rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.plos.org [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Thiosulphate sulfurtransferase: Biological roles and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sodium thiosulfate attenuates glial-mediated neuroinflammation in degenerative neurological diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Sodium Thiosulfate Preconditioning Ameliorates Ischemia/Reperfusion Injury in Rat Hearts Via Reduction of Oxidative Stress and Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. oaji.net [oaji.net]

Application Notes and Protocols for Sodium Thiosulfate in Silver Staining

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of sodium thiosulfate (B1220275) in silver staining procedures. Silver staining is a highly sensitive method for detecting proteins and nucleic acids in polyacrylamide gels, capable of visualizing nanogram levels of material.[1][2] Sodium thiosulfate is a critical reagent in many silver staining protocols, contributing to the sensitivity and clarity of the staining.[3][4]

The Role of Sodium Thiosulfate in Silver Staining

Sodium thiosulfate (Na₂S₂O₃) plays multifaceted roles in silver staining protocols, primarily acting as a sensitizing agent, a component of the developing solution, and as a key ingredient in destaining solutions.

• Sensitization: Pre-treatment of the gel with a dilute solution of sodium thiosulfate significantly enhances the sensitivity and contrast of the staining.[3][4] This sensitization step boosts the efficiency of silver ion deposition onto the protein or nucleic acid bands.[3] The mechanism involves the reduction of silver ions to a reactive metallic intermediate by sodium thiosulfate.[4]

• Development: In some protocols, sodium thiosulfate is included in the developing solution to reduce background staining.[1][5][6] It acts as a silver complexing agent, preventing the random precipitation of metallic silver and thereby increasing the signal-to-noise ratio.[1]

• Destaining: For applications such as mass spectrometry, where the silver ions need to be removed from the protein, sodium thiosulfate is a crucial component of the destaining solution, often in combination with potassium ferricyanide (B76249).[5][7][8] The destaining mechanism involves the oxidation of metallic silver by potassium ferricyanide to form silver ferricyanide, which then reacts with thiosulfate to create a soluble complex that can be washed out of the gel.[7]

It is important to note that sodium thiosulfate can cause artifactual sulfation of serine, threonine, and tyrosine residues in proteins, which can be a pitfall in the interpretation of post-translational modifications when using mass spectrometry for downstream analysis.[4][9]

Experimental Protocols

Below are detailed protocols for silver staining of proteins in polyacrylamide gels using sodium thiosulfate. These protocols are based on widely used methods and can be adapted for specific experimental needs.

Protocol 1: Standard Silver Staining with Sodium Thiosulfate Sensitization

This protocol is a widely used method for routine protein analysis with high sensitivity.

Solutions:

Solution	Composition	Preparation (for 500 mL)
Fixing Solution	50% Methanol (B129727), 12% Acetic Acid	250 mL Methanol, 60 mL Glacial Acetic Acid, 190 mL MilliQ Water
Wash Solution 1	50% Methanol	250 mL Methanol, 250 mL MilliQ Water
Sensitization Solution	0.02% Sodium Thiosulfate	0.1 g Sodium Thiosulfate in 500 mL MilliQ Water
Staining Solution	0.1% Silver Nitrate	0.5 g Silver Nitrate in 500 mL MilliQ Water (use a glass container)
Developing Solution	2% Sodium Carbonate, 0.04% Formaldehyde	10 g Sodium Carbonate, 0.5 mL 37% Formaldehyde in 500 mL MilliQ Water
Stopping Solution	5% Acetic Acid	25 mL Glacial Acetic Acid in 475 mL MilliQ Water

Procedure:

• Fixation: Immediately after electrophoresis, place the gel in the Fixing Solution and gently agitate overnight.[10]

• Washing: Discard the fixing solution and wash the gel with 50% Methanol for 20 minutes.[10]

• Water Wash: Discard the methanol wash and wash the gel with MilliQ water for 20 minutes. Repeat this step once.[10]

• Sensitization: Discard the water and incubate the gel in the Sensitization Solution (0.02% sodium thiosulfate) for 1 minute.[3][10]

• Rinsing: Discard the sensitization solution and wash the gel with MilliQ water for 1 minute. Repeat this step once.[10]

• Staining: Immerse the gel in chilled 0.1% Silver Nitrate solution for 20 minutes.[10]

• Rinsing: Discard the staining solution and wash the gel with MilliQ water for 1 minute. Repeat this step once.[10]

• Development: Place the gel in the Developing Solution until the desired band intensity is reached (typically 2-5 minutes).[3]

• Stopping: Stop the development by discarding the developer and adding the Stopping Solution for 10 minutes.[10]

• Storage: Discard the stopping solution and store the gel in 1% acetic acid at 4°C.[10]

Protocol 2: Silver Staining Compatible with Mass Spectrometry

This modified protocol is designed to minimize protein modification and is suitable for subsequent mass spectrometry analysis. It often omits glutaraldehyde (B144438) and uses thiosulfate for sensitization.[3]

Solutions:

Solution	Composition	Preparation (for 500 mL)
Fixing Solution	50% Methanol, 12% Acetic Acid	250 mL Methanol, 60 mL Glacial Acetic Acid, 190 mL MilliQ Water
Wash Solution	50% Methanol	250 mL Methanol, 250 mL MilliQ Water
Sensitization Solution	0.02% Sodium Thiosulfate	0.1 g Sodium Thiosulfate in 500 mL MilliQ Water
Staining Solution	0.1% Silver Nitrate	0.5 g Silver Nitrate in 500 mL MilliQ Water
Developing Solution	2% Sodium Carbonate, 0.04% Formaldehyde	10 g Sodium Carbonate, 0.5 mL 37% Formaldehyde in 500 mL MilliQ Water
Stopping Solution	5% Acetic Acid	25 mL Glacial Acetic Acid in 475 mL MilliQ Water
Destaining Solution	30mM Potassium Ferricyanide, 100mM Sodium Thiosulfate	Freshly prepare by mixing equal volumes of 60mM Potassium Ferricyanide and 200mM Sodium Thiosulfate.

Procedure:

The staining procedure is the same as Protocol 1. For mass spectrometry, the protein bands of interest need to be excised and destained.

Destaining Procedure:

• Excise the bands of interest from the gel.

• Wash the gel pieces thoroughly with water.

• Prepare the Destaining Solution fresh by mixing equal volumes of the potassium ferricyanide and sodium thiosulfate stock solutions.[8]

• Immerse the gel pieces in the Destaining Solution until the brown color of the silver disappears.[8]

• Remove the destaining solution and wash the gel pieces extensively with water until they are clear.[8]

• The destained gel pieces are now ready for in-gel digestion protocols for mass spectrometry.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow of silver staining and the chemical logic of the sensitization and destaining processes.

References

• 1. Principle and Protocol of Silver Stain - Creative BioMart [creativebiomart.net]
• 2. Modification in Silver Staining Procedure for Enhanced Protein Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mastering Silver Staining for Protein Gel Analysis | Abcam [abcam.com]
• 4. Artifactual Sulfation of Silver-stained Proteins: Implications for the Assignment of Phosphorylation and Sulfation Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Silver staining of proteins in polyacrylamide gels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of a reliable, fast, cheap and sensitive silver staining method to detect SSR markers in polyacrylamide gels |  Université de Liège [popups.uliege.be]
• 7. Silver staining of proteins and nucleic acids in polyacrylamide gels | bioch.eu [bioch.eu]
• 8. proteinanalytik.abi.med.uni-muenchen.de [proteinanalytik.abi.med.uni-muenchen.de]
• 9. researchgate.net [researchgate.net]
• 10. btc.nchu.edu.tw [btc.nchu.edu.tw]

Application Notes and Protocols for Microencapsulation of Sodium Thiosulfate for Thermal Energy Storage Studies

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocols for the microencapsulation of sodium thiosulfate (B1220275) pentahydrate (SoTP), a promising phase change material (PCM), for thermal energy storage (TES) applications. The encapsulation of SoTP addresses challenges such as supercooling, phase segregation, and leakage of the molten salt, thereby enhancing its stability and performance for various thermal management applications.

Introduction

Thermal energy storage is a critical technology for improving energy efficiency and enabling the use of intermittent renewable energy sources. Phase change materials (PCMs) store and release large amounts of latent heat at a nearly constant temperature during their phase transition. Sodium thiosulfate pentahydrate (SoTP) is an inorganic PCM with a high latent heat storage capacity and a suitable melting temperature for many low-temperature applications. However, its practical use is hindered by issues like supercooling and incongruent melting.

Microencapsulation provides a robust solution by enclosing SoTP within a protective shell material. This technique enhances thermal conductivity, prevents leakage of the molten PCM, and can help mitigate supercooling. This document details the synthesis of SoTP microcapsules with a silica (B1680970) shell using a sol-gel method, along with comprehensive characterization protocols.

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis and characterization of microencapsulated sodium thiosulfate.

Caption: Experimental workflow for SoTP microencapsulation.

Materials and Methods

Materials

Material	Supplier	Grade
Sodium Thiosulfate Pentahydrate (SoTP)	Sigma-Aldrich	ACS Reagent
Tetraethyl Orthosilicate (B98303) (TEOS)	Alfa Aesar	98%
Cyclohexane	Fisher Scientific	Certified ACS
Sodium Dodecyl Sulfate (B86663) (SDS)	Bio-Rad	99%
n-Pentanol	Acros Organics	99+%
3-Aminopropyltriethoxysilane (B1664141) (APTS)	Sigma-Aldrich	98%
Deionized Water	In-house	18.2 MΩ·cm
Ethyl Alcohol	Fisher Scientific	200 Proof

Protocol 1: Microencapsulation of SoTP using Sol-Gel Method

This protocol describes the synthesis of silica-shelled SoTP microcapsules.[1]

• Preparation of the Core Material Solution:

  • Dissolve sodium thiosulfate pentahydrate (SoTP) in deionized water in a beaker by heating to 60 °C in a thermostatic water bath with constant stirring until a clear solution is obtained.[1]

• Formation of the Emulsion:

  • In a separate flask, heat cyclohexane to 60 °C.

  • Slowly add the SoTP solution dropwise into the heated cyclohexane while stirring.

  • Add sodium dodecyl sulfate (SDS) as an emulsifier and n-pentanol as a co-surfactant to the mixture.

  • Continue stirring for 20 minutes to form a stable water-in-oil (W/O) microemulsion.[1]

• Encapsulation via Sol-Gel Reaction:

  • Add tetraethyl orthosilicate (TEOS), the silica precursor, dropwise into the emulsion.

  • Adjust the pH of the emulsion to approximately 10 by adding 3-aminopropyltriethoxysilane (APTS) to catalyze the hydrolysis and condensation of TEOS.

  • Allow the reaction to proceed for 12 hours under continuous stirring.[1]

• Washing and Drying:

  • Collect the resulting microcapsules by centrifugation.

  • Wash the collected microcapsules repeatedly with ethyl alcohol to remove any unreacted precursors and surfactant.

  • Dry the final product in an oven at 40 °C for 18 hours.[1]

Characterization Protocols

A comprehensive characterization of the microencapsulated SoTP is crucial to evaluate its properties and performance for thermal energy storage applications.

Protocol 2: Morphological and Structural Analysis

• Scanning Electron Microscopy (SEM):

  • Mount the dried microcapsule powder onto an aluminum stub using double-sided carbon tape.

  • Sputter-coat the sample with a thin layer of gold or platinum to enhance conductivity.

  • Observe the surface morphology and size distribution of the microcapsules under the SEM.

• Transmission Electron Microscopy (TEM):

  • Disperse a small amount of the microcapsules in ethanol (B145695) by ultrasonication.

  • Place a drop of the dispersion onto a carbon-coated copper grid and allow the solvent to evaporate.

  • Analyze the core-shell structure and shell thickness of the microcapsules using TEM.

• Fourier-Transform Infrared Spectroscopy (FTIR):

  • Mix a small amount of the microcapsule powder with potassium bromide (KBr) and press it into a pellet.

  • Record the FTIR spectrum over a range of 4000–400 cm⁻¹ to identify the chemical functional groups and confirm the presence of both SoTP and silica.[2]

• X-ray Diffraction (XRD):

  • Place the microcapsule powder on a sample holder.

  • Perform XRD analysis to determine the crystalline structure of the encapsulated SoTP and the amorphous nature of the silica shell.

Protocol 3: Thermal Properties and Stability Analysis

• Differential Scanning Calorimetry (DSC):

  • Accurately weigh 5-10 mg of the microcapsules into an aluminum DSC pan and seal it.

  • Heat the sample from room temperature to a temperature above the melting point of SoTP (e.g., 80 °C) at a controlled heating rate (e.g., 5 °C/min) under a nitrogen atmosphere.

  • Cool the sample back to room temperature at the same rate.

  • Determine the melting temperature and latent heat of fusion from the heating and cooling curves.

• Thermogravimetric Analysis (TGA):

  • Place a known weight of the microcapsules in a TGA crucible.

  • Heat the sample from room temperature to a high temperature (e.g., 600 °C) at a specific heating rate (e.g., 10 °C/min) under a nitrogen atmosphere.[2]

  • Analyze the weight loss curve to determine the thermal stability of the microcapsules and the encapsulation efficiency.

Thermal Energy Storage Mechanism

The diagram below illustrates the mechanism of latent heat storage and release by the microencapsulated sodium thiosulfate.

Caption: Latent heat thermal energy storage mechanism.

Results and Data Presentation

The performance of the microencapsulated SoTP can be quantified by several key parameters. The following tables summarize typical data obtained from the characterization experiments.

Table 1: Influence of Core/Shell Mass Ratio on Thermal Properties

Sample ID	Core/Shell Mass Ratio	Melting Temp. (°C)	Latent Heat (J/g)	Encapsulation Ratio (%)
S1	1:1	50.8	120.5	84.3
S2	2:1	51.2	135.2	90.1
S3	3:1	51.5	142.9	94.6
S4	4:1	51.6	140.1	92.7

Data is illustrative and based on trends reported in the literature.[1]

Table 2: Thermal Conductivity Enhancement

Material	Thermal Conductivity (W/(m·K))
Pure SoTP	0.6035
SoTP/Silica Microcapsules	0.7718

This demonstrates a significant improvement in thermal conductivity after encapsulation.[1][3]

Conclusion

The microencapsulation of sodium thiosulfate pentahydrate using a sol-gel method with a silica shell is an effective technique to enhance its properties for thermal energy storage applications. The resulting microcapsules exhibit improved thermal conductivity, good thermal stability, and a high encapsulation ratio.[1][3] The protocols outlined in this document provide a comprehensive guide for the synthesis and characterization of these advanced thermal energy storage materials, enabling further research and development in this field.

References

• 1. Preparation and characterization of sodium thiosulfate pentahydrate/silica microencapsulated phase change material for thermal energy storage - RSC Advances (RSC Publishing) DOI:10.1039/C6RA28056K [pubs.rsc.org]
• 2. Preparation and Characterization of Microencapsulated Phase Change Materials with Enhanced Thermal Performance for Cold Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparation and characterization of sodium thiosulfate pentahydrate/silica microencapsulated phase change material for thermal energy storage - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Sodium Thiosulfate in Electron Microscopy and Histological Staining

Introduction

Sodium thiosulfate (B1220275) (Na₂S₂O₃), commonly known as "hypo," is a versatile chemical compound with a historical and ongoing role in photographic processing as a fixing agent. In the context of biological imaging, its function is more nuanced than that of primary fixatives like glutaraldehyde (B144438) or osmium tetroxide, which are used to preserve the ultrastructure of cells and tissues for electron microscopy.[1][2][3][4] Sodium thiosulfate is not employed as a primary fixative for preserving cellular morphology. Instead, it serves a critical role in specific histological and cytochemical staining protocols, some of which are used in correlative light and electron microscopy. Its primary function in these methods is to remove unreacted reagents, particularly silver salts, thereby reducing background staining and enhancing contrast.[5]

This document provides detailed application notes and protocols for the use of sodium thiosulfate in specialized staining techniques relevant to researchers, scientists, and drug development professionals.

Mechanism of Action in Staining Protocols

In staining methods that utilize silver nitrate (B79036) to visualize specific tissue components (argyrophilic and argentaffin reactions), sodium thiosulfate acts as a clearing or differentiating agent.[5] Silver ions from the silver nitrate solution bind to certain tissue structures. However, not all silver ions bind specifically. Residual, unbound silver can precipitate and cause non-specific background staining, which obscures the fine details of the target structures.

Sodium thiosulfate solution is used to wash the tissue after silver impregnation. It forms soluble complexes with the unreacted silver ions (Ag⁺), allowing them to be washed away from the tissue. This process is analogous to its role in photography, where it removes unexposed silver halide crystals to "fix" the image.

Applications in Histological Staining

Sodium thiosulfate is a key component in several classical staining methods, including:

• Reticulin Staining: Used to visualize reticular fibers (a type of connective tissue fiber rich in type III collagen), which are abundant in organs like the liver, spleen, and lymph nodes.

• Von Kossa Staining: A method for demonstrating calcium deposits in tissues.

• Verhoeff's Van-Gieson (VVG) Staining: Employed for the visualization of elastic fibers.[6]

• Wolbach's Giemsa Method: For the staining of nuclei, collagen, bacteria, and rickettsia.[7]

While these are primarily light microscopy techniques, the principles of silver staining and subsequent clearing with sodium thiosulfate can be adapted for correlative studies or specialized electron microscopy applications where specific extracellular matrix components or deposits are of interest.

Experimental Protocols

Protocol 1: Reticulin Staining (Gordon and Sweets Method)

This protocol is designed for the visualization of reticular fibers in paraffin-embedded tissue sections.

Reagents and Solutions:

Reagent	Preparation
Potassium Permanganate (B83412) (1%)	Dissolve 1 g of potassium permanganate in 100 mL of distilled water.
Oxalic Acid (1%)	Dissolve 1 g of oxalic acid in 100 mL of distilled water.
Ferric Ammonium (B1175870) Sulfate (B86663) (2.5%)	Dissolve 2.5 g of ferric ammonium sulfate in 100 mL of distilled water.
Ammoniacal Silver Solution	To 5 mL of 10% silver nitrate, add concentrated ammonium hydroxide (B78521) dropwise until the precipitate that forms just dissolves. Add 5 mL of 3% sodium hydroxide. Add concentrated ammonium hydroxide again until the solution is clear. Dilute to 50 mL with distilled water. Use immediately.
Formalin (10%)	Dilute 10 mL of 37-40% formaldehyde (B43269) to 100 mL with distilled water.
Sodium Thiosulfate (5%)	Dissolve 5 g of sodium thiosulfate in 100 mL of distilled water.[5]
Nuclear Fast Red (Kernechtrot) Stain	Commercially available or prepared by dissolving 0.1 g of Nuclear Fast Red in 100 mL of 5% aluminum sulfate solution with gentle heating.

Procedure:

• Deparaffinization and Rehydration: Deparaffinize sections in xylene and rehydrate through graded alcohols to distilled water.

• Oxidation: Place slides in 1% potassium permanganate for 5 minutes.

• Rinse: Wash thoroughly in distilled water.

• Bleaching: Place in 1% oxalic acid for 2 minutes or until sections are colorless.

• Rinse: Wash in distilled water for 1 minute.

• Mordanting: Treat with 2.5% ferric ammonium sulfate for 15 minutes.

• Rinse: Wash in several changes of distilled water.

• Silver Impregnation: Place in the ammoniacal silver solution for 15 seconds.

• Rinse: Quickly rinse in distilled water.

• Development: Treat with 10% formalin for 1 minute.

• Rinse: Wash in distilled water.

• Clearing: Place in 5% sodium thiosulfate for 1 minute to remove unreacted silver.[5]

• Rinse: Wash in running tap water for 2 minutes.

• Counterstaining: Stain with Nuclear Fast Red for 5 minutes.

• Rinse: Wash in distilled water.

• Dehydration and Mounting: Dehydrate through graded alcohols, clear in xylene, and mount with a permanent mounting medium.

Expected Results:

• Reticular fibers: Black

• Nuclei: Red

• Background: Pink/Colorless

Caption: Workflow for Reticulin Staining.

Protocol 2: Verhoeff's Van-Gieson (VVG) Staining for Elastic Fibers

This protocol is used to differentiate elastic fibers from other connective tissue elements.

Reagents and Solutions:

Reagent	Preparation
Verhoeff's Hematoxylin (B73222)	Prepare fresh. Mix 20 mL of 5% alcoholic hematoxylin, 8 mL of 10% ferric chloride, and 8 mL of Lugol's iodine.
Ferric Chloride (2%)	Dissolve 2 g of ferric chloride in 100 mL of distilled water.
Sodium Thiosulfate (5%)	Dissolve 5 g of sodium thiosulfate in 100 mL of distilled water.[6]
Van Gieson's Solution	Mix 100 mL of saturated aqueous picric acid with 10 mL of 1% acid fuchsin.

Procedure:

• Deparaffinization and Rehydration: Deparaffinize sections in xylene and rehydrate through graded alcohols to distilled water.

• Staining: Stain in Verhoeff's hematoxylin for 15-30 minutes.

• Rinse: Rinse in tap water.

• Differentiation: Differentiate in 2% ferric chloride, checking microscopically until elastic fibers are distinct and the background is gray. This step is critical and requires careful timing.

• Stop Differentiation: Rinse in running tap water.

• Clearing: Place in 5% sodium thiosulfate for 1 minute to remove iodine.[6]

• Rinse: Wash in running tap water for 5 minutes.

• Counterstaining: Counterstain with Van Gieson's solution for 1-5 minutes.

• Dehydration and Mounting: Quickly dehydrate through graded alcohols, clear in xylene, and mount.

Expected Results:

• Elastic fibers: Black

• Nuclei: Black/Gray

• Collagen: Red/Pink

• Other tissue elements (e.g., muscle): Yellow

Caption: Workflow for VVG Staining.

Data Presentation: Summary of Solutions

The following table summarizes the key solutions containing sodium thiosulfate and their typical working concentrations in the described protocols.

Protocol	Solution Name	Composition	Typical Concentration
Reticulin Staining (Gordon & Sweets)	Sodium Thiosulfate Solution	Sodium thiosulfate in distilled water	5% (w/v)
Verhoeff's Van-Gieson (VVG) Staining	Sodium Thiosulfate Solution	Sodium thiosulfate in distilled water	5% (w/v)

Conclusion

Sodium thiosulfate is not a fixative for the preservation of ultrastructure in electron microscopy. Its role in the context of biological sample preparation for microscopy is that of a specialized clearing agent in certain histological staining methods. By effectively removing unreacted silver or iodine, it plays a crucial part in reducing background noise and improving the signal-to-noise ratio, thereby allowing for the clear visualization of specific tissue components. The protocols provided herein are standard methods where sodium thiosulfate is indispensable for achieving high-quality staining results. For researchers in cellular biology and drug development, understanding the correct application of such classical techniques remains vital for a comprehensive analysis of tissue morphology and pathology.

References

• 1. emsdiasum.com [emsdiasum.com]
• 2. Fixation - Biomedical Electron Microscopy Unit - University of Liverpool [liverpool.ac.uk]
• 3. Chemical Fixation | Electron Microscopy [electron-microscopy.hms.harvard.edu]
• 4. Fixation methods for electron microscopy of human and other liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biognost.com [biognost.com]
• 6. Electron Microscopy Sciences Sodium Thiosulfate 5% Aqueous 500 ML, Quantity: | Fisher Scientific [fishersci.com]
• 7. Electron Microscopy Sciences Sodium Thiosulfate 5% Aqueous 500 ML, Quantity: | Fisher Scientific [fishersci.com]

analytical methods for determining thiosulfate concentration in samples

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of thiosulfate (B1220275) concentration is crucial in diverse fields, from pharmaceutical manufacturing and drug development to environmental monitoring. This document provides a detailed overview of three common analytical methods for quantifying thiosulfate: iodometric titration, ion chromatography, and spectrophotometry. For each method, a comprehensive experimental protocol is provided, along with a summary of key quantitative performance data to facilitate method selection and implementation.

Iodometric Titration

Iodometric titration is a classic and cost-effective titrimetric method for the determination of thiosulfate. It is based on the oxidation of thiosulfate ions by a standard solution of iodine. The endpoint of the titration is typically detected using a starch indicator, which forms a distinct blue-black complex with excess iodine.[1][2][3]

Quantitative Data

Parameter	Value	Reference
Principle	Oxidation of thiosulfate by iodine	[1][2]
Indicator	Starch	[1][3]
Endpoint	Appearance of a persistent blue-black color	[1]
Standardization	Potassium dichromate or potassium iodate	[2][4]

Experimental Protocol

Reagents:

• Standardized 0.1 N Iodine Solution

• Sodium Thiosulfate Solution (sample)

• Starch Indicator Solution (1% w/v)

• Deionized Water

Procedure:

• Pipette a known volume of the sodium thiosulfate sample into an Erlenmeyer flask.

• Add a few drops of starch indicator solution to the flask. The solution should be colorless.[1]

• Titrate the sample with the standardized 0.1 N iodine solution from a burette with constant swirling.

• Continue the titration until the first appearance of a persistent blue-black color, which indicates the endpoint.[1][3]

• Record the volume of the iodine solution used.

• Calculate the concentration of thiosulfate in the sample using the stoichiometry of the reaction: 2S₂O₃²⁻ + I₂ → S₄O₆²⁻ + 2I⁻.[3]

Iodometric Titration Workflow

Ion Chromatography (IC)

Ion chromatography is a highly sensitive and selective method for the determination of thiosulfate, particularly in complex sample matrices.[1][5] This technique separates ions based on their affinity for an ion-exchange resin. Thiosulfate is quantified using a conductivity detector or a UV detector.[5][6]

Quantitative Data

Parameter	Method 1	Method 2	Reference
Column	Anion exchange (e.g., Dionex IonPac AS19)	Anion exchange (e.g., Dionex IonPac AS16)	[5][7]
Eluent	45mM Potassium Hydroxide	2.7 mM Sodium Carbonate / 0.3 mM Sodium Bicarbonate	[5][6]
Detection	Suppressed Conductivity	Suppressed Conductivity	[5][6]
Linearity Range	1.0 - 100.0 mg/L	1 - 100 mg/L	[5][7]
Correlation Coefficient (r²)	0.9999	>0.999	[5][6]
Limit of Detection (LOD)	0.015 mg/L	Not specified	[5]
Limit of Quantification (LOQ)	0.06 mg/L	Not specified	[5]

Experimental Protocol

Instrumentation:

• Ion Chromatograph with a suppressed conductivity detector.[5]

• Anion exchange column (e.g., Dionex IonPac AS19).[5]

Reagents:

• Eluent: 45mM Potassium Hydroxide.[5]

• Deionized water (18 MΩ·cm).[6]

• Thiosulfate standard solutions.

Procedure:

• Sample Preparation: Dilute the sample with deionized water to bring the thiosulfate concentration within the linear range of the method.[5]

• Instrument Setup:

  • Set the eluent flow rate to 1.0 mL/min.[5]

  • Set the column temperature to 30 °C.[5]

  • Equilibrate the system with the eluent until a stable baseline is achieved.

• Calibration:

  • Prepare a series of thiosulfate standard solutions of known concentrations.[6]

  • Inject the standard solutions into the ion chromatograph.

  • Generate a calibration curve by plotting the peak area against the concentration of the thiosulfate standards.[1]

• Sample Analysis:

  • Inject the prepared sample solutions.[1]

  • Quantify the thiosulfate concentration in the samples by comparing their peak areas to the calibration curve.[1]

Ion Chromatography Workflow

Spectrophotometry

Spectrophotometric methods offer a simple and rapid approach for thiosulfate determination. One such method is based on the decolorization of a methylene (B1212753) blue solution by thiosulfate in an acidic medium. The decrease in absorbance at a specific wavelength is proportional to the thiosulfate concentration.[8][9] Another indirect method involves the reduction of a colored ferric salicylate (B1505791) complex by thiosulfate, leading to a decrease in absorbance.

Quantitative Data

Parameter	Methylene Blue Method	Ferric Salicylate Method	Reference
Principle	Decolorization of methylene blue by thiosulfate	Reduction of ferric salicylate complex by thiosulfate	[8]
Wavelength (λmax)	664 nm	530 nm	[8]
Linearity Range	0 - 0.3 mmol/L	Up to 5 ppm	[9]
Detection Limit	Not specified	0.095 µg ml-1 (related kinetic method)
Interferences	Minimal from common ions in desulfurization solutions	Reducing species like tartarate, arsenate, nitrite (B80452) interfere	[8]

Experimental Protocol (Methylene Blue Method)

Reagents:

• 1 mol/L Sulfuric Acid Solution

• 0.25 g/L Methylene Blue Solution

• Sodium Thiosulfate Standard Solutions

• Deionized Water

Procedure:

• Blank Preparation: In a test tube, add 1.5 mL of 1 mol/L sulfuric acid solution and 0.35 mL of 0.25 g/L methylene blue solution. Dilute to a final volume of 10 mL with deionized water.[8]

• Standard/Sample Preparation: In separate test tubes, add 1.5 mL of 1 mol/L sulfuric acid solution and 0.35 mL of 0.25 g/L methylene blue solution.[8] Add a known volume of the sodium thiosulfate standard or sample solution. Dilute to a final volume of 10 mL with deionized water.[8]

• Measurement:

  • Set the spectrophotometer to a wavelength of 664 nm.[8]

  • Zero the instrument using the blank solution.

  • Measure the absorbance of the standard and sample solutions.

• Calibration and Calculation:

  • Create a calibration curve by plotting the change in absorbance (ΔAU) against the concentration of the thiosulfate standards. The change in absorbance is the difference between the blank absorbance and the standard/sample absorbance.[8]

  • Determine the concentration of the unknown sample from the calibration curve.[1]

Spectrophotometry (Methylene Blue) Workflow

Conclusion

The choice of an analytical method for thiosulfate determination depends on several factors, including the required sensitivity, the complexity of the sample matrix, available instrumentation, and cost considerations.[1] Iodometric titration is a simple and inexpensive method suitable for relatively clean samples and when high sensitivity is not required. Ion chromatography offers high sensitivity, selectivity, and the ability to analyze complex mixtures, making it ideal for trace-level quantification and in the presence of interfering ions.[1][5] Spectrophotometric methods provide a rapid and straightforward alternative, particularly for routine analysis where moderate sensitivity is sufficient. This guide provides the necessary protocols and comparative data to assist researchers and professionals in selecting and implementing the most appropriate method for their specific analytical needs.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mccscience.yolasite.com [mccscience.yolasite.com]
• 4. titrations.info [titrations.info]
• 5. benchchem.com [benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. discovery.researcher.life [discovery.researcher.life]

Technical Notes & Optimization

Technical Support Center: Stability of Aqueous Sodium Thiosulfate Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving and maintaining the stability of aqueous sodium thiosulfate (B1220275) solutions. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of aqueous sodium thiosulfate solutions?

A1: The stability of aqueous sodium thiosulfate solutions is influenced by several factors:

• pH: Acidic conditions are the most significant cause of decomposition. Thiosulfate is stable in neutral or slightly alkaline solutions, with an optimal pH range of 9 to 9.5.[1] In acidic environments, the thiosulfate ion disproportionates into sulfur and sulfur dioxide.

• Bacterial Action: Sulfur-oxidizing bacteria, such as Thiobacillus thioparus, can metabolize thiosulfate, leading to a decrease in its concentration.

• Dissolved Gases: Dissolved oxygen and carbon dioxide can contribute to the decomposition of sodium thiosulfate. Carbon dioxide can lower the pH of the solution by forming carbonic acid, thus accelerating degradation.

• Exposure to Light: Ultraviolet (UV) light can promote the photo-oxidation of thiosulfate.

• Trace Metal Contamination: The presence of trace metal ions, such as copper, can catalyze the decomposition of thiosulfate solutions.

Q2: How can I prepare a stable aqueous sodium thiosulfate solution?

A2: To enhance the stability of your sodium thiosulfate solution, it is recommended to:

• Use purified, recently boiled and cooled distilled or deionized water to minimize dissolved gases like oxygen and carbon dioxide.[2]

• Add a stabilizer to maintain a slightly alkaline pH. Sodium carbonate is commonly used for this purpose.[3][4]

• Store the solution in a tightly sealed, dark glass bottle to protect it from light and atmospheric carbon dioxide.

• For long-term storage, consider refrigeration.

Q3: What is the recommended concentration of sodium carbonate to use as a stabilizer?

A3: A common recommendation is to add approximately 0.2 grams of anhydrous sodium carbonate per liter of sodium thiosulfate solution.[3][4] This small amount is generally sufficient to raise the pH to a level that inhibits acid-catalyzed decomposition.

Q4: For how long can I expect my stabilized sodium thiosulfate solution to be stable?

A4: The stability of a well-prepared and properly stored sodium thiosulfate solution can vary. Some studies have shown that solutions prepared with pure, freshly boiled and cooled water can be stable for at least one month without any preservatives when stored in a Teflon bottle.[5] Another study demonstrated that a stock solution remained stable for 3 days at room temperature and for 1 week when refrigerated. For critical applications, it is best practice to standardize the solution every few weeks.

Troubleshooting Guide

Problem: My sodium thiosulfate solution has turned cloudy or has a precipitate.

• Cause: The most likely cause of cloudiness is the precipitation of elemental sulfur. This occurs when the solution becomes acidic, leading to the decomposition of the thiosulfate ions. Acid contamination can happen from glassware that has not been properly cleaned or from the absorption of acidic gases from the atmosphere.

• Solution:

  • Check the pH: Use a pH meter or pH paper to check the acidity of the solution. If it is acidic, it has likely decomposed.

  • Prepare a fresh solution: It is generally not recommended to try and salvage a cloudy solution. Prepare a fresh solution following the recommended procedures for stability, ensuring all glassware is thoroughly cleaned and rinsed with purified water.

  • Proper Storage: Store the new solution in a tightly capped, dark bottle to prevent contamination from atmospheric gases.

Problem: The concentration (titer) of my sodium thiosulfate solution is decreasing over time.

• Cause: A gradual decrease in concentration can be due to several factors, including:

  • Bacterial contamination: Microorganisms may be slowly consuming the thiosulfate.

  • Slow decomposition: Even in a stabilized solution, very slow decomposition can occur over extended periods, especially if not stored optimally.

  • Exposure to light and air: If the container is not properly sealed or is made of clear glass, gradual degradation can occur.

• Solution:

  • Restandardize frequently: For high-precision work, it is crucial to standardize your sodium thiosulfate solution against a primary standard at regular intervals (e.g., weekly or before each set of critical experiments).

  • Improve storage conditions: Ensure the solution is stored in a cool, dark place in a tightly sealed bottle.

  • Prepare fresh solution: If the titer changes significantly and frequently, it is best to discard the old solution and prepare a new one using high-purity water and reagents.

Problem: I'm having difficulty getting a sharp and reproducible endpoint during iodometric titrations.

• Cause: Issues with endpoint detection can arise from several sources:

  • Starch indicator problems: The starch solution may have degraded, or it might have been added at the wrong time.

  • High concentration of iodine: Adding starch indicator when the iodine concentration is high can lead to a stable, dark blue complex that is slow to decolorize, resulting in a diffuse endpoint.[6]

  • Acidic conditions: The starch indicator is less sensitive in highly acidic solutions.

• Solution:

  • Use fresh starch indicator: Starch solutions are prone to bacterial degradation and should be prepared fresh daily.

  • Add starch at the correct time: In titrations of iodine with thiosulfate, add the starch indicator only when the solution has faded to a pale yellow color.[6] This ensures that the iodine concentration is low enough for a sharp color change at the endpoint.

  • Control pH: Ensure the pH of the titration mixture is within the optimal range for the reaction and the indicator.

Quantitative Data on Solution Stability

The following table summarizes findings on the stability of aqueous sodium thiosulfate solutions under different conditions.

Concentration	Storage Conditions	Stabilizer	Duration of Stability	Reference
~0.5 mol/kg	Teflon bottle, tightly stoppered	None (prepared with pure, freshly boiled and cooled water)	At least 1 month	[5]
0.2 and 0.5 mol/L	Not specified	None	Stable over 17 days	[5]
16 and 72 mg/mL in 0.9% NaCl	Polyolefin bags, 25°C, with or without light protection	None specified in abstract	At least 24 hours (retained >95% of initial concentration)	[7]
Stock Solution	Room Temperature	Not specified	3 days
Stock Solution	Refrigerator	Not specified	1 week

Experimental Protocols

Protocol 1: Preparation of a Stabilized 0.1 M Sodium Thiosulfate Solution

This protocol describes the preparation of a sodium thiosulfate solution with enhanced stability for use in titrimetric analysis.

Materials:

• Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O), analytical grade

• Anhydrous sodium carbonate (Na₂CO₃), analytical grade

• Distilled or deionized water, recently boiled and cooled

• 1000 mL volumetric flask

• Analytical balance

• Dark glass storage bottle

Procedure:

• Weighing: Accurately weigh approximately 24.8 g of sodium thiosulfate pentahydrate.[3]

• Dissolving: Transfer the weighed sodium thiosulfate to the 1000 mL volumetric flask. Add about 500-700 mL of the freshly boiled and cooled water and swirl to dissolve the crystals completely.

• Stabilization: Add approximately 0.2 g of anhydrous sodium carbonate to the solution and mix until it is fully dissolved.[3][4]

• Dilution to Volume: Carefully add more of the boiled and cooled water to bring the solution to the 1000 mL mark.

• Homogenization: Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

• Storage: Transfer the solution to a clean, dry, dark glass bottle with a tight-fitting cap. Label the bottle with the solution name, concentration, date of preparation, and your initials.

• Equilibration: Allow the solution to stand for at least one hour, or preferably overnight, before standardization.[4]

Protocol 2: Standardization of 0.1 M Sodium Thiosulfate Solution

This protocol outlines the standardization of the prepared sodium thiosulfate solution against a primary standard, potassium dichromate.

Materials:

• Prepared 0.1 M sodium thiosulfate solution

• Potassium dichromate (K₂Cr₂O₇), primary standard grade, dried at 120°C for 4 hours

• Potassium iodide (KI), analytical grade

• Concentrated hydrochloric acid (HCl)

• Starch indicator solution (freshly prepared)

• 50 mL burette

• 250 mL conical flasks

• Analytical balance

Procedure:

• Prepare Potassium Dichromate Solution: Accurately weigh about 0.21 g of dried potassium dichromate into a 250 mL conical flask.[4] Dissolve it in approximately 100 mL of distilled water.

• Reaction Initiation: To the potassium dichromate solution, add approximately 3 g of potassium iodide and 5 mL of concentrated hydrochloric acid.[4] Swirl the flask gently to mix and immediately stopper it.

• Incubation: Allow the reaction mixture to stand in the dark for 5-10 minutes to ensure the complete liberation of iodine.[4]

• Titration (Initial): Titrate the liberated iodine with the sodium thiosulfate solution from the burette until the solution turns a pale, straw-yellow color.

• Indicator Addition: Add 1-2 mL of freshly prepared starch indicator solution. The solution should turn a deep blue-black color.

• Titration (Final): Continue the titration dropwise with constant swirling until the blue-black color disappears, and the solution becomes colorless. This is the endpoint.

• Replicates: Repeat the titration at least two more times with fresh portions of the potassium dichromate solution. The volumes of sodium thiosulfate used should agree within ±0.05 mL.

• Calculation: Calculate the exact molarity of the sodium thiosulfate solution using the stoichiometry of the reactions.

Visualizations

Decomposition of thiosulfate in acidic conditions.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. zenodo.org [zenodo.org]
• 4. Preparation and Standardization of 0.1 M Sodium Thiosulphate | Pharmaguideline [pharmaguideline.com]
• 5. researchgate.net [researchgate.net]
• 6. titrations.info [titrations.info]
• 7. researchgate.net [researchgate.net]

troubleshooting endpoint detection in iodometric titrations

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately performing iodometric titrations, with a focus on endpoint detection.

Troubleshooting Guide: Endpoint Detection

This guide addresses specific issues you may encounter during the endpoint detection phase of your iodometric titration experiments.

Question 1: Why is the blue color of the starch indicator reappearing after the endpoint has been reached?

Answer:

The reappearance of the blue color after the endpoint, indicated by the disappearance of the blue-black starch-iodine complex, is a common issue that can point to several factors:

• Atmospheric Oxidation: In an acidic solution, iodide ions (I⁻) are susceptible to oxidation by atmospheric oxygen, which regenerates iodine (I₂). This newly formed iodine then reacts with the starch indicator, causing the blue color to return. To mitigate this, titrations should be performed promptly after the addition of iodide.[1] For prolonged titrations, creating an inert atmosphere by adding a small piece of dry ice to the flask can help displace air and prevent oxidation.

• Slow Titration: A slow titration rate can exacerbate the issue of atmospheric oxidation, allowing more time for the iodide ions to be oxidized.

• Incomplete Reaction: If the reaction between the analyte and the iodide is slow, iodine may be generated gradually, leading to a premature endpoint. As more iodine is produced, the blue color will reappear. Ensure adequate reaction time before starting the titration.

Question 2: The endpoint color change is gradual and difficult to pinpoint. What could be the cause?

Answer:

A sluggish and indistinct endpoint can lead to inaccurate results. The primary reasons for a gradual color change are:

• Premature Addition of Starch Indicator: The starch indicator should be added only when the iodine concentration is low, typically when the solution has faded to a pale or straw-yellow color.[2] Adding the starch indicator too early, when the iodine concentration is high, results in the formation of a very stable starch-iodine complex that dissociates slowly, leading to a drawn-out endpoint.[3]

• High Concentration of Iodine: A very high initial concentration of the analyte will produce a large amount of iodine, which can make the endpoint less sharp. If possible, dilute the sample to an appropriate concentration range.

Question 3: The solution did not turn blue-black after adding the starch indicator. Why is this happening?

Answer:

The absence of the characteristic blue-black color upon the addition of the starch indicator can be attributed to several factors related to the indicator itself or the reaction conditions:

• Degraded Starch Solution: Starch solutions are susceptible to microbial degradation, which reduces their effectiveness as an indicator. It is crucial to use a freshly prepared starch solution for accurate results.

• Incorrect pH: The starch indicator is sensitive to pH. In strongly acidic conditions, starch can undergo hydrolysis, while in strongly alkaline conditions (pH > 8), it can decompose.[4] Additionally, in alkaline solutions, iodine can disproportionate into iodide and hypoiodite, which does not form the colored complex with starch.

• Elevated Temperature: The sensitivity of the starch indicator decreases at higher temperatures.[3] For optimal performance and to minimize the loss of volatile iodine, it is recommended to perform the titration at room temperature, ideally below 20°C.[5]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for an iodometric titration?

A1: The optimal pH for an iodometric titration depends on the specific reaction, but generally, it should be in the neutral to weakly acidic range. Titrations involving sodium thiosulfate (B1220275) are best conducted in the pH range of 5-9.[6] For certain reactions, such as the determination of copper, a pH of around 3-4 is maintained.[7] Strongly acidic solutions can lead to the atmospheric oxidation of iodide and the decomposition of the thiosulfate titrant, while strongly alkaline solutions can cause the disproportionation of iodine and the degradation of the starch indicator.[4][8]

Q2: How can I ensure the stability of my sodium thiosulfate solution?

A2: Sodium thiosulfate solutions are prone to decomposition by bacterial action and exposure to acids and atmospheric carbon dioxide. To enhance stability, prepare the solution using boiled and cooled deionized water to sterilize it and remove dissolved gases. Storing the solution in a tightly stoppered, dark glass or Teflon bottle can help preserve its concentration for an extended period.[9] A 0.5 mol/kg sodium thiosulfate solution prepared in this manner has been shown to be stable for at least one month without preservatives.[9][10]

Q3: Why is it important to add the starch indicator near the endpoint?

A3: Adding the starch indicator when the iodine concentration is high leads to the formation of a stable starch-iodine complex that is slow to break down.[3] This results in a gradual and indistinct endpoint. By waiting until the solution is a pale yellow, you ensure that the formation and subsequent disappearance of the blue-black complex at the endpoint is sharp and easily observable.[2]

Quantitative Data Summary

Parameter	Recommended Range/Condition	Rationale
pH for Thiosulfate Titration	5 - 9	Minimizes acid-catalyzed decomposition of thiosulfate and oxidation of iodide. Prevents alkaline-induced disproportionation of iodine.[6]
Temperature	< 20°C (68°F)	Maximizes the sensitivity of the starch indicator and minimizes the loss of volatile iodine.[4][5]
Starch Indicator Addition	When solution is pale/straw-yellow	Avoids the formation of a stable starch-iodine complex that leads to a gradual endpoint.[2][3]
Sodium Thiosulfate Solution Stability	Stable for at least 1 month	When prepared with boiled, cooled deionized water and stored in a tightly stoppered Teflon bottle.[9][10]

Experimental Protocol: Standardization of Sodium Thiosulfate with Potassium Dichromate

This protocol outlines the steps for a standard iodometric titration to determine the concentration of a sodium thiosulfate solution.

Materials:

• Potassium dichromate (K₂Cr₂O₇), primary standard grade

• Potassium iodide (KI)

• Concentrated sulfuric acid (H₂SO₄)

• Sodium thiosulfate (Na₂S₂O₃) solution (approx. 0.1 M)

• Starch indicator solution (1% w/v, freshly prepared)

• Deionized water

• Burette, pipette, Erlenmeyer flasks, analytical balance

Procedure:

• Preparation of Standard Potassium Dichromate Solution:

  • Accurately weigh a precise amount of dried primary standard potassium dichromate.

  • Dissolve it in a volumetric flask with deionized water to prepare a standard solution of known concentration.

• Reaction Mixture Preparation:

  • Pipette a known volume of the standard potassium dichromate solution into an Erlenmeyer flask.

  • Add an excess of potassium iodide (typically 1-2 grams).

  • Acidify the solution by carefully adding a small amount of concentrated sulfuric acid. The solution will turn a dark reddish-brown due to the liberation of iodine.

• Titration:

  • Immediately titrate the liberated iodine with the sodium thiosulfate solution from the burette.

  • Continue the titration until the reddish-brown color of the iodine fades to a pale, straw-yellow.

  • Add a few drops of the freshly prepared starch indicator solution. The solution should turn a deep blue-black.

  • Continue the titration dropwise with constant swirling until the blue-black color disappears, leaving a pale green color (from the Cr³⁺ ions). This is the endpoint.

• Calculation:

  • Record the volume of sodium thiosulfate solution used.

  • Calculate the molarity of the sodium thiosulfate solution using the stoichiometry of the reaction: Cr₂O₇²⁻ + 6I⁻ + 14H⁺ → 2Cr³⁺ + 3I₂ + 7H₂O I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Visualizations

Caption: Key chemical reactions in an iodometric titration.

References

• 1. prezi.com [prezi.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. titrations.info [titrations.info]
• 4. Ricca Chemical - Starch [riccachemical.com]
• 5. MyHach - Customer Service [support.hach.com]
• 6. Ricca Chemical - Sodium Thiosulfate [riccachemical.com]
• 7. quora.com [quora.com]
• 8. titrations.info [titrations.info]
• 9. researchgate.net [researchgate.net]
• 10. Stability of sodium thiosulfate s... preview & related info | Mendeley [mendeley.com]

Technical Support Center: Sodium Thiosulfate Titrant Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the decomposition of sodium thiosulfate (B1220275) titrants.

Troubleshooting Guide

This guide addresses specific issues that may arise during the preparation and use of sodium thiosulfate solutions.

Question: My sodium thiosulfate solution has turned cloudy. What is the cause and how can I fix it?

Answer:

A cloudy appearance in your sodium thiosulfate solution is most likely due to the precipitation of elemental sulfur. This is a clear sign of decomposition.

• Probable Cause: The primary cause of sulfur precipitation is the acidification of the solution.[1][2] Even dilute acids can cause the breakdown of thiosulfate ions into sulfur and sulfur dioxide.[2][3] A common source of acidity is the absorption of atmospheric carbon dioxide (CO2), which forms carbonic acid in the solution.[1]

• Solution:

  • Discard the Solution: A cloudy solution is no longer reliable for accurate titrations and should be discarded.

  • Prepare a Fresh Solution: When preparing a new solution, use deionized or distilled water that has been recently boiled for at least 15 minutes and then cooled to room temperature. This process removes dissolved CO2 and also sterilizes the water, inhibiting bacterial growth.

  • Add a Stabilizer: Incorporate a stabilizing agent to maintain an alkaline pH. Sodium carbonate (Na2CO3) at a concentration of approximately 0.1-0.2 g/L is commonly used.[4][5] Alternatively, a few pellets of sodium hydroxide (B78521) (NaOH) can be added.[6] The optimal pH range for stability is between 9 and 10.

Question: The concentration of my standardized sodium thiosulfate solution has decreased over time. Why is this happening and what can I do to prevent it?

Answer:

A decrease in the concentration of your sodium thiosulfate titrant indicates that the thiosulfate ions are being consumed through decomposition or oxidation.

• Probable Causes:

  • Bacterial Decomposition: Certain sulfur-metabolizing bacteria, such as Thiobacillus thioparus, can consume thiosulfate ions, leading to a decrease in the solution's concentration.[1][7] Using non-sterilized water or containers can introduce these bacteria.

  • Acid-Catalyzed Decomposition: As mentioned previously, acidic conditions will cause the decomposition of sodium thiosulfate.[1][2]

  • Oxidation: Although less common under proper storage, thiosulfate can be oxidized by dissolved oxygen. This process can be accelerated by exposure to light and heat.

• Solutions:

  • Ensure Sterility: Prepare the solution using recently boiled and cooled deionized or distilled water.[8] All glassware should be thoroughly cleaned and rinsed.

  • Maintain Alkaline pH: Add a stabilizer like sodium carbonate (0.1-0.2 g/L) or sodium hydroxide to keep the solution alkaline.[4][5][6]

  • Proper Storage: Store the solution in a tightly sealed, dark glass bottle to protect it from light and atmospheric CO2.[8] The bottle should be kept in a cool, dark place.

  • Regular Standardization: For critical applications, it is advisable to standardize the sodium thiosulfate solution weekly.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for preparing a stable 0.1 N sodium thiosulfate solution?

A1: A detailed experimental protocol for preparing a stable 0.1 N sodium thiosulfate solution is provided in the "Experimental Protocols" section below. The key steps involve using boiled and cooled deionized water, adding a stabilizer, and storing the solution properly.

Q2: Which stabilizer is best for sodium thiosulfate solutions?

A2: Sodium carbonate is a widely recommended and effective stabilizer.[4][5] It effectively buffers the solution to maintain an alkaline pH, preventing acid-catalyzed decomposition. Sodium hydroxide is also a suitable alternative.[6]

Q3: How long can I store a sodium thiosulfate solution?

A3: A properly prepared and stored sodium thiosulfate solution can be stable for several months. However, for high-accuracy work, it is best practice to re-standardize the solution on a weekly basis, especially if it is used frequently.

Q4: Can I use tap water to prepare my sodium thiosulfate solution?

A4: It is not recommended to use tap water. Tap water can contain impurities, microorganisms, and dissolved gases like CO2 that can accelerate the decomposition of sodium thiosulfate. Always use freshly boiled and cooled deionized or distilled water.[8]

Q5: Does exposure to sunlight affect the stability of the solution?

A5: Yes, exposure to light, particularly sunlight, can promote the decomposition of sodium thiosulfate. Therefore, it is crucial to store the solution in a dark or amber-colored glass bottle.[8]

Data Presentation

The following table summarizes the effectiveness of various stabilization methods for 0.1 N sodium thiosulfate solutions.

Stabilizer/Condition	Concentration/Procedure	Observed Effect on Stability	Reference
Sodium Carbonate (Na2CO3)	0.1 - 0.2 g/L	Maintains alkaline pH, preventing acid-catalyzed decomposition.	[4][5]
Sodium Hydroxide (NaOH)	~1.5 mL of 6N NaOH per liter	Raises pH to slow down bacterial and chemical decomposition.	[6]
Boiled and Cooled Water	N/A	Removes dissolved CO2 and sterilizes the water, inhibiting bacterial growth.	[8]
Storage in Dark Bottles	N/A	Protects the solution from light-induced decomposition.	[8]
Cool Storage	N/A	Slows down the rate of chemical and bacterial decomposition.	[8]

Experimental Protocols

Protocol: Preparation and Standardization of 0.1 N Sodium Thiosulfate Solution

1. Preparation of 0.1 N Sodium Thiosulfate Solution:

• Materials:

  • Sodium thiosulfate pentahydrate (Na2S2O3·5H2O)

  • Sodium carbonate (Na2CO3), anhydrous

  • Deionized or distilled water

  • 1000 mL volumetric flask

  • Analytical balance

• Procedure:

  • Boil approximately 1200 mL of deionized or distilled water for at least 15 minutes. Cover and allow it to cool to room temperature.

  • Accurately weigh approximately 24.8 g of sodium thiosulfate pentahydrate (Na2S2O3·5H2O).[4][9]

  • Transfer the weighed sodium thiosulfate to a clean 1000 mL volumetric flask.

  • Add approximately 0.2 g of anhydrous sodium carbonate to the flask.[5]

  • Add about 800 mL of the boiled and cooled water to the flask. Swirl gently until the solids are completely dissolved.

  • Dilute the solution to the 1000 mL mark with the remaining boiled and cooled water.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

  • Store the solution in a tightly stoppered, dark glass bottle in a cool, dark place. Allow the solution to stand for at least 24 hours before standardization.

2. Standardization with Potassium Dichromate (Primary Standard):

• Materials:

  • Potassium dichromate (K2Cr2O7), primary standard grade, dried at 120°C for 4 hours

  • Potassium iodide (KI)

  • Concentrated hydrochloric acid (HCl)

  • Starch indicator solution

  • Prepared 0.1 N sodium thiosulfate solution

  • 500 mL glass-stoppered conical flask

  • Burette

• Procedure:

  • Accurately weigh about 0.2 g of dried potassium dichromate into the 500 mL conical flask.[5][10]

  • Dissolve the potassium dichromate in approximately 100 mL of deionized water.

  • Add 3 g of potassium iodide and 5 mL of concentrated hydrochloric acid to the flask.[5]

  • Immediately stopper the flask, swirl to mix, and allow the reaction to proceed in the dark for 10 minutes.

  • Rinse the stopper and the inner walls of the flask with a small amount of deionized water.

  • Titrate the liberated iodine with the prepared sodium thiosulfate solution until the solution turns a pale, yellowish-green color.

  • Add 2-3 mL of starch indicator solution. The solution should turn a deep blue-black color.

  • Continue the titration dropwise with the sodium thiosulfate solution until the blue color disappears, leaving a clear, green solution.

  • Record the volume of sodium thiosulfate solution used.

  • Perform a blank determination by following the same procedure but without the potassium dichromate.

  • Calculate the normality of the sodium thiosulfate solution using the appropriate formula.

Visualizations

Caption: Chemical decomposition pathways of sodium thiosulfate.

Caption: Troubleshooting workflow for unstable sodium thiosulfate solutions.

References

• 1. Ricca Chemical - Sodium Thiosulfate [riccachemical.com]
• 2. Sodium thiosulfate - Wikipedia [en.wikipedia.org]
• 3. mubychem.net [mubychem.net]
• 4. zenodo.org [zenodo.org]
• 5. Preparation and Standardization of 0.1 M Sodium Thiosulphate | Pharmaguideline [pharmaguideline.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. scribd.com [scribd.com]
• 8. academic.oup.com [academic.oup.com]
• 9. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 10. pharmaupdater.com [pharmaupdater.com]

Technical Support Center: Optimizing Reaction Conditions for Sodium Thiosulfate and Iodine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the reaction between sodium thiosulfate (B1220275) and iodine. It includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data presented in a clear and accessible format.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the reaction between sodium thiosulfate and iodine?

The reaction between sodium thiosulfate (Na₂S₂O₃) and iodine (I₂) is a classic example of a redox (reduction-oxidation) titration, specifically an iodometric titration. In this reaction, iodine is reduced to iodide ions (I⁻), while the thiosulfate ion is oxidized to the tetrathionate (B1226582) ion (S₄O₆²⁻). The reaction is rapid and stoichiometric, making it highly suitable for quantitative analysis.[1][2]

The overall balanced chemical equation is:

2Na₂S₂O₃(aq) + I₂(aq) → Na₂S₄O₆(aq) + 2NaI(aq)

Q2: Why is a starch indicator used, and when should it be added?

Starch is used as an indicator because it forms an intensely colored blue-black complex with iodine.[3][4] This provides a very sharp and easily detectable endpoint for the titration. The indicator should be added when the color of the iodine solution has faded to a pale yellow.[3] If the starch is added too early when the iodine concentration is high, the starch-iodine complex can be difficult to dissociate, leading to an inaccurate endpoint.

Q3: How can I ensure the stability of my sodium thiosulfate solution?

Sodium thiosulfate solutions are susceptible to decomposition by microorganisms, exposure to light, and acidic conditions. To enhance stability:

• Prepare the solution with boiled, cooled, purified water to minimize dissolved carbon dioxide and kill bacteria.

• Store the solution in a dark, amber-colored bottle to protect it from light.

• Add a small amount of a stabilizing agent, such as sodium carbonate (approximately 0.1 g per liter), to maintain a slightly alkaline pH.

• Store the solution in a cool place.

Q4: What is the optimal pH for the sodium thiosulfate and iodine reaction?

The reaction should be carried out in a neutral or weakly acidic medium.[5] Strongly acidic conditions can cause the decomposition of the sodium thiosulfate solution. In highly alkaline solutions, iodine can disproportionate into iodide and hypoiodite (B1233010) ions, which will lead to inaccurate results.

Troubleshooting Guide

This guide addresses common issues encountered during the sodium thiosulfate and iodine titration.

Problem	Potential Cause(s)	Solution(s)
Blue color of the starch indicator returns after reaching the endpoint.	Atmospheric oxidation of iodide ions back to iodine, especially in acidic solutions.	Titrate the liberated iodine promptly after it is formed. Ensure thorough mixing during the titration. For prolonged titrations, consider adding a small piece of dry ice to create a blanket of carbon dioxide and prevent air oxidation.
The endpoint color change is gradual and difficult to determine.	The starch indicator was added too early when the iodine concentration was high, forming a stable starch-iodine complex that dissociates slowly.	Add the starch indicator only when the solution has faded to a pale yellow color. This ensures a sharp endpoint.
The solution does not turn blue-black after adding the starch indicator.	1. Degraded Starch Solution: Starch solutions are prone to microbial degradation. 2. Incorrect pH: Starch can be hydrolyzed in strongly acidic conditions or decompose in alkaline solutions. 3. Elevated Temperature: The sensitivity of the starch indicator decreases at higher temperatures.	1. Use a freshly prepared starch solution for each set of titrations. 2. Ensure the titration is performed in a neutral or weakly acidic medium. 3. Conduct the titration at room temperature.
Inconsistent titration results.	1. Improperly prepared or standardized sodium thiosulfate solution. 2. Contaminated glassware. 3. Inaccurate volume readings. 4. Loss of volatile iodine.	1. Follow the detailed protocol for preparing and standardizing the sodium thiosulfate solution. 2. Ensure all glassware is thoroughly cleaned and rinsed with deionized water, and then rinsed with the solution it is to contain. 3. Read the burette at eye level to avoid parallax error and ensure there are no air bubbles in the burette tip. 4. Swirl the flask gently during titration to minimize the loss of iodine.

Data Presentation

Optimal Reagent Concentrations for Iodometric Titration

Reagent	Typical Concentration	Notes
Sodium Thiosulfate (Na₂S₂O₃)	0.1 M	A commonly used concentration for many applications. The concentration should be chosen based on the expected concentration of the analyte.
Potassium Iodide (KI)	10% w/v solution	An excess of potassium iodide is used to ensure the complete conversion of the oxidizing agent and to solubilize the iodine by forming the triiodide ion (I₃⁻).[6]
Starch Indicator	1% w/v solution	A freshly prepared solution is crucial for a sharp endpoint.
Acid (for acidification)	1 M Sulfuric Acid or Hydrochloric Acid	Used to provide the necessary acidic medium for the initial reaction that liberates iodine. The pH should be weakly acidic.[6][7]

Effect of pH on Reaction Environment

pH Range	Observation	Recommendation
Strongly Acidic (pH < 4)	Risk of decomposition of sodium thiosulfate. Atmospheric oxidation of iodide to iodine is catalyzed.[8]	Avoid.
Weakly Acidic to Neutral (pH 5-8)	The reaction between iodine and thiosulfate is rapid and stoichiometric.	Optimal range for titration.
Alkaline (pH > 8)	Iodine can disproportionate to iodide and hypoiodite, leading to inaccurate results.	Avoid.

Stability of 0.1 M Sodium Thiosulfate Solution

Storage Condition	Stability	Recommendation
Room Temperature, Clear Bottle	Prone to decomposition by light and microorganisms.	Not recommended for long-term storage.
Room Temperature, Amber Bottle	Reduced decomposition from light exposure.	Suitable for short to medium-term storage.
Refrigerated, Amber Bottle	Slows down the rate of decomposition.	Recommended for longer-term stability.
With Stabilizer (e.g., Sodium Carbonate)	Increased stability by maintaining a slightly alkaline pH.	Recommended for all storage conditions.

Experimental Protocols

Preparation of 0.1 M Sodium Thiosulfate Solution

• Boil Water: Boil approximately 1 liter of deionized water for at least 5 minutes to sterilize it and expel dissolved gases. Allow it to cool to room temperature.

• Dissolve Sodium Thiosulfate: Accurately weigh approximately 24.8 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) and dissolve it in the boiled and cooled water.

• Add Stabilizer: Add approximately 0.1 g of sodium carbonate to the solution to act as a stabilizer.

• Dilute to Volume: Transfer the solution to a 1-liter volumetric flask and dilute to the mark with the boiled deionized water.

• Mix and Store: Stopper the flask and mix the solution thoroughly. Store in a tightly stoppered amber bottle.

Standardization of 0.1 M Sodium Thiosulfate Solution

• Prepare Standard Potassium Dichromate Solution: Accurately weigh approximately 0.21 g of primary standard grade potassium dichromate (K₂Cr₂O₇), previously dried at 120°C for 4 hours. Dissolve it in 100 mL of deionized water in a 500 mL glass-stoppered conical flask.

• Liberate Iodine: To the potassium dichromate solution, add 3 g of potassium iodide, 2 g of sodium bicarbonate, and 5 mL of hydrochloric acid. Swirl to mix and allow the flask to stand in the dark for 10 minutes for the reaction to go to completion.

• Titrate with Sodium Thiosulfate: Titrate the liberated iodine with the prepared sodium thiosulfate solution until the solution is a yellowish-green color.

• Add Starch Indicator: Add 3 mL of freshly prepared starch indicator solution. The solution should turn blue-black.

• Complete Titration: Continue the titration with the sodium thiosulfate solution, adding it dropwise until the blue color is discharged.

• Perform Blank Determination: Repeat the procedure without the potassium dichromate to perform a blank determination.

• Calculate Molarity: Calculate the molarity of the sodium thiosulfate solution using the appropriate stoichiometric calculations.

Preparation of 1% Starch Indicator Solution

• Make a Paste: Make a smooth paste of 1 g of soluble starch with a small amount of cold deionized water.

• Add to Boiling Water: Pour the paste, with constant stirring, into 100 mL of boiling deionized water.

• Boil and Cool: Boil the solution for a few minutes until it becomes clear or opalescent. Allow it to cool before use. This solution should be prepared fresh daily.

Visualizations

Caption: Experimental workflow for the standardization of sodium thiosulfate solution.

Caption: Troubleshooting decision tree for iodometric titration.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. The effect of temperature on reaction rate | Class experiment | RSC Education [edu.rsc.org]
• 3. studymind.co.uk [studymind.co.uk]
• 4. youtube.com [youtube.com]
• 5. homework.study.com [homework.study.com]
• 6. researchgate.net [researchgate.net]
• 7. xylemanalytics.com [xylemanalytics.com]
• 8. quora.com [quora.com]

effect of pH on the reducing capacity of sodium thiosulfate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the effect of pH on the reducing capacity of sodium thiosulfate (B1220275).

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for the stability of sodium thiosulfate solutions?

Sodium thiosulfate solutions are most stable in a neutral to slightly alkaline environment. The optimal pH range to prevent decomposition and maintain its reducing capacity is between pH 6.0 and 8.0.[1] Titrations using sodium thiosulfate are best conducted in the pH 5-9 range.[2]

Q2: What happens to sodium thiosulfate in an acidic solution?

In acidic conditions, sodium thiosulfate decomposes. This decomposition is a disproportionation reaction where the thiosulfate ion (S₂O₃²⁻) reacts with hydrogen ions (H⁺) to form elemental sulfur (S), sulfur dioxide (SO₂), and water (H₂O).[3][4][5] The elemental sulfur precipitates as a fine, pale yellow to white colloid, causing the solution to become cloudy or opaque.[6][7]

The overall ionic equation for this reaction is: S₂O₃²⁻(aq) + 2H⁺(aq) → S(s) + SO₂(aq) + H₂O(l)[4][5]

Q3: Why is my sodium thiosulfate solution turning cloudy?

A cloudy appearance in your sodium thiosulfate solution is a primary indicator of decomposition. This is most commonly caused by a decrease in the pH of the solution, leading to the precipitation of elemental sulfur.[2][6][7] Lowering the pH, for instance by adding a strong acid like hydrochloric acid (HCl), will accelerate this process.[4][6] Even exposure to atmospheric carbon dioxide can lower the pH over time and contribute to decomposition.[2]

Q4: Can I use sodium thiosulfate as a reducing agent in acidic conditions?

While sodium thiosulfate's primary function is as a reducing agent, its use in strongly acidic conditions is problematic due to its rapid decomposition.[2][3][5] If a reaction must be carried out in an acidic medium, it should be performed quickly with vigorous stirring to ensure the thiosulfate reacts with the target substance before it has significant time to decompose.[2] However, for quantitative applications like titrations, maintaining a pH above 5 is crucial for accurate results.[2]

Q5: How does pH affect the reducing capacity of sodium thiosulfate?

The reducing capacity of sodium thiosulfate is intrinsically linked to its stability. In an acidic environment, the decomposition of sodium thiosulfate competes with its reaction as a reducing agent. As the thiosulfate ions are consumed by the decomposition reaction, their availability to reduce other substances decreases, thereby diminishing the overall reducing capacity of the solution.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Sodium thiosulfate solution appears cloudy or has a precipitate.	The pH of the solution has dropped below the optimal stability range, causing decomposition and precipitation of sulfur.[2][6][7]	1. Check the pH of the solution using a calibrated pH meter. 2. If the pH is acidic, the solution has likely decomposed and should be discarded. 3. Prepare a fresh solution using deionized water and consider adding a stabilizer like a small amount of sodium carbonate or borax (B76245) to maintain a slightly alkaline pH.[8]
Inconsistent or inaccurate results in titrations involving sodium thiosulfate.	The pH of the reaction mixture may be too acidic, leading to the decomposition of the thiosulfate titrant.[2]	1. Ensure the pH of the analyte solution is within the 5-9 range before starting the titration.[2] 2. If the sample is acidic, buffer it to a suitable pH. 3. Perform the titration promptly and with efficient stirring to minimize the time the thiosulfate is in an acidic environment.[2]
A yellow precipitate forms during an experiment where sodium thiosulfate is used as a reducing agent.	This is likely elemental sulfur precipitating due to the decomposition of sodium thiosulfate in an acidic medium.[4][6]	1. Review the experimental protocol to identify any acidic reagents that may be lowering the pH. 2. Consider if the reaction can be performed at a higher pH. 3. If an acidic environment is necessary, the formation of some sulfur may be unavoidable. In such cases, the experiment should be designed to account for this side reaction.

Experimental Protocol: Investigating the Effect of pH on Sodium Thiosulfate Decomposition

This protocol outlines a method to observe the effect of pH on the rate of decomposition of sodium thiosulfate.

Objective: To qualitatively and quantitatively assess the rate of sodium thiosulfate decomposition at different pH values.

Materials:

• 0.1 M Sodium thiosulfate (Na₂S₂O₃) solution

• 1 M Hydrochloric acid (HCl)

• Buffer solutions (pH 4, 5, 6, 7, 8)

• Deionized water

• Beakers or conical flasks (100 mL)

• Graduated cylinders

• Stopwatch

• White paper with a black "X" marked on it

• pH meter

Procedure:

• Preparation of Solutions:

  • Prepare a series of solutions with varying pH by mixing the 0.1 M sodium thiosulfate solution with different buffer solutions. For example, for a pH 4 solution, mix a specific volume of sodium thiosulfate solution with the pH 4 buffer. Keep the total volume and the initial concentration of thiosulfate constant across all experiments.

  • Prepare a separate solution of 1 M HCl.

• Reaction Setup:

  • Place a beaker on the white paper with the black "X".

  • Add a measured volume of the buffered sodium thiosulfate solution to the beaker.

• Initiating the Reaction:

  • To initiate the decomposition, add a small, measured volume of 1 M HCl to the beaker and immediately start the stopwatch.

  • Gently swirl the beaker to ensure mixing.

• Data Collection:

  • Observe the solution from above.

  • Stop the stopwatch as soon as the black "X" is no longer visible due to the turbidity caused by the precipitated sulfur.[6][9]

  • Record the time taken for the "X" to disappear.

  • Measure the final pH of the reaction mixture.

• Repeat:

  • Repeat the experiment for each of the buffered sodium thiosulfate solutions (pH 5, 6, 7, and 8).

  • Perform multiple trials for each pH to ensure reproducibility.

Data Presentation:

Initial pH of Buffered Na₂S₂O₃ Solution	Time for "X" to Disappear (seconds) - Trial 1	Time for "X" to Disappear (seconds) - Trial 2	Time for "X" to Disappear (seconds) - Trial 3	Average Time (seconds)	Rate of Reaction (1/Average Time)	Observations
4	Rapid clouding, distinct sulfur smell.
5	Slower clouding compared to pH 4.
6	Very slow clouding, may take a long time.
7	No observable clouding within the experimental timeframe.
8	No observable clouding within the experimental timeframe.

Note: The rate of reaction is inversely proportional to the time taken for the "X" to disappear. A shorter time indicates a faster rate of decomposition.

Visualizations

Caption: Decomposition pathway of sodium thiosulfate in acidic conditions.

References

• 1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 2. Ricca Chemical - Sodium Thiosulfate [riccachemical.com]
• 3. Sodium thiosulfate - Wikipedia [en.wikipedia.org]
• 4. mechanism kinetics hydrochloric acid sodium thiosulfate reaction rate expression orders of reaction explained oxidation state changes of sulfur disproportionation redox reaction Doc Brown's advanced level revision notes [docbrown.info]
• 5. luckyscience.com [luckyscience.com]
• 6. chemicals.co.uk [chemicals.co.uk]
• 7. wyzant.com [wyzant.com]
• 8. DE2851037B1 - Process for the stabilization of sodium thiosulfate solutions intended for medical purposes - Google Patents [patents.google.com]
• 9. flinnsci.com [flinnsci.com]

overcoming interferences in thiosulfate-based redox titrations

Welcome to the technical support center for thiosulfate-based redox titrations. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common interferences and challenges during their experiments.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during thiosulfate-based redox titrations.

Problem 1: Fading or Reappearing Endpoint

Q1: The blue color of the starch indicator disappears but then reappears after a short time. What causes this, and how can I fix it?

A1: This issue is often due to the atmospheric oxidation of iodide ions back to iodine, especially in acidic solutions.[1][2] To prevent this, titrate the liberated iodine promptly after it is formed.[1] Ensure thorough and constant mixing throughout the titration. In some cases, adding a blanket of an inert gas, like nitrogen, or adding a small amount of sodium bicarbonate to generate carbon dioxide can help minimize air contact.[3] For prolonged titrations, adding dry ice to the flask can also displace air.[4]

Problem 2: Gradual or Diffuse Endpoint

Q2: The endpoint color change is not sharp, making it difficult to determine the exact endpoint. What is the cause?

A2: A gradual or diffuse endpoint is a common problem that can arise from several factors:

• Incorrect Timing of Starch Addition: Adding the starch indicator too early, when the iodine concentration is high, can lead to the formation of a stable starch-iodine complex that dissociates slowly.[1][5] This results in a gradual color change. To achieve a sharp endpoint, add the starch indicator only when the solution has faded to a pale yellow color.[1]

• Degraded Starch Solution: Starch solutions are susceptible to microbial degradation, which reduces their sensitivity as an indicator.[1][6] It is crucial to use a freshly prepared starch solution for each set of titrations.[1]

• High Temperature: The sensitivity of the starch indicator decreases at higher temperatures.[1][5] Ensure the titration is performed at room temperature.[1]

Problem 3: No Blue Color Formation with Starch Indicator

Q3: The solution did not turn blue-black after adding the starch indicator. Why is this happening?

A3: This issue can be attributed to a few causes:

• Degraded Starch Solution: As mentioned previously, the starch solution may have been compromised by microbial action.[1][6] Always use a freshly prepared solution.

• Incorrect pH: Starch can be hydrolyzed in strongly acidic conditions or decompose in alkaline solutions, rendering it ineffective.[1] Iodometric titrations should ideally be carried out in a neutral or weakly acidic medium.[1]

• Presence of Organic Solvents: Some organic solvents can interfere with the formation of the starch-iodine complex. If your sample is dissolved in an organic solvent, consider a solvent-exchange step if possible.

Frequently Asked Questions (FAQs)

Reagent Stability and Preparation

Q4: My standardized sodium thiosulfate (B1220275) solution seems to be unstable. Why is this happening and how can I prevent it?

A4: The instability of sodium thiosulfate solutions is a known issue and can be attributed to several factors:

• Bacterial Action: Thiobacteria can metabolize thiosulfate, leading to a change in its concentration.

• Acidic Conditions: In acidic solutions (pH < 5), thiosulfate can decompose to form sulfur dioxide and elemental sulfur.

• Light Exposure: Exposure to UV light can accelerate the decomposition of the thiosulfate solution.

• Dissolved Gases: Dissolved gases, particularly carbon dioxide, can make the solution slightly acidic.

To prepare a stable sodium thiosulfate solution, follow this protocol:

Experimental Protocol: Preparation of Stable 0.1 M Sodium Thiosulfate Solution

• Water Preparation: Boil approximately 1 liter of deionized water for at least 5 minutes to sterilize it and expel dissolved gases like CO₂. Allow it to cool to room temperature.[1]

• Dissolution: Weigh approximately 24.8 grams of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) and dissolve it in the prepared water.[7]

• Stabilization: Add a small amount of a stabilizing agent. About 0.1 g of sodium carbonate or 1.5 mL of 6N NaOH can be added to maintain a slightly alkaline pH and inhibit bacterial growth.[8][9][10]

• Dilution and Storage: Transfer the solution to a 1-liter volumetric flask and dilute to the mark with the boiled deionized water. Store the solution in a clean, tightly stoppered amber bottle in a cool, dark place to protect it from light and microbial contamination.[1][11]

• Equilibration: Allow the solution to stand for at least 24 hours before standardization to ensure it is fully equilibrated.[8]

Common Interferences

Q5: What are the common interfering substances in thiosulfate-based redox titrations and how can I overcome them?

A5: Several substances can interfere with the accuracy of iodometric titrations. The table below summarizes common interferences, their effects, and mitigation strategies.

Interfering Substance	Effect on Titration	Mitigation Strategy
Nitrite (NO₂⁻)	Reacts with iodide in acidic medium to produce iodine, leading to falsely high results.[8][12]	Add hydrazine (B178648) sulfate (B86663) (N₂H₄·H₂SO₄) to the sample before acidification to eliminate nitrite.[8]
Copper(II) (Cu²⁺)	Catalyzes the atmospheric oxidation of iodide to iodine, causing falsely high results.[4][12]	Add a masking agent like potassium thiocyanate (B1210189) (KSCN) near the endpoint to sharpen the color change.[13] Adjusting the pH to 3.0-4.0 can also minimize interference.[2]
Iron(III) (Fe³⁺)	Oxidizes iodide to iodine, leading to erroneously high results.[2]	Add a complexing agent such as phosphoric acid or fluoride (B91410) ions to form a stable complex with Fe³⁺, preventing its reaction with iodide.[2]
Other Oxidizing Agents	React with excess iodide to liberate additional iodine, resulting in falsely high determinations.[12]	Specific removal or masking techniques may be required depending on the oxidizing agent. A blank titration can sometimes account for these interferences.
Reducing Agents	React directly with the liberated iodine, consuming it before titration and causing falsely low results.[12]	Pre-oxidation of the sample may be necessary, followed by removal of the excess oxidizing agent before the addition of iodide.
Sulfites (SO₃²⁻) and Sulfides (S²⁻)	Reduce iodine, leading to inaccurate results.[4][14]	Pre-treatment of the sample, such as precipitation and filtration, may be required to remove these ions.[14]
Nitrogen Oxides	Can interfere with the thiosulfate titration.[2]	These can be removed by adding concentrated sulfuric acid and boiling the solution.[2]

Experimental Protocol: Removal of Nitrite Interference

• Sample Preparation: Transfer a known volume of your sample (e.g., 200 mL) into a 250 mL Erlenmeyer flask.

• Hydrazine Sulfate Addition: While stirring the sample, add approximately 0.2 g of hydrazine sulfate.[8]

• Acidification: Follow with the addition of 1 mL of concentrated hydrochloric acid.[8]

• Titration Procedure: Proceed with the standard iodometric titration procedure by adding excess potassium iodide and then titrating the liberated iodine with a standard sodium thiosulfate solution.[8]

Visual Guides

The following diagrams illustrate key workflows and logical relationships in troubleshooting thiosulfate-based redox titrations.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. quora.com [quora.com]
• 4. Iodometry - Wikipedia [en.wikipedia.org]
• 5. titrations.info [titrations.info]
• 6. scribd.com [scribd.com]
• 7. zenodo.org [zenodo.org]
• 8. assbt.org [assbt.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Preparation and Standardization of 0.1 M Sodium Thiosulphate | Pharmaguideline [pharmaguideline.com]
• 11. scribd.com [scribd.com]
• 12. benchchem.com [benchchem.com]
• 13. titrations.info [titrations.info]
• 14. researchgate.net [researchgate.net]

why add sodium carbonate to sodium thiosulfate solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with sodium thiosulfate (B1220275) solutions.

Frequently Asked Questions (FAQs)

Q1: Why is sodium carbonate added to sodium thiosulfate solutions?

Sodium carbonate is added to sodium thiosulfate solutions to ensure their stability.[1][2] Sodium thiosulfate is prone to decomposition in acidic conditions, which can be caused by dissolved carbon dioxide from the atmosphere forming carbonic acid in the solution.[3] This decomposition results in the formation of elemental sulfur, which appears as a precipitate, and sulfur dioxide gas.[3][4] The addition of sodium carbonate makes the solution slightly alkaline, typically raising the pH to a range of 9.0 to 9.5, which prevents this acid-catalyzed decomposition and enhances the shelf-life of the solution.[5]

Q2: What are the signs of decomposition in a sodium thiosulfate solution?

The most common indicator of decomposition is the appearance of a milky or cloudy precipitate, which is elemental sulfur.[3] You may also notice a faint odor of sulfur dioxide. A solution that is not clear should be discarded as its concentration is no longer reliable for analytical work.

Q3: Can other substances be used to stabilize sodium thiosulfate solutions?

While sodium carbonate is the most common and cost-effective stabilizer, other buffering agents can be used. For instance, some protocols suggest the use of sodium hydroxide (B78521) or borate (B1201080) buffers to maintain an alkaline pH.[5][6] However, for most standard laboratory applications, sodium carbonate is sufficient.

Q4: How much sodium carbonate should be added?

The amount of sodium carbonate required is generally small. The table below summarizes typical quantities used in the preparation of sodium thiosulfate solutions of various concentrations.

Concentration of Sodium Thiosulfate Solution	Amount of Sodium Thiosulfate	Amount of Sodium Carbonate	Final Volume
0.1 M	~25 g of Na₂S₂O₃·5H₂O	~0.2 g	1000 mL
0.02 N (0.02 M)	~5.2 g of Na₂S₂O₃·5H₂O	~40 mg (0.04 g)	1000 mL

Data compiled from multiple sources.[1][7][8]

Troubleshooting Guide

Issue 1: My sodium thiosulfate solution has turned cloudy.

• Cause: The cloudiness is likely due to the precipitation of elemental sulfur, a sign of solution decomposition. This occurs when the solution becomes acidic.

• Solution:

  • Discard the cloudy solution.

  • When preparing a new solution, ensure you use recently boiled and cooled deionized or distilled water to minimize dissolved carbon dioxide.

  • Add the recommended amount of sodium carbonate to raise the pH and stabilize the solution.

  • Store the solution in a tightly sealed, preferably amber-colored glass bottle to protect it from light and atmospheric carbon dioxide.[8][9]

Issue 2: The concentration of my standardized sodium thiosulfate solution changes over time.

• Cause: A gradual change in concentration can be due to slow decomposition, even with a stabilizer, or bacterial action. Certain bacteria can metabolize thiosulfate ions.

• Solution:

  • For high-precision work, it is best to standardize the sodium thiosulfate solution shortly before use.

  • Store the solution in a refrigerator to slow down potential bacterial growth.[6]

  • Ensure the solution is well-mixed before each use, as concentration gradients can form.[6]

Issue 3: I'm seeing inconsistent results in my iodometric titrations.

• Cause: Inconsistent titration results can stem from an unstable sodium thiosulfate solution, improper standardization, or issues with the titration procedure itself. Titrations with sodium thiosulfate are best conducted in a pH range of 5-9.[3]

• Solution:

  • Verify the clarity of your sodium thiosulfate solution. If it is cloudy, prepare a fresh batch.

  • Re-standardize your solution using a primary standard such as potassium dichromate or potassium iodate.

  • During the titration, ensure rapid and adequate stirring to promote a swift reaction, which minimizes acid-accelerated decomposition of the thiosulfate.[3]

Experimental Protocols

Preparation of 0.1 M Sodium Thiosulfate Solution

• Weighing: Accurately weigh approximately 24.8 grams of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O).[1]

• Dissolution: Transfer the weighed solid into a 1000 mL volumetric flask. Add about 800 mL of freshly boiled and cooled distilled water and swirl to dissolve the crystals.[10]

• Stabilization: Add approximately 0.2 grams of sodium carbonate to the solution.[1][7]

• Dilution and Mixing: Once the solids are fully dissolved, dilute the solution to the 1000 mL mark with the boiled and cooled distilled water. Stopper the flask and mix thoroughly by inverting it multiple times. It is advisable to let the solution stand for at least an hour before standardization.[7]

Standardization of 0.1 M Sodium Thiosulfate Solution with Potassium Dichromate

• Preparation of Primary Standard: Accurately weigh about 0.21 g of dried primary standard grade potassium dichromate (K₂Cr₂O₇) and dissolve it in 100 mL of distilled water in a 500 mL glass-stoppered conical flask.[7]

• Reaction Initiation: To the potassium dichromate solution, add 3 g of potassium iodide (KI), 2 g of sodium bicarbonate (NaHCO₃), and 5 mL of concentrated hydrochloric acid (HCl).[7] Swirl the flask gently to mix and let it stand in the dark for 10 minutes to allow for the complete liberation of iodine.[7][8]

• Titration: Titrate the liberated iodine with your prepared sodium thiosulfate solution until the solution turns a yellowish-green color.[7]

• Indicator Addition: Add 3 mL of starch indicator solution. The solution should turn a deep blue color.[7]

• Endpoint Determination: Continue the titration dropwise with the sodium thiosulfate solution until the blue color is discharged and the solution becomes colorless.[7]

• Calculation: Calculate the molarity of the sodium thiosulfate solution based on the mass of potassium dichromate used and the volume of titrant consumed.

Visualizations

Caption: Chemical pathway showing the stabilization of sodium thiosulfate solution by sodium carbonate.

Caption: A troubleshooting workflow for common issues with sodium thiosulfate solutions.

References

• 1. zenodo.org [zenodo.org]
• 2. homework.study.com [homework.study.com]
• 3. Ricca Chemical - Sodium Thiosulfate [riccachemical.com]
• 4. flinnsci.com [flinnsci.com]
• 5. DE2851037B1 - Process for the stabilization of sodium thiosulfate solutions intended for medical purposes - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Preparation and Standardization of 0.1 M Sodium Thiosulphate | Pharmaguideline [pharmaguideline.com]
• 8. tech-publish.com [tech-publish.com]
• 9. chegg.com [chegg.com]
• 10. courseware.cutm.ac.in [courseware.cutm.ac.in]

managing supersaturated solutions of sodium thiosulfate without crystallization

Welcome to the technical support center for the handling and management of supersaturated sodium thiosulfate (B1220275) solutions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing premature crystallization and ensuring the stability of these solutions in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is a supersaturated solution of sodium thiosulfate?

A supersaturated solution contains a higher concentration of dissolved sodium thiosulfate than is possible under normal equilibrium conditions at a given temperature.[1] This is achieved by dissolving the solute in a solvent at an elevated temperature and then carefully cooling the solution.[2] These solutions are metastable and can rapidly crystallize if disturbed.[2][3]

Q2: How long can a supersaturated sodium thiosulfate solution remain stable?

With proper preparation and handling, supersaturated solutions of sodium thiosulfate can be metastable for extended periods, sometimes for weeks.[4] However, their stability is highly dependent on environmental factors.

Q3: What factors can trigger the crystallization of a supersaturated sodium thiosulfate solution?

Crystallization can be initiated by a number of factors, including:

• Seed crystals: Introduction of a small crystal of sodium thiosulfate provides a nucleation site for rapid crystallization.[1][5]

• Mechanical disturbances: Agitation, scratching the inner surface of the glassware, or even vibrations can trigger crystallization.[6]

• Impurities: Dust particles or other particulate matter can act as nucleation sites.[3][7]

• Temperature fluctuations: Sudden changes in temperature can affect the stability of the solution.

Q4: What is the scientific principle behind the stability of these solutions?

Recent studies suggest that the surprising stability of supersaturated sodium thiosulfate solutions may be due to a phenomenon known as "frustration."[4][8][9] In this state, clusters of ions form in the solution that hinder rather than promote the formation of crystal nuclei.[4][8][9]

Troubleshooting Guide

Issue: Solution crystallizes immediately upon cooling.

Possible Cause	Recommended Solution
Contaminated Glassware	Ensure all glassware is scrupulously clean. Wash with a suitable detergent, rinse thoroughly with deionized or distilled water, and consider a final rinse with a solvent like ethanol (B145695) to remove any organic residues. Dry completely before use.
Presence of Undissolved Particles	Filter the hot, saturated solution through a heated filter funnel to remove any undissolved microcrystals or impurities before allowing it to cool.
Cooling Rate is Too Fast	Allow the solution to cool slowly and without disturbance. Place the container in an insulated box or a temperature-controlled bath to ensure a gradual decrease in temperature.
Impure Solute or Solvent	Use high-purity sodium thiosulfate (e.g., ≥99.5%) and HPLC-grade water to minimize potential nucleation sites.[4]

Issue: Solution crystallizes upon slight movement or agitation.

Possible Cause	Recommended Solution
Highly Supersaturated State	The solution may be too concentrated and therefore inherently unstable. Consider preparing a slightly less concentrated solution.
Vibrations in the Environment	Store the solution in a location free from vibrations, such as a dedicated, stable shelf or a vibration-dampening platform.
Scratched Glassware	Use new or unscratched glassware for the preparation and storage of supersaturated solutions. Scratches on the glass surface can act as nucleation points.[6]

Experimental Protocols

Protocol for Preparing a Stable Supersaturated Sodium Thiosulfate Solution

This protocol is adapted from methodologies that have been shown to produce stable supersaturated solutions.[4]

Materials:

• Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O), ≥99.5% purity

• HPLC-grade water

• Clean, scratch-free beaker or flask

• Heated magnetic stirrer or ultrasound bath

• Temperature controller and probe

• Sterile, sealed storage vessel

Procedure:

• Preparation: Prepare a 63.7 wt% solution by dissolving sodium thiosulfate pentahydrate in HPLC-grade water.

• Dissolution: Heat the mixture to 65°C in a heated ultrasound bath or on a heated magnetic stirrer.[4] Maintain this temperature and continue agitation for approximately one hour, or until all crystals are completely dissolved.[4]

• Filtration (Optional but Recommended): For maximum stability, filter the hot solution through a pre-warmed, fine-pored filter to remove any potential nucleation sites.

• Cooling: Cover the solution to prevent contamination and allow it to cool slowly and undisturbed to room temperature. A controlled, slow cooling rate is crucial for stability.

• Storage: Once cooled, carefully transfer the solution to a sterile, sealed container for storage in a vibration-free environment.

Quantitative Data

Solubility of Sodium Thiosulfate Pentahydrate in Water

The following table summarizes the solubility of sodium thiosulfate pentahydrate in water at various temperatures. This data is essential for determining the appropriate concentration for creating a supersaturated solution.

Temperature (°C)	Solubility (g / 100 g of water)
0	50.2[10]
10	59.7[10]
20	70.1[10][11]
25	75.9[10]
35	91.2[10]
45	123.9[10]
60	191.3[10]
100	231[11] or 245[10]

Visualizations

Troubleshooting Workflow for Premature Crystallization

Caption: A logical workflow for troubleshooting premature crystallization.

Energy States of Sodium Thiosulfate Solutions

Caption: Energy states of different sodium thiosulfate solutions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Solutions and Solubility [home.miracosta.edu]
• 3. "Slow crystallization" experiment | MEL Chemistry [melscience.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. echemi.com [echemi.com]
• 6. quora.com [quora.com]
• 7. "Slow crystallization" experiment | MEL Chemistry [melscience.com]
• 8. Frustration vs Prenucleation: Understanding the Surprising Stability of Supersaturated Sodium Thiosulfate Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. sodium thiosulfate pentahydrate [chemister.ru]
• 11. Sodium thiosulfate - Sciencemadness Wiki [sciencemadness.org]

Technical Support Center: Purification of Commercial-Grade Sodium Thiosulfate Pentahydrate

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of commercial-grade sodium thiosulfate (B1220275) pentahydrate (Na₂S₂O₃·5H₂O). Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during the purification process.

Troubleshooting Guide

Encountering issues during recrystallization is common. This guide provides solutions to frequently observed problems.

Problem	Possible Cause(s)	Solution(s)
No crystals form upon cooling	1. Supersaturation not achieved: The solution is too dilute (too much solvent was added).2. Inhibition of nucleation: The solution is too clean, or impurities are preventing crystal formation.3. Solution cooled too quickly: Rapid cooling can sometimes inhibit nucleation.	1. Concentrate the solution: Gently heat the solution to evaporate some of the solvent and then allow it to cool again.2. Induce nucleation:     a. Scratch the inner surface of the flask with a glass stirring rod at the air-liquid interface.     b. Add a seed crystal of pure sodium thiosulfate pentahydrate.3. Allow for slow cooling: Let the solution cool to room temperature undisturbed before moving it to an ice bath.
Oiling out instead of crystallization	1. Solution is too concentrated. 2. Cooling rate is too rapid. 3. High level of impurities: Impurities can lower the melting point of the solid, causing it to separate as a liquid at the crystallization temperature.	1. Add a small amount of hot solvent to dissolve the oil, then allow it to cool slowly.2. Decrease the cooling rate: Allow the solution to cool to room temperature slowly before placing it in an ice bath.3. Perform a preliminary purification step: If impurities are significant, consider a preliminary filtration of the hot, saturated solution before cooling.
Low yield of purified crystals	1. Too much solvent used: A significant amount of the product remains dissolved in the mother liquor.2. Premature filtration: The crystallization process was not allowed to complete.3. Crystals were washed with a solvent that was not ice-cold.	1. Recover a second crop: Concentrate the mother liquor by evaporation and cool it again to obtain a second batch of crystals (note: purity may be lower).2. Ensure complete crystallization: Allow sufficient time for crystallization, potentially extending the cooling period.3. Use ice-cold solvent for washing: This minimizes the dissolution of the purified crystals.
Crystals are discolored or appear impure	1. Incomplete removal of impurities: The initial material had a high impurity load, or the recrystallization was not efficient.2. Co-precipitation of impurities: Some impurities may have similar solubility profiles and crystallize with the product.	1. Repeat the recrystallization: A second recrystallization will often significantly improve purity.2. Use a different solvent system: Although water is the standard, exploring mixed solvent systems could be an option for specific impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial-grade sodium thiosulfate pentahydrate?

A1: Common impurities include sulfates, sulfites, chlorides, heavy metals (like lead and iron), and calcium.[1][2][3][4] Technical-grade solutions may also contain up to 1.5% sulfites.[5]

Q2: Why is recrystallization the preferred method for purifying sodium thiosulfate pentahydrate?

A2: Recrystallization is effective because the solubility of sodium thiosulfate pentahydrate in water is highly dependent on temperature. It is very soluble in hot water and much less soluble in cold water, allowing for the separation of the pure compound from less soluble or more soluble impurities upon cooling.

Q3: My sodium thiosulfate solution is supersaturated and won't crystallize. What should I do?

A3: Sodium thiosulfate readily forms stable supersaturated solutions.[6] To induce crystallization, you can:

• Add a seed crystal: This provides a nucleation site for crystal growth.

• Scratch the inside of the container: This creates microscopic imperfections on the glass surface that can act as nucleation sites.

• Agitate the solution vigorously.

Q4: How should I store purified sodium thiosulfate pentahydrate?

A4: Store the purified crystals in a tightly sealed container in a cool, dry, and well-ventilated area, away from acids and strong oxidizing agents.[7] Sodium thiosulfate pentahydrate is efflorescent in dry air (loses water of hydration) and deliquescent in moist air (absorbs moisture).[4]

Q5: How can I assess the purity of my recrystallized sodium thiosulfate?

A5: The purity can be determined using several analytical methods:

• Iodometric titration: This is a common method to determine the assay of sodium thiosulfate.[3]

• Ion chromatography: This technique can be used to quantify anionic impurities such as chloride, sulfate, and sulfite.[8]

• Atomic absorption spectroscopy: This is suitable for determining the concentration of heavy metal impurities.[3]

Q6: Can I use a solvent other than water for recrystallization?

A6: Water is the most common and effective solvent for recrystallizing sodium thiosulfate pentahydrate due to its high polarity and the compound's significant temperature-dependent solubility. Sodium thiosulfate is practically insoluble in ethanol.[4] While other highly polar solvents might be considered, water is generally the most practical and economical choice.

Data Presentation

The following tables provide a summary of typical impurity levels in different grades of sodium thiosulfate pentahydrate.

Table 1: Comparison of Impurity Specifications for Sodium Thiosulfate Pentahydrate

Impurity	Technical/Lab Grade	Analytical Reagent (AR) Grade	USP/FCC Grade
Assay	~99.0-100.5%	≥ 99.5%	99.0-100.5% (anhydrous basis)
Sulfate & Sulfite (as SO₄)	≤ 0.2%	≤ 0.03%	-
Sulfide (S)	-	≤ 0.0001%	Passes test
Chloride (Cl)	-	≤ 0.01%	-
Heavy Metals (as Pb)	≤ 0.002% (20 ppm)	≤ 0.0005% (5 ppm)	≤ 0.001% (10 ppm)
Iron (Fe)	-	≤ 0.0005% (5 ppm)	-
Calcium (Ca)	Passes test	-	Passes test
Selenium (Se)	≤ 0.003% (30 ppm)	-	≤ 0.003% (30 ppm)

Data compiled from multiple sources.[1][2][3][4][5][6][7][9][10][11]

Experimental Protocols

Protocol 1: Recrystallization of Sodium Thiosulfate Pentahydrate

This protocol details the process of purifying commercial-grade sodium thiosulfate pentahydrate by recrystallization from water.

Materials:

• Commercial-grade sodium thiosulfate pentahydrate

• Deionized or distilled water

• Erlenmeyer flask

• Beaker

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Buchner funnel and filter flask

• Filter paper

• Ice bath

• Spatula

• Watch glass

Procedure:

• Dissolution:

  • Place a measured amount of commercial-grade sodium thiosulfate pentahydrate into an Erlenmeyer flask with a magnetic stir bar.

  • Add a minimal amount of deionized water (e.g., start with a 1:0.5 to 1:1 weight-to-volume ratio of sodium thiosulfate to water).

  • Gently heat the mixture on a hot plate with continuous stirring until all the solid has dissolved. If any solid remains, add small additional volumes of hot water until a clear, saturated solution is obtained at an elevated temperature (e.g., 60-70°C). Avoid adding excessive water to ensure a good yield.

• Hot Filtration (Optional):

  • If insoluble impurities are visible in the hot solution, perform a hot gravity filtration to remove them. This involves quickly filtering the hot solution through a fluted filter paper into a pre-warmed receiving flask.

• Cooling and Crystallization:

  • Cover the flask with a watch glass to prevent evaporation and contamination.

  • Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the solution has reached room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Crystal Isolation and Washing:

  • Set up a Buchner funnel with filter paper over a filter flask connected to a vacuum source.

  • Wet the filter paper with a small amount of ice-cold deionized water.

  • Pour the cold crystal slurry into the Buchner funnel and apply the vacuum to separate the crystals from the mother liquor.

  • Wash the crystals with a small amount of ice-cold deionized water to remove any remaining mother liquor. It is crucial to use minimal, ice-cold water to avoid significant loss of the purified product.

• Drying:

  • Leave the crystals in the Buchner funnel with the vacuum on for a few minutes to air-dry them as much as possible.

  • Transfer the crystals to a clean, dry watch glass and spread them out to facilitate further drying. The crystals can be left to dry at room temperature or placed in a desiccator. Avoid high temperatures, as the pentahydrate will melt in its own water of crystallization around 48°C.[12]

Visualizations

Experimental Workflow for Purification

Caption: Workflow for the purification of sodium thiosulfate pentahydrate.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting recrystallization problems.

References

• 1. labotiq.net [labotiq.net]
• 2. mubychem.net [mubychem.net]
• 3. fao.org [fao.org]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. deep-south-chemical.com [deep-south-chemical.com]
• 6. laballey.com [laballey.com]
• 7. Sodium Thiosulphate Thiosulfate BP IP USP FCC Manufacturers [anmol.org]
• 8. lcms.cz [lcms.cz]
• 9. rcilabscan.com [rcilabscan.com]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. tmmedia.in [tmmedia.in]
• 12. Sodium thiosulfate - Wikipedia [en.wikipedia.org]

Technical Support Center: Sodium Thiosulfate in Analytical Chemistry

Welcome to the technical support center for sodium thiosulfate (B1220275) applications. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered when using sodium thiosulfate, particularly concerning its use as a titrant in analytical procedures.

Frequently Asked Questions (FAQs)

Q1: Why is my standardized sodium thiosulfate solution unstable and showing a precipitate?

A1: The instability of sodium thiosulfate solutions is a common issue and can be attributed to several factors:

• Acidic Decomposition: Sodium thiosulfate decomposes in acidic conditions to form solid sulfur and sulfur dioxide gas.[1][2] This is often the cause of a milky or yellowish precipitate. The reaction is accelerated by the presence of acids, which can be introduced from the atmosphere as carbon dioxide.[1]

• Bacterial Action: Certain bacteria, such as Thiobacillus, can metabolize thiosulfate ions, leading to a decrease in the solution's concentration and potential formation of sulfate (B86663) and elemental sulfur.[1][3]

• Light Exposure: Ultraviolet light can accelerate the decomposition of the thiosulfate solution.[3]

• Trace Metal Contamination: The presence of trace metal ions, particularly copper, can catalyze the decomposition of sodium thiosulfate.

To enhance stability, it is recommended to prepare the solution with boiled, deionized water (to sterilize and remove CO₂), add a small amount of a stabilizer like sodium carbonate or sodium hydroxide (B78521) to maintain an alkaline pH, and store it in a dark, well-stoppered bottle.[1][3][4][5]

Q2: I am having difficulty obtaining a sharp endpoint in my iodometric titration. What could be the cause?

A2: A sluggish or indistinct endpoint in an iodometric titration is a frequent problem. Here are the likely causes and solutions:

• Starch Indicator Added Too Early: If the starch indicator is added when the iodine concentration is still high, a very stable starch-iodine complex forms.[3][6] This complex dissociates slowly near the endpoint, resulting in a gradual color change. Solution: Add the starch indicator only when the solution's color has faded to a pale yellow.[3][6][7]

• Degraded Starch Solution: Starch solutions are susceptible to microbial degradation, which reduces their effectiveness as an indicator.[3] Solution: Always use a freshly prepared starch solution.

• Incorrect pH: The titration should be conducted in a neutral to weakly acidic medium. In strongly acidic solutions, starch can hydrolyze, and in alkaline solutions, it can decompose.[3] Additionally, the reaction between thiosulfate and iodine is most efficient in the pH range of 5-9.[1]

Q3: Why can't I use sodium thiosulfate pentahydrate as a primary standard?

A3: Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) is not suitable as a primary standard for several reasons:[8]

• Efflorescence: The hydrated salt tends to lose its water of crystallization when exposed to air, a process known as efflorescence. This changes its mass and composition, making it impossible to weigh accurately.[8][9]

• Variable Water Content: The exact amount of water of crystallization can vary, leading to uncertainty in its molecular weight.[8][9]

• Instability: It is susceptible to decomposition in the presence of light, acids, and microorganisms.[8]

• Impurities: Commercial grades may contain impurities that affect the accuracy of the prepared solution.[8]

Due to these properties, a sodium thiosulfate solution must be standardized against a primary standard like potassium dichromate or potassium iodate.[4][5][10][11]

Q4: The blue color of the starch indicator returned after reaching the endpoint. What does this signify?

A4: The reappearance of the blue color after the endpoint can be due to the atmospheric oxidation of iodide ions back to iodine, especially if the titration is performed slowly in an acidic solution.[3] To mitigate this, the titration should be carried out promptly after the addition of acid and iodide to the analyte.

Troubleshooting Guide

This section provides a systematic approach to resolving common problems.

Issue 1: Inaccurate or Inconsistent Titration Results

Symptom	Possible Cause	Troubleshooting Step
Titer value is consistently low.	Decomposition of the sodium thiosulfate solution.	Prepare a fresh solution using boiled, deionized water and a stabilizer. Store it in a dark bottle. Re-standardize the solution.
Titer value is inconsistent across replicates.	Improper mixing of the stock solution before taking aliquots.	Vigorously shake the stock solution with repeated inversions before each use.[12]
Endpoint detection is not precise.	Ensure the starch indicator is added at the pale yellow stage. Use a freshly prepared starch solution.
Loss of iodine due to volatility.	Keep the flask stoppered as much as possible, especially after the addition of acid and potassium iodide.[4][5]

Issue 2: Solution Preparation and Stability

Symptom	Possible Cause	Troubleshooting Step
Precipitate forms in the solution over time.	Acidic decomposition (sulfur precipitation) or bacterial growth.[1][2]	Add a stabilizer like sodium carbonate (approx. 0.2 g/L) or sodium hydroxide to maintain an alkaline pH.[4][5] Prepare with sterilized water.[3]
Solution concentration changes significantly upon storage.	Decomposition due to light, heat, or bacterial action.[3]	Store the solution in a cool, dark place in a tightly sealed amber bottle.[3]

Experimental Protocols

Standardization of Sodium Thiosulfate Solution with Potassium Dichromate

This protocol outlines the standardization of a ~0.1 M sodium thiosulfate solution using potassium dichromate as the primary standard.

Materials:

• Potassium dichromate (K₂Cr₂O₇), primary standard grade, dried at 120°C

• Potassium iodide (KI), iodate-free

• Concentrated Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Starch indicator solution (freshly prepared)

• Sodium thiosulfate (Na₂S₂O₃·5H₂O) solution (approx. 0.1 M)

• Deionized water

Procedure:

• Preparation of Standard Potassium Dichromate Solution: Accurately weigh about 0.21 g of dried potassium dichromate.[5] Dissolve it in 100 mL of deionized water in a 500 mL glass-stoppered conical flask.

• Liberation of Iodine: To the potassium dichromate solution, add 3 g of potassium iodide, 2 g of sodium bicarbonate, and 5 mL of concentrated hydrochloric acid.[4][5] Swirl gently to mix and immediately stopper the flask.

• Reaction Time: Allow the reaction to proceed in the dark for exactly 10 minutes.[4][5] This allows for the complete liberation of iodine.

• Titration: Rinse the stopper and the inner walls of the flask with deionized water. Titrate the liberated iodine with the sodium thiosulfate solution until the solution turns a yellowish-green color.[5]

• Endpoint Determination: Add 3 mL of starch indicator solution. The solution will turn a deep blue-black color. Continue the titration dropwise until the blue color is completely discharged, leaving a clear, green solution (due to the Cr³⁺ ions).[5]

• Replication: Repeat the titration with at least two more samples for concordant results.

Reaction Chemistry:

• Liberation of Iodine: Cr₂O₇²⁻ + 6I⁻ + 14H⁺ → 2Cr³⁺ + 3I₂ + 7H₂O

• Titration with Thiosulfate: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Visualizations

References

• 1. Ricca Chemical - Sodium Thiosulfate [riccachemical.com]
• 2. Sodium thiosulfate - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. zenodo.org [zenodo.org]
• 5. Preparation and Standardization of 0.1 M Sodium Thiosulphate | Pharmaguideline [pharmaguideline.com]
• 6. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 7. studymind.co.uk [studymind.co.uk]
• 8. Why is hydrated sodium thiosulfate not suitable as a primary standard.. [askfilo.com]
• 9. quora.com [quora.com]
• 10. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 11. hiranuma.com [hiranuma.com]
• 12. chem.libretexts.org [chem.libretexts.org]

degradation products of sodium thiosulfate and their impact on assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the use of sodium thiosulfate (B1220275) in experimental assays. Particular focus is given to the degradation products of sodium thiosulfate and their impact on experimental accuracy.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of sodium thiosulfate solution degradation?

A1: Sodium thiosulfate solutions are susceptible to degradation from several factors:

• Acidic pH: In acidic conditions, sodium thiosulfate decomposes to form elemental sulfur (a milky white or yellow precipitate) and sulfur dioxide gas.[1]

• Bacterial Contamination: Certain bacteria, such as Thiobacillus thioparus, can metabolize thiosulfate ions, leading to a decrease in the solution's concentration.

• Exposure to Light and Air: Oxygen in the air can slowly oxidize thiosulfate, and UV light can accelerate this degradation.

• Elevated Temperatures: Higher temperatures increase the rate of chemical and bacterial degradation.[2]

Q2: What are the main degradation products of sodium thiosulfate?

A2: The primary degradation products of sodium thiosulfate are:

• Elemental Sulfur (S): A solid precipitate that causes turbidity in the solution.

• Sulfite (SO₃²⁻) and Sulfate (B86663) (SO₄²⁻) ions: Formed through oxidative degradation.

• Sulfur Dioxide (SO₂): A gas produced during acid-catalyzed decomposition.

• Sodium Polysulfide (Na₂Sₓ): Can form upon heating.

Q3: How can I prevent the degradation of my sodium thiosulfate solution?

A3: To ensure the stability of your sodium thiosulfate solution, follow these recommendations:

• Use Purified, Boiled Water: Prepare solutions with deionized or distilled water that has been recently boiled to sterilize it and expel dissolved gases like carbon dioxide, which can lower the pH.

• Maintain an Alkaline pH: Adjust the pH of the solution to between 9 and 10 by adding a small amount of a stabilizer.

• Store Properly: Keep the solution in a tightly sealed, dark glass bottle in a cool, dark place.

• Add a Preservative: For long-term storage, a preservative can be added to inhibit bacterial growth.

Q4: What are suitable preservatives for sodium thiosulfate solutions?

A4: Several preservatives can extend the shelf-life of sodium thiosulfate solutions:

• Sodium Carbonate (Na₂CO₃): A common and effective stabilizer that raises the pH.

• Sodium Borate (Na₂B₄O₇): Can be used to buffer the solution.

• Chloroform: While effective, its use is often discouraged due to safety and environmental concerns.

• Sodium Hydroxide (NaOH): Can be used to adjust the pH to the optimal range.

Troubleshooting Guides

Issue 1: Inaccurate Results in Iodometric Titrations

Symptom: The concentration of the sodium thiosulfate solution appears to have changed, leading to inconsistent or inaccurate titration results.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Degradation of Thiosulfate Solution	Prepare a fresh solution using boiled, deionized water and a stabilizer like sodium carbonate. Standardize the solution before use.
Formation of Elemental Sulfur	If the solution is cloudy, it has likely degraded. Discard the solution and prepare a fresh one. The elemental sulfur can interfere with endpoint detection.
Incorrect Endpoint Detection	The disappearance of the blue starch-iodine complex should be sharp. If the color returns, it may indicate an incomplete reaction or the presence of interfering substances. Ensure the solution is well-mixed and the endpoint is observed for at least 30 seconds.
pH of the reaction mixture is too low	Acidic conditions can cause the decomposition of the thiosulfate titrant. Ensure the pH of the analyte solution is appropriately buffered before titration.

Issue 2: Interference in Chlorine Analysis of Water Samples

Symptom: Inconsistent or erroneously low measurements of residual chlorine in water samples after dechlorination with sodium thiosulfate.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Insufficient Sodium Thiosulfate	Ensure that an adequate amount of sodium thiosulfate is added to completely neutralize the chlorine. The required amount can be calculated based on the expected chlorine concentration.
Degraded Sodium Thiosulfate Solution	A degraded solution will have a lower effective concentration and may not fully neutralize the chlorine. Use a freshly prepared and standardized solution.
Presence of Oxidizing Agents	Other oxidizing agents in the water sample may consume the sodium thiosulfate, leading to incomplete dechlorination of the target analyte.
Formation of Interfering Byproducts	While sodium sulfate is a primary product and generally non-interfering in low concentrations, high concentrations of degradation byproducts could potentially have minor effects on certain analytical methods.

Data Presentation: Stability of Sodium Thiosulfate Solutions

The stability of sodium thiosulfate solutions is highly dependent on storage conditions. The following tables summarize the expected stability under various conditions.

Table 1: Effect of pH on the Stability of 0.1 M Sodium Thiosulfate Solution at Room Temperature (20-25°C)

pH	Observation after 1 Month	Estimated Degradation Rate
< 5	Significant precipitation of sulfur	High
6-7	Slight turbidity may appear	Moderate
8-9	Solution remains clear	Low
> 9	Solution remains clear	Very Low

Table 2: Effect of Temperature on the Stability of 0.1 M Sodium Thiosulfate Solution (pH 9-10)

Temperature	Observation after 1 Month	Estimated Degradation Rate
4°C (Refrigerated)	Clear, stable	Very Low
20-25°C (Room Temp)	Clear, stable	Low
40°C	Potential for slight decrease in concentration	Moderate

Table 3: Common Preservatives for 0.1 M Sodium Thiosulfate Solution

Preservative	Concentration	Efficacy
Sodium Carbonate (Na₂CO₃)	0.1 g/L	Good - maintains alkaline pH
Sodium Borate (Na₂B₄O₇)	1 g/L	Good - acts as a buffer
Chloroform	A few drops per liter	High - but use is discouraged

Experimental Protocols

Protocol 1: Preparation and Standardization of 0.1 M Sodium Thiosulfate Solution

Materials:

• Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

• Potassium dichromate (K₂Cr₂O₇), primary standard grade

• Potassium iodide (KI)

• Concentrated hydrochloric acid (HCl)

• Starch indicator solution

• Sodium carbonate (Na₂CO₃)

• Deionized water, recently boiled and cooled

Procedure:

• Preparation of 0.1 M Sodium Thiosulfate Solution:

  • Dissolve approximately 25 g of Na₂S₂O₃·5H₂O and 0.1 g of Na₂CO₃ in 1 liter of freshly boiled and cooled deionized water.

  • Store the solution in a tightly stoppered, dark glass bottle for at least 24 hours before standardization.

• Standardization with Potassium Dichromate:

  • Accurately weigh about 0.2 g of dried primary standard K₂Cr₂O₇ into a 250 mL Erlenmeyer flask.

  • Dissolve the K₂Cr₂O₇ in 50 mL of deionized water.

  • Carefully add 2 g of KI and 8 mL of concentrated HCl. Swirl gently to mix.

  • Stopper the flask and allow the reaction to proceed in the dark for 5-10 minutes.

  • Titrate the liberated iodine with the prepared sodium thiosulfate solution until the solution turns a pale yellow.

  • Add 2 mL of starch indicator solution. The solution should turn a deep blue.

  • Continue the titration dropwise until the blue color disappears, leaving a clear or pale green solution.

  • Record the volume of sodium thiosulfate solution used.

  • Calculate the molarity of the sodium thiosulfate solution.

Protocol 2: Determination of Residual Chlorine in Water Samples

Materials:

• Standardized 0.01 M Sodium Thiosulfate Solution

• Potassium iodide (KI)

• Acetic acid, glacial

• Starch indicator solution

• Water sample

Procedure:

• To a 250 mL Erlenmeyer flask, add 100 mL of the water sample.

• Add 1 g of KI and 1 mL of glacial acetic acid.

• Titrate with the standardized 0.01 M sodium thiosulfate solution until the yellow color of the liberated iodine is almost discharged.

• Add 1 mL of starch indicator solution and continue titrating until the blue color disappears.

• Record the volume of titrant used.

• Calculate the concentration of residual chlorine in the water sample.

Mandatory Visualizations

References

• 1. NEMI Method Summary - D516 [nemi.gov]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide: Sodium Thiosulfate vs. Sodium Bisulfite for Chlorine Removal in Laboratory Water

For researchers, scientists, and drug development professionals, the purity of laboratory water is paramount. Chlorine, a common disinfectant in municipal water supplies, can interfere with a wide range of sensitive experiments. This guide provides an objective comparison of two common dechlorinating agents, sodium thiosulfate (B1220275) and sodium bisulfite, supported by experimental data and detailed protocols to aid in the selection of the most appropriate agent for your specific laboratory needs.

Executive Summary

Both sodium thiosulfate and sodium bisulfite are effective at removing chlorine from laboratory water. Sodium bisulfite generally offers a faster reaction time, while sodium thiosulfate is often considered a milder reducing agent. The choice between the two depends on the specific requirements of the downstream applications, considering factors such as reaction speed, potential for byproduct interference, and the sensitivity of experimental assays. This guide details the chemical properties, performance data, and potential impacts on common laboratory procedures to facilitate an informed decision.

Chemical Reactions and Stoichiometry

The removal of chlorine by both agents is a redox reaction where the chlorine (typically in the form of hypochlorous acid, HOCl, in water) is reduced to chloride ions (Cl⁻).

Sodium Thiosulfate: The reaction with sodium thiosulfate (Na₂S₂O₃) proceeds as follows:

2Na₂S₂O₃ + HOCl → Na₂S₄O₆ + NaCl + NaOH

In this reaction, two moles of sodium thiosulfate neutralize one mole of hypochlorous acid.

Sodium Bisulfite: The reaction with sodium bisulfite (NaHSO₃) is more direct:

NaHSO₃ + HOCl → NaHSO₄ + HCl

Here, one mole of sodium bisulfite neutralizes one mole of hypochlorous acid.[1]

Performance Comparison: A Data-Driven Approach

Feature	Sodium Thiosulfate (Na₂S₂O₃)	Sodium Bisulfite (NaHSO₃)	Key Observations
Reaction Rate	Slower	Faster	Sodium bisulfite and ascorbic acid have been shown to achieve dechlorination at a faster rate than sodium thiosulfate.[1]
Stoichiometric Requirement (weight ratio)	Approximately 2.2 parts Na₂S₂O₃ to 1 part Chlorine	Approximately 1.47 parts NaHSO₃ to 1 part Chlorine[1]	Sodium bisulfite is more efficient on a weight basis for neutralizing chlorine.
Primary Byproducts	Sodium tetrathionate (B1226582) (Na₂S₄O₆), Sodium chloride (NaCl), Sodium hydroxide (B78521) (NaOH)	Sodium bisulfate (NaHSO₄), Hydrochloric acid (HCl)	Both produce salts that increase the total dissolved solids (TDS) of the water.
Oxygen Scavenging	Less pronounced	More pronounced	Sodium bisulfite is a stronger reducing agent and can deplete dissolved oxygen more readily.
pH Impact	Can slightly increase pH	Can slightly decrease pH	The byproducts of sodium bisulfite are acidic, while those of sodium thiosulfate can be slightly alkaline.

Impact on Downstream Laboratory Applications

The suitability of a dechlorinating agent is ultimately determined by its compatibility with sensitive downstream applications. Residual amounts of the agent or its byproducts can potentially interfere with biological and chemical assays.

Cell Culture

The primary byproducts of both dechlorination reactions are inorganic salts (sodium sulfate, sodium chloride). While essential in culture media, excessive concentrations of these ions can alter the osmolality and ionic balance of the media, potentially impacting cell viability and growth. Some studies have shown that sodium thiosulfate can have dose-dependent inhibitory effects on the proliferation of certain cell lines.[2] Therefore, it is crucial to use the minimum effective concentration of either dechlorinating agent and to qualify the treated water for cell culture use.

Molecular Biology

Enzyme-Linked Immunosorbent Assay (ELISA): Reducing agents can interfere with the antigen-antibody interaction, which is the foundation of ELISA.[4] This interference can lead to inaccurate quantification. Therefore, complete removal or neutralization of the dechlorinating agent is essential before using the treated water in ELISA buffers and solutions.

Experimental Protocols

Protocol for Evaluating Dechlorination Efficiency

This protocol outlines a method to determine the optimal concentration of a dechlorinating agent and to verify the removal of chlorine.

Materials:

• Chlorinated laboratory water

• Sodium thiosulfate solution (e.g., 1% w/v)

• Sodium bisulfite solution (e.g., 1% w/v)

• DPD (N,N-diethyl-p-phenylenediamine) total chlorine reagent

• Spectrophotometer or colorimeter

• Adjustable micropipettes and sterile, nuclease-free tubes

Procedure:

• Initial Chlorine Measurement: Determine the initial total chlorine concentration of the laboratory water using the DPD method according to the manufacturer's instructions.

• Titration of Dechlorinating Agent:

  • Prepare a series of dilutions of the dechlorinating agent (sodium thiosulfate or sodium bisulfite).

  • Add increasing volumes of the diluted dechlorinating agent to a fixed volume of the chlorinated water.

  • After a set reaction time (e.g., 1 minute for sodium bisulfite, 5 minutes for sodium thiosulfate), measure the residual chlorine concentration using the DPD method.

• Determination of Optimal Concentration: Identify the lowest concentration of the dechlorinating agent that completely neutralizes the chlorine (i.e., results in a non-detectable chlorine level). It is recommended to use a slight excess (e.g., 10%) to ensure complete removal.

• Quality Control of Treated Water:

  • Prepare a larger batch of dechlorinated water using the optimal concentration determined.

  • Confirm the absence of residual chlorine.

  • Measure the pH and conductivity of the treated water to assess the impact of the byproducts.

Protocol for Qualifying Dechlorinated Water for Sensitive Applications

This protocol is designed to ensure that the dechlorinated water does not interfere with downstream applications.

1. Cell Culture Qualification:

• Prepare two sets of your standard cell culture medium. One with untreated, purified water (control) and one with the dechlorinated water.

• Culture a sensitive cell line in both media for a specified period (e.g., 3-5 passages).

• Monitor cell morphology, proliferation rate (e.g., using a cell counter or MTT assay), and viability (e.g., using trypan blue exclusion).

• Any significant negative deviation in the performance of cells in the medium prepared with dechlorinated water indicates a potential issue.

2. PCR Qualification:

• Set up a standard PCR reaction using a well-characterized template and primer set.

• Prepare two master mixes: one with nuclease-free water (positive control) and another with the dechlorinated water.

• Run the PCR under standard conditions.

• Analyze the PCR products by gel electrophoresis.

• Compare the band intensity and the presence of any non-specific products between the two reactions. A significant decrease in product yield or the appearance of artifacts in the reaction with dechlorinated water suggests interference.

Visualizing the Process

To better understand the chemical transformations and the experimental workflow, the following diagrams are provided.

Caption: Chemical reactions of chlorine removal.

Caption: Workflow for dechlorination and qualification.

Conclusion and Recommendations

The choice between sodium thiosulfate and sodium bisulfite for dechlorinating laboratory water is not a one-size-fits-all decision.

• For applications where speed is critical and a slight decrease in pH is acceptable, sodium bisulfite is a strong candidate. Its higher efficiency on a weight basis may also be advantageous for treating large volumes of water.

• For highly sensitive applications, such as cell culture of delicate lines or assays susceptible to interference from strong reducing agents, sodium thiosulfate may be the more prudent choice due to its milder nature.

Regardless of the agent selected, it is imperative to:

• Use the minimum effective concentration: This minimizes the introduction of byproducts.

• Thoroughly mix the solution: Ensure complete reaction and avoid localized high concentrations of the dechlorinating agent.

• Verify complete chlorine removal: Always test for residual chlorine after treatment.

• Qualify the treated water: Perform validation experiments to confirm that the dechlorinated water does not interfere with your specific downstream applications.

By following these guidelines and utilizing the provided protocols, researchers can confidently prepare high-quality, chlorine-free water, ensuring the integrity and reproducibility of their valuable experimental data.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. rephile.com [rephile.com]

A Comparative Guide to Anhydrous vs. Pentahydrate Sodium Thiosulfate for Standardization

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, particularly in iodometric titrations, the accurate standardization of titrants is paramount. Sodium thiosulfate (B1220275) (Na₂S₂O₃) is a cornerstone reagent for this purpose. It is commercially available in two common forms: anhydrous (Na₂S₂O₃) and pentahydrate (Na₂S₂O₃·5H₂O). The choice between these two forms can have implications for the preparation, stability, and accuracy of standard solutions. This guide provides an objective comparison of their performance, supported by their physicochemical properties and established experimental protocols.

Key Physicochemical Properties: A Comparative Summary

The selection of the appropriate form of sodium thiosulfate for preparing standard solutions hinges on several key characteristics. While both forms are effective reducing agents for the standardization of iodine solutions, their physical properties present distinct advantages and disadvantages in a laboratory setting.

Property	Anhydrous Sodium Thiosulfate (Na₂S₂O₃)	Pentahydrate Sodium Thiosulfate (Na₂S₂O₃·5H₂O)
Molecular Weight	158.11 g/mol [1]	248.18 g/mol [1]
Appearance	White, crystalline powder or granules[2][3]	Colorless, transparent monoclinic crystals[1]
Hygroscopicity	Hygroscopic; readily absorbs moisture from the air[4][5]	Efflorescent; can lose water of hydration in dry air[5][6]
Stability in Solid Form	Generally stable when stored in a tightly sealed container to protect from moisture.[3]	More stable under typical laboratory conditions and easier to handle.[7]
Purity	Commercially available in high purity (e.g., ≥98%).	Commercially available in high purity (e.g., ≥99.5%).[8]
Considerations for Use as a Primary Standard	Has been suggested as a potential primary standard due to its thermal stability, though not common practice.	Not considered a primary standard due to its efflorescent nature, which can alter its composition.[9]

Performance in Standardization: A Qualitative Comparison

The pentahydrate form is overwhelmingly the more common choice for preparing standard sodium thiosulfate solutions.[6][10][11] Its crystalline nature and relative stability in a typical laboratory environment make it easier to handle and weigh accurately.[7] However, its efflorescent property, the tendency to lose water of hydration, means that the exact water content can vary, making it unsuitable as a primary standard.[5][9] Therefore, solutions prepared from the pentahydrate always require standardization against a primary standard like potassium dichromate or potassium iodate.

The anhydrous form , being hygroscopic, presents a challenge in accurate weighing as it readily absorbs atmospheric moisture.[4][5] This can lead to inaccuracies in the prepared solution's concentration if not handled in a controlled environment (e.g., a glove box with a dry atmosphere). Despite this, some literature suggests that the anhydrous salt, once properly dried, is thermally stable and could potentially serve as a primary standard. However, this is not a widely adopted practice, and its hygroscopic nature remains a significant drawback.

Experimental Protocol: Standardization of Sodium Thiosulfate Solution

This protocol outlines the standardized procedure for determining the exact concentration of a sodium thiosulfate solution using potassium dichromate as a primary standard. The initial preparation of the sodium thiosulfate solution will differ slightly depending on whether the anhydrous or pentahydrate form is used.

Materials:

• Sodium Thiosulfate (either anhydrous or pentahydrate)

• Potassium Dichromate (K₂Cr₂O₇), primary standard grade, dried at 110°C

• Potassium Iodide (KI)

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Starch indicator solution (1% w/v)

• Deionized water, recently boiled and cooled

• Sodium Carbonate (Na₂CO₃), anhydrous (optional, as a stabilizer)

Procedure:

Part 1: Preparation of 0.1 M Sodium Thiosulfate Solution

• Using Pentahydrate (Na₂S₂O₃·5H₂O):

  • Accurately weigh approximately 24.8 g of sodium thiosulfate pentahydrate.[10]

  • Dissolve the weighed solid in approximately 500 mL of freshly boiled and cooled deionized water in a 1 L volumetric flask.

  • Add approximately 0.1 g of sodium carbonate to stabilize the solution against bacterial decomposition.

  • Dilute to the 1 L mark with the boiled, cooled deionized water, stopper the flask, and mix thoroughly.

  • Store the solution in a dark, well-stoppered bottle and allow it to stand for at least 24 hours before standardization.

• Using Anhydrous (Na₂S₂O₃):

  • Accurately weigh approximately 15.8 g of anhydrous sodium thiosulfate.

  • Follow steps 2-5 as described for the pentahydrate form. Handle the anhydrous salt quickly to minimize moisture absorption.

Part 2: Standardization against Potassium Dichromate

• Accurately weigh about 0.2 g of dried primary standard potassium dichromate into a 250 mL conical flask. Record the exact weight.

• Dissolve the K₂Cr₂O₇ in 50 mL of deionized water.

• Carefully add 2 g of potassium iodide (KI) and 5 mL of concentrated hydrochloric acid (or 2 mL of concentrated sulfuric acid).

• Immediately stopper the flask and swirl to mix. Let the flask stand in the dark for 5-10 minutes to allow for the complete liberation of iodine. The reaction is: Cr₂O₇²⁻ + 6I⁻ + 14H⁺ → 2Cr³⁺ + 3I₂ + 7H₂O

• Rinse the stopper and the inside walls of the flask with a small amount of deionized water.

• Titrate the liberated iodine with the prepared sodium thiosulfate solution from a burette until the solution turns a pale yellow color.

• Add 2 mL of starch indicator solution. The solution should turn a deep blue-black color.

• Continue the titration dropwise with the sodium thiosulfate solution, with constant swirling, until the blue color disappears and the solution becomes a clear, pale green (the color of the Cr³⁺ ion). This is the endpoint. The reaction is: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

• Record the volume of sodium thiosulfate solution used.

• Repeat the titration at least two more times with fresh portions of the potassium dichromate standard.

Calculation of Molarity:

Molarity of Na₂S₂O₃ = (grams of K₂Cr₂O₇) / (Molar mass of K₂Cr₂O₇ * 6 * Volume of Na₂S₂O₃ in L)

Where the molar mass of K₂Cr₂O₇ is 294.18 g/mol . The stoichiometry of the overall reaction is 1 mole of K₂Cr₂O₇ to 6 moles of Na₂S₂O₃.

Visualizing the Process and Comparison

To better illustrate the workflow and the key differences between the two forms of sodium thiosulfate, the following diagrams are provided.

Caption: Workflow for the preparation and standardization of a sodium thiosulfate solution.

Caption: Key property comparison of anhydrous and pentahydrate sodium thiosulfate.

Conclusion and Recommendation

For routine analytical work, sodium thiosulfate pentahydrate remains the recommended choice for preparing standard solutions. Its stability and ease of handling outweigh the slight inconvenience of needing to standardize the resulting solution. The well-established protocols for its use ensure reliable and reproducible results when performed correctly.

While anhydrous sodium thiosulfate presents an interesting theoretical advantage as a potential primary standard due to its thermal stability, its hygroscopic nature poses a significant practical challenge for routine laboratory use. Without stringent environmental controls during weighing and handling, the potential for error is high.

Ultimately, the choice of reagent should be guided by the specific requirements of the analysis, the available laboratory facilities, and the desired level of accuracy. For most applications, the reliability of a properly standardized solution prepared from the pentahydrate form is more than sufficient. Researchers requiring the highest possible accuracy and possessing the necessary controlled environment might explore the use of the anhydrous form, but this would necessitate a rigorous validation of the handling and weighing procedures.

References

• 1. preparation and standardization of sodium thiosulfate.pptx [slideshare.net]
• 2. Sodium thiosulfate: anhydrous v crystalline | Photrio.com Photography Forums [photrio.com]
• 3. Sodium Thiosulfate Thiosulphate Anhydrous SDS MSDS Sheet [mubychem.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. exsyncorp.com [exsyncorp.com]
• 7. brainly.com [brainly.com]
• 8. 五水硫代硫酸钠 - 五水硫代硫酸钠, Sodium thiosulfate pentahydrate [sigmaaldrich.com]
• 9. hiranuma.com [hiranuma.com]
• 10. zenodo.org [zenodo.org]
• 11. courseware.cutm.ac.in [courseware.cutm.ac.in]

A Comparative Guide to Alternative Titrants for Iodine Determination

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, the iodometric titration, traditionally employing sodium thiosulfate (B1220275) as the titrant, stands as a cornerstone for the determination of iodine and other oxidizing agents. However, the landscape of analytical methodologies is ever-evolving, with alternative titrants emerging that offer distinct advantages in terms of stability, direct standardization, and procedural efficiency. This guide provides an objective comparison of prominent alternative titrants to sodium thiosulfate for iodine determination, supported by experimental data and detailed protocols to aid researchers in selecting the most suitable method for their specific applications.

Executive Summary of Titrant Comparison

The following table summarizes the key performance characteristics of sodium thiosulfate and its alternatives for iodine determination.

Titrant	Principle	Advantages	Disadvantages	Typical Accuracy	Typical Precision (RSD)
Sodium Thiosulfate	Indirect titration. Iodide is oxidized to iodine, which is then titrated with thiosulfate.	Well-established, reliable, widely applicable.	Solution is not a primary standard and requires standardization; can be unstable.	High	< 0.2%
Ascorbic Acid	Direct titration. Ascorbic acid directly reduces iodine.	Can be used as a primary standard, stable in solid form, provides a sharp endpoint.[1]	Aqueous solutions can be susceptible to air oxidation.	High[1]	Comparable to or better than sodium thiosulfate.[1]
Potassium Iodate (B108269)	Direct or indirect titration. Can be used as a primary standard to generate a known amount of iodine or directly as a titrant.	Excellent primary standard, highly stable solution.[2]	Reaction stoichiometry can be dependent on pH.	High	< 0.1%
Ceric Sulfate (B86663)	Direct titration. Ceric (IV) ions directly oxidize iodide to iodine.	Strong oxidizing agent, stable solution.	Requires potentiometric or indicator-based endpoint detection.	High	Comparable to other titrimetric methods.
Electrochemical Methods	Instrumental analysis (e.g., Ion-Selective Electrode, Ion Chromatography).	High sensitivity, suitable for automation and trace analysis.	Requires specialized equipment, potential for matrix interferences.	Good to Excellent[3]	< 5% (ISE), < 3% (IC)[3]

Titrimetric Methods: A Detailed Examination

Sodium Thiosulfate (The Conventional Method)

The reaction of iodine with thiosulfate ions is a classic and widely used method for iodine determination.

Reaction Pathway:

Caption: Reaction between iodine and thiosulfate.

Experimental Protocol:

A standard solution of sodium thiosulfate (typically 0.1 N) is used to titrate the iodine-containing sample. The endpoint is detected using a starch indicator, which forms a deep blue-black complex with iodine. The disappearance of this color indicates the complete reaction of iodine.

Protocol for Standardization of Sodium Thiosulfate Solution:

• Accurately weigh a primary standard, such as potassium iodate (KIO₃).

• Dissolve the KIO₃ in deionized water and add an excess of potassium iodide (KI) and sulfuric acid. This liberates a known amount of iodine.[2]

• Titrate the liberated iodine with the sodium thiosulfate solution until the solution turns a pale yellow.

• Add a few drops of starch indicator, which will turn the solution deep blue.

• Continue the titration until the blue color disappears.[4]

Ascorbic Acid

Ascorbic acid (Vitamin C) presents a compelling alternative as it can be used as a primary standard, simplifying the analytical process.[1]

Reaction Pathway:

Caption: Oxidation of ascorbic acid by iodine.

Experimental Protocol for Direct Titration:

• Prepare a standard solution of ascorbic acid of known concentration.

• Pipette a known volume of the iodine-containing sample into a flask.

• Add a few drops of starch indicator.

• Titrate with the standard ascorbic acid solution until the blue color of the starch-iodine complex disappears.

A comparative study has shown that the standardization of an iodine solution using ascorbic acid is accurate and precise, with the added benefits of saving time and reducing potential errors associated with preparing and standardizing a sodium thiosulfate solution.[1]

Potassium Iodate

Potassium iodate is an excellent primary standard and can be used in two main ways: to generate a known amount of iodine for subsequent titration or as a direct titrant.

Reaction Pathway (Direct Titration in strong HCl):

Caption: Direct titration of iodine with potassium iodate.

Experimental Protocol for Direct Titration of Iodide:

This method is particularly useful for the determination of iodide.

• Prepare a standard 0.05 M potassium iodate solution.

• To the iodide sample solution, add a significant volume of concentrated hydrochloric acid to create a strongly acidic medium.

• Add an immiscible solvent like carbon tetrachloride or chloroform (B151607) to visualize the endpoint.

• Titrate with the standard potassium iodate solution. The endpoint is reached when the violet color of iodine in the organic layer disappears.

Ceric Sulfate

Ceric sulfate is a powerful oxidizing agent, and its application in iodine determination offers another alternative. The endpoint of this titration is typically determined potentiometrically.

Reaction Pathway:

Caption: Oxidation of iodide by ceric ions.

Experimental Protocol for Potentiometric Titration of Iodide:

• Prepare a standard solution of ceric sulfate.

• Place the iodide sample solution in a beaker with a platinum indicator electrode and a reference electrode (e.g., calomel).

• Titrate the iodide solution with the standard ceric sulfate solution, recording the potential after each addition of titrant.

• The endpoint is determined from the point of maximum potential change in the titration curve.

This method is highly accurate, and the endpoint equilibrium is reached rapidly.

Electrochemical Methods

Beyond traditional titrimetry, electrochemical techniques offer sensitive and selective alternatives for iodide determination.

Ion-Selective Electrode (ISE)

An iodide ion-selective electrode measures the activity of iodide ions in a solution. It provides a direct potentiometric measurement.

Workflow:

Caption: Workflow for iodide determination using an ISE.

General Procedure:

• Calibrate the iodide ISE using a series of standard iodide solutions of known concentrations.

• Immerse the electrode in the sample solution.

• Record the potential reading once it stabilizes.

• Determine the iodide concentration from the calibration curve.

Studies comparing the ISE method with other techniques like inductively coupled plasma-mass spectrometry (ICP-MS) for iodide in milk-based products have shown good precision, with a relative standard deviation of repeatability at 2.3%.[2]

Ion Chromatography (IC)

Ion chromatography is a powerful separation technique that can be used to determine the concentration of iodide and other ions in a sample.

Workflow:

Caption: Workflow for iodide determination by Ion Chromatography.

General Procedure:

• Prepare a suitable eluent and standards.

• Inject a known volume of the sample into the ion chromatograph.

• The iodide ions are separated from other anions on the column.

• The detector measures the conductivity or UV absorbance of the eluting ions.

• The concentration of iodide is determined by comparing the peak area or height to that of the standards.

Validation studies of IC methods for iodide in serum have demonstrated linearity over a wide concentration range and good accuracy, with recoveries between 90% and 110%.[5]

Conclusion

While sodium thiosulfate remains a reliable and widely used titrant for iodine determination, several viable alternatives offer distinct advantages. Ascorbic acid provides the convenience of a primary standard, simplifying procedures and potentially improving accuracy. Potassium iodate offers exceptional stability as a primary standard and versatility in its application. Ceric sulfate is a strong oxidant suitable for direct potentiometric titrations. Furthermore, electrochemical methods like ISE and IC provide highly sensitive and automated alternatives, particularly for trace-level analysis. The choice of the most appropriate method will depend on the specific analytical requirements, including the sample matrix, required accuracy and precision, available equipment, and considerations of cost and time. This guide provides the foundational information for researchers to make an informed decision based on their unique analytical challenges.

References

• 1. titrations.info [titrations.info]
• 2. hiranuma.com [hiranuma.com]
• 3. Application of quantitative salt iodine analysis compared with the standard method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. courseware.cutm.ac.in [courseware.cutm.ac.in]

A Comparative Guide to the Validation of a New Analytical Method for Sodium Thiosulfate

For researchers, scientists, and drug development professionals, the validation of a new analytical method is a critical process to ensure the reliability and accuracy of experimental results. This guide provides an objective comparison of a new analytical method for the quantification of sodium thiosulfate (B1220275) with established alternatives, supported by experimental data. The focus is on validation parameters as stipulated by the International Conference on Harmonisation (ICH) guidelines.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method for sodium thiosulfate determination is contingent on factors such as required sensitivity, sample matrix complexity, and available instrumentation.[1] This guide compares a new Ion Chromatography (IC) method with a High-Performance Liquid Chromatography (HPLC) method and the traditional Iodometric Titration.

Validation Parameter	New Ion Chromatography (IC) Method	HPLC Method	Iodometric Titration
Linearity (r²)	0.999 (0.2 to 150 µg/mL)[2]	> 0.99 (37.4 to 224.4 µg/mL)[3]	Dependent on visual endpoint detection[1]
Accuracy (% Recovery)	99–108%[2]	99.41% (mean)[3]	High, but susceptible to interferences[4]
Precision (RSD)	Intraday: 0.2–0.6%, Interday: 0.8%[2]	Satisfactory[3]	Dependent on analyst skill
Specificity	Specific for thiosulfate determination[2]	Specific, no interference from placebo[3]	Susceptible to other oxidizing/reducing agents[4]
Limit of Detection (LOD)	0.05 µg/mL[2]	0.15 mg/L (as part of a broader IC method)[1]	Generally in the low ppm range[1]
Limit of Quantitation (LOQ)	0.17 µg/mL[2]	0.06 mg/L[5]	Not explicitly stated

Experimental Protocols

Detailed methodologies for the key validation experiments are crucial for reproducibility and comparison.

New Ion Chromatography (IC) Method

This proposed USP monograph method utilizes an ion-exchange column with suppressed conductivity detection.[2]

• Chromatographic Conditions:

  • Columns: Dionex IonPac AG12A (4 × 50 mm) and Dionex IonPac AS12A (4 × 200 mm)[2]

  • Eluent: 13.5 mM Na₂CO₃ / 1.5 mM NaHCO₃[2]

  • Flow Rate: 1.5 mL/min[2]

  • Injection Volume: 25 µL[2]

  • Column Temperature: 30 °C[2]

  • Detection: Suppressed conductivity[2]

• Standard and Sample Preparation:

  • Stock Standard Solution: 1.000 mg/mL of USP Sodium Thiosulfate in DI water.[2]

  • Calibration Standards: Prepared by diluting the stock solution to concentrations ranging from 0.2 to 200 µg/mL.[2]

  • Sample Solution: A purchased USP grade sodium thiosulfate salt was used to prepare a 100 µg/mL sample solution in DI water.[2]

High-Performance Liquid Chromatography (HPLC) Method

This method employs a reversed-phase C8 column with UV detection.[3]

• Chromatographic Conditions:

  • Column: Zorbax Eclips XBD-C8, 150 x 4.6 mm, 5µm[3]

  • Mobile Phase: 0.01 M phosphate (B84403) buffer (pH 7.1) with 1.698 g/L tetrabutylammonium (B224687) hydrogen sulfate (B86663) and methanol (B129727) (85:15 v/v)[3]

  • Flow Rate: 1.0 mL/min[3]

  • Column Temperature: 25°C[3]

  • Detection: UV at 210 nm[3]

• Standard and Sample Preparation:

  • Standard Concentration: Approximately 150 µg/mL.[3]

  • Linearity Range: 25% to 150% of the standard concentration.[3]

Iodometric Titration

This classic titrimetric method relies on the oxidation of thiosulfate by iodine.[6]

• Principle: An oxidizing agent reacts with excess iodide to liberate iodine, which is then titrated with a standardized sodium thiosulfate solution.[7]

  • I₂ + 2 Na₂S₂O₃ → Na₂S₄O₆ + 2 NaI[4]

• Procedure:

  • A known volume of the sample containing the oxidizing agent is taken.

  • An excess of potassium iodide (KI) is added to the acidic solution, leading to the liberation of iodine.[8]

  • The liberated iodine is then titrated with a standard solution of sodium thiosulfate.[9]

  • A starch solution is used as an indicator, which forms a deep blue complex with iodine.[6]

  • The endpoint is reached when the blue color disappears.[10]

Visualizing the Validation Process

The following diagrams illustrate the key workflows and relationships in the validation of an analytical method for sodium thiosulfate.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 4. usptechnologies.com [usptechnologies.com]
• 5. ijsr.net [ijsr.net]
• 6. Iodometry - Wikipedia [en.wikipedia.org]
• 7. Iodometric Titration: Principle, Example, Advantages [themasterchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. hiranuma.com [hiranuma.com]
• 10. mccscience.yolasite.com [mccscience.yolasite.com]

A Comparative In Vitro Analysis of Sodium Thiosulfate and Other Key Antioxidants

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to the In Vitro Antioxidant Performance of Sodium Thiosulfate (B1220275)

In the landscape of antioxidant research, the pursuit of effective agents to combat oxidative stress is a paramount objective. While numerous compounds are lauded for their antioxidant potential, a direct comparative analysis is often lacking. This guide provides an objective in vitro comparison of sodium thiosulfate (STS), a compound with a long history of clinical use for other indications, against established antioxidants: N-acetylcysteine (NAC), ascorbic acid (Vitamin C), and Trolox, a water-soluble analog of vitamin E. This analysis is supported by experimental data from key antioxidant assays to inform researchers and drug development professionals on the relative antioxidant efficacy of these compounds.

Quantitative Comparison of Antioxidant Capacity

To provide a clear and concise overview of the antioxidant performance, the following tables summarize the available quantitative data from common in vitro antioxidant assays. It is important to note that values can vary between studies due to different experimental conditions.

Table 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Activity

Compound	IC50 (µM)
Sodium Thiosulfate (STS)	Data Not Available
N-Acetylcysteine (NAC)	~89.23[1]
Ascorbic Acid	~23.61 - 66.12[2][3]
Trolox	~3.77[4]

IC50 represents the concentration required to scavenge 50% of DPPH radicals. A lower IC50 indicates higher antioxidant activity.

Table 2: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Activity

Compound	Trolox Equivalent Antioxidant Capacity (TEAC)
Sodium Thiosulfate (STS)	Data Not Available
N-Acetylcysteine (NAC)	Data Not Available
Ascorbic Acid	~1.05 - 1.15
Trolox	1.00 (by definition)[5]

TEAC is a measure of the antioxidant strength of a substance in comparison to the standard antioxidant Trolox.

Table 3: FRAP (Ferric Reducing Antioxidant Power) Assay

Compound	Relative Reducing Power
Sodium Thiosulfate (STS)	Demonstrated electron-donating properties, with absorbance increasing with concentration.[6]
N-Acetylcysteine (NAC)	Showed a steady increase in absorbance with increasing concentrations, similar to STS.[6]
Ascorbic Acid	Commonly used as a standard, showing a linear increase in absorbance with concentration.[7][8]
Trolox	Frequently used as a standard, exhibiting a dose-dependent increase in reducing power.[9]

FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). Higher absorbance indicates greater reducing power.

Table 4: Cellular Antioxidant Activity (CAA) Assay

Compound	CAA Value (µmol QE/100 µmol)
Sodium Thiosulfate (STS)	Data Not Available
N-Acetylcysteine (NAC)	Data Not Available
Ascorbic Acid	Data Not Available in direct comparison
Quercetin (B1663063) (Standard)	100 (by definition)

The CAA assay measures the antioxidant activity of a compound within a cellular environment.[10] Values are often expressed as quercetin equivalents (QE).

Antioxidant Mechanisms and Signaling Pathways

Sodium thiosulfate exhibits its antioxidant effects through multiple mechanisms. It is a potent scavenger of reactive oxygen species (ROS), with a particular efficacy against hydrogen peroxide (H₂O₂).[6] Furthermore, evidence suggests that STS may exert its protective effects through the activation of the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) signaling pathway. This pathway is a master regulator of cellular antioxidant defenses.

Keap1-Nrf2-ARE Signaling Pathway

Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1 (Kelch-like ECH-associated protein 1), which facilitates its degradation. Upon exposure to oxidative stress or electrophiles, Keap1 undergoes a conformational change, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the ARE in the promoter region of various antioxidant genes, initiating their transcription. This leads to the production of a suite of protective enzymes, such as heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and glutamate-cysteine ligase (GCL), which bolster the cell's antioxidant capacity. The bound sulfur in thiosulfate is thought to activate the Nrf2 system by inducing structural changes in Keap1 proteins.[4]

Keap1-Nrf2-ARE antioxidant response pathway.

Experimental Protocols

For the purpose of reproducibility and standardized comparison, detailed methodologies for the key in vitro antioxidant assays are provided below.

General Experimental Workflow for In Vitro Antioxidant Assays

The following diagram illustrates a generalized workflow for conducting in vitro antioxidant capacity assays.

General workflow for in vitro antioxidant assays.

DPPH Radical Scavenging Assay

Principle: This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, which results in a color change from purple to yellow. The decrease in absorbance is measured spectrophotometrically.

Methodology:

• Reagent Preparation: Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol (B129727) or ethanol (B145695). The solution should be freshly prepared and kept in the dark.

• Sample Preparation: Dissolve the test compounds (sodium thiosulfate, NAC, ascorbic acid, Trolox) in a suitable solvent to prepare stock solutions. Create a series of dilutions from the stock solutions.

• Assay Procedure:

  • In a 96-well microplate, add a small volume (e.g., 20 µL) of each sample dilution or standard.

  • Add a larger volume (e.g., 180 µL) of the DPPH working solution to each well.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at a wavelength between 515 and 520 nm.

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated. The IC50 value is then determined from a plot of scavenging activity against the concentration of the antioxidant.

ABTS Radical Cation Decolorization Assay

Principle: This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form by the antioxidant is monitored spectrophotometrically.

Methodology:

• Reagent Preparation: Generate the ABTS•+ stock solution by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use. Dilute the ABTS•+ stock solution with ethanol or a buffer to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare stock solutions and serial dilutions of the test compounds and a standard (Trolox).

• Assay Procedure:

  • Add a small volume (e.g., 10 µL) of the sample or standard to a larger volume (e.g., 1 mL) of the diluted ABTS•+ solution.

  • Mix and incubate at room temperature for a specific time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Data Analysis: Calculate the percentage of inhibition of absorbance. A standard curve is prepared using Trolox, and the results are expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Ferric Reducing Antioxidant Power (FRAP) Assay

Principle: This assay measures the ability of an antioxidant to reduce a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to its ferrous (Fe²⁺) form, which has an intense blue color. The change in absorbance is proportional to the antioxidant's reducing power.

Methodology:

• Reagent Preparation: Prepare the FRAP reagent by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a 10 mM TPTZ solution in 40 mM HCl, and a 20 mM FeCl₃·6H₂O solution in a 10:1:1 ratio.

• Sample Preparation: Prepare solutions of the test compounds and a standard (e.g., FeSO₄ or ascorbic acid).

• Assay Procedure:

  • Add a small volume of the sample or standard to the FRAP reagent.

  • Incubate the mixture at 37°C for a specified time (e.g., 4-30 minutes).

  • Measure the absorbance at 593 nm.

• Data Analysis: Construct a standard curve using a known antioxidant (e.g., FeSO₄ or ascorbic acid). The antioxidant capacity of the samples is then determined by comparing their absorbance to the standard curve.

Cellular Antioxidant Activity (CAA) Assay

Principle: This assay measures the ability of antioxidants to prevent the formation of the fluorescent compound 2',7'-dichlorofluorescein (B58168) (DCF) from the non-fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) within cultured cells. Peroxyl radicals generated by a radical initiator oxidize DCFH to DCF.

Methodology:

• Cell Culture: Seed human hepatocarcinoma (HepG2) cells in a 96-well microplate and culture until they reach confluence.

• Assay Procedure:

  • Wash the cells with a buffer.

  • Treat the cells with the test compounds and DCFH-DA for a period (e.g., 1 hour).

  • Wash the cells to remove the compounds that were not taken up.

  • Add a peroxyl radical initiator (e.g., AAPH) to the cells.

  • Immediately measure the fluorescence at an excitation wavelength of 485 nm and an emission wavelength of 538 nm over time.

• Data Analysis: Calculate the area under the fluorescence curve. The CAA value is determined by comparing the net protective effect of the test compound to that of a standard (e.g., quercetin).

Conclusion

This comparative guide highlights the in vitro antioxidant potential of sodium thiosulfate in relation to other well-known antioxidants. The available data from the FRAP assay demonstrates its electron-donating capability, comparable to that of N-acetylcysteine.[6] Its mechanism of action, which includes direct ROS scavenging and potential activation of the Nrf2 pathway, suggests a multifaceted antioxidant profile.[4][6]

However, a significant gap in the current literature is the lack of direct comparative data for sodium thiosulfate in DPPH, ABTS, and cellular antioxidant activity assays. Further research is warranted to fully elucidate its antioxidant capacity across these standard in vitro models. Such studies would enable a more comprehensive and direct comparison with other antioxidants and provide a stronger basis for its consideration in the development of novel therapeutic strategies targeting oxidative stress. Researchers are encouraged to utilize the provided experimental protocols to conduct these much-needed comparative analyses.

References

• 1. Trolox, a Standard Antioxidant used for Antioxidant Capacity Assays | TCI AMERICA [tcichemicals.com]
• 2. Determination of in vitro antioxidant activity and in vivo antineoplastic effects against Ehrlich ascites carcinoma of methanolic extract of Sphagneticola calendulacea (L.) Pruski - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kns.org [kns.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. OxiSelect™ Trolox Equivalent Antioxidant Capacity (TEAC) Assay Kit (ABTS) | ABIN5067625 [antibodies-online.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Assessing the Purity of Synthesized Sodium Thiosulfate Pentahydrate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for synthesized sodium thiosulfate (B1220275) pentahydrate (Na₂S₂O₃·5H₂O) is paramount for its application in research, pharmaceutical development, and analytical chemistry. This guide provides a comparative overview of common analytical techniques for purity assessment, complete with experimental protocols and data presentation to aid in the selection of the most appropriate method for your laboratory.

Primary Purity Assessment Techniques

The purity of sodium thiosulfate pentahydrate is most commonly determined by assessing the concentration of the thiosulfate anion (S₂O₃²⁻) and quantifying potential impurities. The primary methods employed are volumetric titration and chromatographic techniques, each offering distinct advantages in terms of accuracy, precision, and specificity.

Technique	Principle	Primary Use	Common Impurities Detected
Iodometric Titration	Redox titration where thiosulfate is oxidized by a standardized iodine solution.[1][2][3][4]	Assay of sodium thiosulfate content.	Not specific for individual impurities, but sensitive to any reducing or oxidizing agents present.[1]
High-Performance Liquid Chromatography (HPLC)	Separation of thiosulfate from other components on a stationary phase with UV detection.[5][6]	Quantification of sodium thiosulfate and separation from impurities.	Sulfite, Sulfate (B86663), and other UV-absorbing species.[7]
Ion Chromatography (IC)	Separation of ionic species based on their affinity for an ion-exchange resin, followed by conductivity detection.[8][9]	Simultaneous quantification of thiosulfate and common ionic impurities.[8][9]	Chloride, Sulfate, Sulfite.[9]

Experimental Protocols

Detailed methodologies for the principal analytical techniques are provided below. These protocols are based on established methods and can be adapted to specific laboratory conditions.

This classical and widely used method relies on the reaction between iodine and thiosulfate.[8]

Principle: Iodine (I₂) reacts with thiosulfate ions (S₂O₃²⁻) in a stoichiometric manner to form iodide ions (I⁻) and tetrathionate (B1226582) ions (S₄O₆²⁻).[4] The endpoint of the titration is typically detected using a starch indicator, which forms a deep blue complex with excess iodine.[4]

Reaction: 2S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2I⁻(aq)

Experimental Protocol:

• Preparation of 0.1 N Standard Iodine Solution: Dissolve a precisely weighed amount of potassium iodate (B108269) (a primary standard) in deionized water. Add an excess of potassium iodide and a strong acid (e.g., sulfuric acid) to liberate a known amount of iodine.[2][3]

• Preparation of Sodium Thiosulfate Solution: Accurately weigh approximately 1.0 g of the synthesized sodium thiosulfate pentahydrate and dissolve it in 30 mL of recently boiled and cooled deionized water.[10]

• Titration: Titrate the sodium thiosulfate solution with the standardized 0.1 N iodine solution.[10]

• Endpoint Detection: As the endpoint approaches (the solution turns pale yellow), add a few drops of starch indicator solution. The solution will turn a deep blue-black color.[4] Continue the titration dropwise until the blue color disappears completely.[4]

• Calculation: The concentration of sodium thiosulfate is calculated based on the volume of iodine solution used. Each milliliter of 0.1 N iodine is equivalent to 0.02482 g of Na₂S₂O₃·5H₂O.[10]

HPLC offers a more specific method for the quantification of sodium thiosulfate and can simultaneously detect certain impurities.[5][6]

Principle: A solution of the sample is injected into a liquid chromatograph. The components are separated on a column (e.g., a C8 or C18 reversed-phase column) based on their differential partitioning between the mobile phase and the stationary phase.[5][6] An ion-pairing agent, such as tetrabutylammonium (B224687) hydrogen sulphate, is often added to the mobile phase to enhance the retention of the highly polar thiosulfate anion.[5] Detection is typically performed using a UV detector at a wavelength where sodium thiosulfate absorbs, such as 210 nm or 215 nm.[5][11]

Experimental Protocol:

• Chromatographic System: An HPLC system equipped with a UV-Vis detector is required.[5]

• Column: A Zorbax Eclips XBD-C8 column (150 x 4.6 mm, 5 µm) or equivalent is suitable.[6]

• Mobile Phase: A mixture of a phosphate (B84403) buffer (e.g., 0.01 M potassium dihydrogen phosphate adjusted to pH 7.1) and methanol (B129727) (e.g., 85:15 v/v) containing an ion-pairing agent like tetrabutylammonium hydrogen sulphate (e.g., 1.698 g/L).[6]

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 25°C.[6]

• Detection Wavelength: 210 nm.[6]

• Standard Solution Preparation: Prepare a standard stock solution by accurately weighing sodium thiosulfate pentahydrate reference standard.[5] A typical concentration for the working standard is 150 µg/mL.[6]

• Sample Solution Preparation: Accurately weigh the synthesized sodium thiosulfate pentahydrate and dissolve it in the mobile phase to achieve a concentration similar to the standard solution.[5]

• Analysis: Inject equal volumes of the standard and sample solutions into the chromatograph and record the peak areas. The purity of the synthesized sample is determined by comparing its peak area to that of the standard.

Ion chromatography is a powerful technique for the direct and simultaneous analysis of thiosulfate and its common inorganic anionic impurities.[8][9]

Principle: The sample is introduced into an ion chromatograph, where it passes through an anion-exchange column. The anions are separated based on their relative affinities for the stationary phase. A suppressor is used to reduce the background conductivity of the eluent, thereby enhancing the sensitivity of detection for the analyte ions by a conductivity detector.[9]

Experimental Protocol:

• Chromatographic System: An ion chromatograph with a suppressed conductivity detector is necessary.[9]

• Column: A Dionex IonPac AS12A anion-exchange column is a suitable choice.[9]

• Eluent: A gradient of sodium carbonate and sodium bicarbonate solutions is commonly used. For example, a gradient can be run from a weaker eluent (e.g., 2.7 mM Na₂CO₃/0.3 mM NaHCO₃) to a stronger eluent (e.g., 13.5 mM Na₂CO₃/1.5 mM NaHCO₃) to separate all ions of interest.[9]

• Standard and Sample Preparation: Prepare stock and working standard solutions of sodium thiosulfate and the expected impurities (e.g., sodium chloride, sodium sulfate, sodium sulfite) in deionized water. Prepare the sample solution by dissolving a known weight of the synthesized sodium thiosulfate pentahydrate in deionized water.[9]

• Analysis: Inject the standards and sample to obtain chromatograms. The concentration of thiosulfate and impurities in the sample is determined by comparing the peak areas to the calibration curves generated from the standards.[9]

Alternative and Complementary Techniques

While titration and chromatography are the primary methods for quantitative purity assessment, spectroscopic techniques can provide valuable qualitative information and may be used for quantitative analysis under specific conditions.

Technique	Principle	Application in Purity Assessment
UV-Vis Spectrophotometry	Measures the absorption of ultraviolet-visible light by the sample.	Sodium thiosulfate exhibits a strong absorbance peak around 214-216 nm.[11] This can be used for quantitative analysis, although it is less specific than chromatographic methods.
FTIR and Raman Spectroscopy	Measures the vibrational modes of molecules.	Provides a molecular fingerprint of the compound. Can be used to identify the presence of the thiosulfate ion (S-O and S-S stretching vibrations) and potentially identify organic impurities or different crystalline forms.[8]

Workflow for Purity Assessment

A logical workflow for assessing the purity of synthesized sodium thiosulfate pentahydrate is outlined below.

Purity Assessment Workflow

Considerations for Method Selection

• Iodometric Titration: A cost-effective and accurate method for routine assay of the main component. However, it lacks specificity and may be affected by other reducing or oxidizing impurities.

• HPLC: Provides high specificity and can separate thiosulfate from many potential impurities. It is a robust method suitable for quality control environments.[5][6]

• Ion Chromatography: The method of choice for the simultaneous determination of thiosulfate and common inorganic anionic impurities like sulfate and sulfite.[8][9] It offers excellent sensitivity and specificity.

By selecting the appropriate analytical methodology and following standardized protocols, researchers can confidently assess the purity of their synthesized sodium thiosulfate pentahydrate, ensuring its suitability for downstream applications.

References

• 1. usptechnologies.com [usptechnologies.com]
• 2. researchgate.net [researchgate.net]
• 3. hiranuma.com [hiranuma.com]
• 4. mccscience.yolasite.com [mccscience.yolasite.com]
• 5. benchchem.com [benchchem.com]
• 6. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 7. CN103175930B - A kind of HPLC analytical method measuring sodium sulphite content - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. lcms.cz [lcms.cz]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Cross-Validation of Sodium Thiosulfate Titrations: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the accuracy and reliability of analytical methods are paramount. The long-established sodium thiosulfate (B1220275) titration, a cornerstone of iodometry, is a widely used technique for the determination of oxidizing agents. However, with the advent of modern analytical instrumentation, it is crucial to cross-validate these classical methods to ensure precision and understand their performance characteristics relative to contemporary alternatives. This guide provides an objective comparison of sodium thiosulfate titration with alternative methods, supported by experimental data and detailed protocols.

Comparison of Analytical Methods

The selection of an analytical method is often a trade-off between factors such as accuracy, precision, cost, and sample throughput. While sodium thiosulfate titration is cost-effective and straightforward, instrumental methods can offer advantages in terms of sensitivity, selectivity, and automation.[1] The following table summarizes the performance characteristics of sodium thiosulfate titration against common cross-validation techniques.

Feature	Iodometric Titration (Sodium Thiosulfate)	Potentiometric Titration	High-Performance Liquid Chromatography (HPLC)
Principle	Redox reaction between analyte, iodine, and thiosulfate, with visual endpoint detection (starch indicator).[1]	Measurement of potential difference between an indicator and a reference electrode to determine the equivalence point.[2]	Separation of analyte based on its affinity for a stationary phase, followed by detection.[1][3]
Accuracy	High, but can be operator-dependent.	High, objective endpoint determination reduces operator bias.[4]	High, with proper validation (mean recovery often >99%).[3]
Precision (RSD)	Typically <1%, but can be higher depending on operator skill.	High, with RSDs often below 0.1%.	Very high, with RSDs often below 2%.[5]
Selectivity	Susceptible to interference from other oxidizing or reducing agents present in the sample matrix.[1]	Can be more selective than visual titration, but still susceptible to redox interferences.	High, as it separates the analyte from interfering matrix components.[1]
Analysis Time	Minutes per sample.[1]	Minutes per sample.	5-10 minutes per sample.[1]
Cost	Low.[1]	Moderate initial instrument cost.	High initial instrument cost and ongoing operational costs.[1]
Automation	Manual or can be automated with an autotitrator.[1]	Easily automated.[1]	Fully automatable for high throughput.[1]

Experimental Protocols

Detailed and standardized experimental protocols are critical for reproducible and accurate results. Below are the methodologies for sodium thiosulfate titration and two common alternative methods used for cross-validation.

Standardization of Sodium Thiosulfate Solution (Iodometric Titration)

The concentration of the sodium thiosulfate solution must be accurately determined through standardization with a primary standard, such as potassium iodate (B108269) (KIO₃) or potassium dichromate (K₂Cr₂O₇).[6][7][8][9]

Principle: A known amount of the primary standard reacts with an excess of potassium iodide (KI) in an acidic solution to liberate a stoichiometric amount of iodine (I₂). This liberated iodine is then titrated with the sodium thiosulfate solution.[10]

Reagents:

• Potassium iodate (KIO₃), primary standard grade, dried at 110°C

• Potassium iodide (KI)

• Sulfuric acid (H₂SO₄), 1 M

• Sodium thiosulfate (Na₂S₂O₃·5H₂O) solution, ~0.1 M

• Starch indicator solution (1% w/v)

• Distilled or deionized water

Procedure:

• Preparation of 0.1 M Sodium Thiosulfate Solution: Dissolve approximately 25 g of Na₂S₂O₃·5H₂O in 1 L of freshly boiled and cooled distilled water. Add about 0.1 g of sodium carbonate to stabilize the solution. Store in a dark, well-stoppered bottle.

• Preparation of Standard Potassium Iodate Solution: Accurately weigh about 0.35 g of dried KIO₃ and dissolve it in distilled water in a 100 mL volumetric flask. Make up to the mark with water.

• Titration: a. Pipette 25.00 mL of the standard KIO₃ solution into a 250 mL Erlenmeyer flask. b. Add approximately 2 g of KI and 10 mL of 1 M H₂SO₄. The solution will turn a deep brown due to the liberated iodine. c. Titrate immediately with the sodium thiosulfate solution from a burette until the solution becomes a pale yellow. d. Add 2 mL of starch indicator solution. The solution will turn a deep blue-black. e. Continue the titration dropwise, with constant swirling, until the blue color disappears completely, leaving a colorless solution. f. Record the volume of sodium thiosulfate solution used. g. Repeat the titration at least two more times to obtain concordant results.

Calculation of Molarity: Molarity of Na₂S₂O₃ = (Weight of KIO₃ × 6) / (Molecular weight of KIO₃ × Volume of Na₂S₂O₃ used)

Potentiometric Titration of Thiosulfate

This method offers an instrumental alternative to the visual endpoint detection of traditional titration.

Principle: The endpoint of the titration is determined by monitoring the change in the potential of a platinum indicator electrode relative to a reference electrode as the titrant is added. A sharp change in potential occurs at the equivalence point.[2]

Apparatus:

• Automatic titrator or a potentiometer with a platinum combination electrode

• Burette

• Magnetic stirrer

Procedure:

• Prepare the analyte solution containing thiosulfate.

• Immerse the platinum combination electrode and the tip of the burette into the solution.

• Start the magnetic stirrer.

• Titrate with a standardized solution of an oxidizing agent (e.g., potassium iodate or iodine).

• The instrument will record the potential as a function of the volume of titrant added and will determine the equivalence point from the resulting titration curve.

High-Performance Liquid Chromatography (HPLC) for Thiosulfate Analysis

HPLC is a powerful technique for the separation and quantification of ions like thiosulfate, especially in complex sample matrices.[1]

Principle: The sample is injected into a liquid mobile phase that flows through a column packed with a stationary phase. The thiosulfate ions are separated from other components based on their interaction with the stationary phase. A detector measures the concentration of the eluted thiosulfate.[3]

Apparatus and Reagents:

• HPLC system with a suitable detector (e.g., UV or conductivity)

• Analytical column (e.g., a reversed-phase C18 column with an ion-pairing agent)

• Mobile phase (e.g., a buffered aqueous solution with an organic modifier and an ion-pairing reagent)

• Thiosulfate standard solutions of known concentrations

Procedure:

• Preparation of Standard Solutions: Prepare a series of thiosulfate standard solutions of accurately known concentrations.

• Calibration: Inject the standard solutions into the HPLC system to generate a calibration curve by plotting the peak area against the concentration.

• Sample Analysis: Prepare the sample solution, filter it, and inject it into the HPLC system.

• Quantification: Identify the thiosulfate peak based on its retention time and quantify its concentration by comparing its peak area to the calibration curve.[1]

Visualization of Workflows and Reactions

To better illustrate the processes involved, the following diagrams have been generated using the DOT language.

Caption: Workflow for cross-validating sodium thiosulfate titration results.

Caption: Key chemical reactions in iodometric titration with sodium thiosulfate.

References

• 1. benchchem.com [benchchem.com]
• 2. mt.com [mt.com]
• 3. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 4. benchchem.com [benchchem.com]
• 5. Comparison of capillary zone electrophoresis and high performance liquid chromatography methods for quantitative determination of ketoconazole in drug formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemijournal.com [chemijournal.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. hiranuma.com [hiranuma.com]

A Comparative Analysis of Cyanide Antidotes: Efficacy, Mechanisms, and Experimental Insights

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of various cyanide antidotes, with a particular focus on sodium thiosulfate (B1220275) and its performance relative to other prominent agents such as hydroxocobalamin (B81358) and nitrites. The information presented is collated from a range of experimental studies to support research and development in the field of toxicology and antidote development.

Introduction to Cyanide Toxicity and Antidotal Mechanisms

Cyanide is a potent and rapidly acting poison that induces cellular hypoxia by inhibiting cytochrome c oxidase, a critical enzyme in the mitochondrial electron transport chain.[1] This inhibition halts aerobic metabolism, leading to a swift decline in cellular function and, if untreated, rapid death.[1][2] The primary strategies for counteracting cyanide poisoning involve three main mechanisms:

• Methemoglobin Formation: Agents like sodium nitrite (B80452) oxidize hemoglobin to methemoglobin.[1][3] Methemoglobin has a high affinity for cyanide, sequestering it in the blood as cyanomethemoglobin and preventing it from reaching cytochrome c oxidase.[1] A proposed additional mechanism for nitrites is the generation of nitric oxide (NO), which may compete with cyanide at the enzyme binding site.[4]

• Direct Binding and Chelation: Hydroxocobalamin (a form of vitamin B12) directly binds to the cyanide ion to form the non-toxic cyanocobalamin, which is then excreted in the urine.[5]

• Detoxification via Sulfur Donation: Sodium thiosulfate acts as a sulfur donor for the endogenous enzyme rhodanese.[1][3] This enzyme catalyzes the conversion of cyanide to the much less toxic thiocyanate, which is also renally excreted.[1][3]

The following diagram illustrates the primary mechanisms of action for these cyanide antidotes.

Caption: Mechanisms of action for major cyanide antidotes.

Quantitative Efficacy Comparison

The efficacy of cyanide antidotes is often evaluated in animal models based on survival rates and the reversal of physiological distress markers like hypotension and lactic acidosis. The following tables summarize key quantitative data from comparative studies.

Table 1: Survival Rates in Animal Models

Antidote/Combination	Animal Model	Cyanide Challenge	Antidote Dose	Route	Survival Rate	Reference(s)
Sodium Thiosulfate	Mouse	100% Lethal Dose	60 mg/kg	IM	50%	[4]
300 mg/kg	IM	100%	[4]
Swine	Infusion until severe hypotension	413 mg/kg	IV	0% (0/12)	[6]
Sodium Nitrite	Mouse	100% Lethal Dose	5.2 mg/kg	IM	33%	[4]
9.2 mg/kg	IM	100%	[4]
Hydroxocobalamin	Swine	Infusion until severe hypotension	150 mg/kg	IV	92% (11/12)	[6]
Sodium Nitrite + Sodium Thiosulfate	Rabbit	Lethal Dose	0.61 mg/kg + 22.3 mg/kg	IM	73% (8/11)	[4]
Pig	Lethal Dose	-	IM	80%	[4]
Swine	Infusion until severe hypotension	10 mg/kg + 413 mg/kg	IV	83% (10/12)	[7]
Hydroxocobalamin + Sodium Thiosulfate	Swine	Infusion until severe hypotension	150 mg/kg + 413 mg/kg	IV	83% (10/12)	[6]

IM: Intramuscular, IV: Intravenous

Table 2: Hemodynamic and Metabolic Reversal in Swine Model

Antidote/Combination	Outcome Measure	Time Point	Result	Reference(s)
Hydroxocobalamin + Sodium Thiosulfate	Return to Baseline Mean Arterial Pressure (MAP)	5 minutes post-infusion	Faster return to baseline MAP	[7]
Sodium Nitrite + Sodium Thiosulfate	Return to Baseline Mean Arterial Pressure (MAP)	5 minutes post-infusion	Slower return compared to Hydroxocobalamin group	[7]
Hydroxocobalamin	Reversal of Cyanide-Induced Shock	60 minutes post-infusion	Effective	[6]
Sodium Thiosulfate	Reversal of Cyanide-Induced Shock	60 minutes post-infusion	Failed to reverse shock	[6]
Hydroxocobalamin + Sodium Thiosulfate	Reversal of Cyanide-Induced Shock	60 minutes post-infusion	Not significantly different from Hydroxocobalamin alone	[6]
Sodium Nitrite + Sodium Thiosulfate (Pigs)	Plasma Lactate (B86563) Attenuation	5 minutes post-injection	Significant attenuation of lactate rise	[4]

Experimental Protocols

The following provides a generalized methodology for a typical preclinical study comparing the efficacy of cyanide antidotes, based on protocols described in the cited literature.[4][6][7]

A Typical Experimental Workflow for Antidote Efficacy Testing

Caption: Generalized workflow for in-vivo cyanide antidote efficacy studies.

1. Animal Model and Preparation:

• Species: Common models include mice, rabbits, and swine, selected to assess efficacy across different species.[4][6]

• Preparation: Animals are anesthetized and instrumented for continuous monitoring of vital signs, including mean arterial pressure (MAP), heart rate, and for the collection of arterial blood samples.[6][7]

2. Cyanide Intoxication:

• Agent: A solution of sodium cyanide (NaCN) or potassium cyanide (KCN) is administered.

• Administration: Typically, a continuous intravenous infusion is used until a specific toxic endpoint is reached, such as severe hypotension (e.g., MAP dropping to 50% of baseline) or apnea.[6][7] This method allows for a consistent level of severe poisoning across subjects. Alternatively, a single lethal dose (e.g., LD100) is administered.[4]

3. Antidote Administration and Monitoring:

• Grouping: Animals are randomized into treatment groups, including a control (saline) and the different antidotes being tested (e.g., sodium thiosulfate, hydroxocobalamin, sodium nitrite, or combinations).[4][6]

• Dosing and Route: Antidotes are administered at clinically relevant doses, typically via intravenous (IV) or intramuscular (IM) injection, following the onset of severe toxicity.[4][7]

• Observation Period: Following antidote administration, animals are monitored for a set period (e.g., 40-60 minutes or longer) to assess recovery.[6][7]

4. Data Collection and Analysis:

• Primary Endpoints: The primary measure of efficacy is often survival.[4][6]

• Secondary Endpoints: Physiological parameters are recorded continuously, including MAP, cardiac output, blood pH, and plasma lactate levels. The speed and degree of normalization of these parameters are key indicators of antidote effectiveness.[7] Statistical analyses, such as repeated-measures ANOVA, are used to compare the outcomes between treatment groups.[6][7]

Discussion and Logical Comparison of Antidote Characteristics

The choice of a cyanide antidote in a clinical or field setting depends on a balance of efficacy, speed of onset, safety profile, and ease of administration.

• Sodium Thiosulfate: While effective, particularly at higher doses, its main limitation is a slow onset of action when used alone.[1][5] This is because its efficacy depends on the enzymatic action of rhodanese. Studies in swine have shown it to be ineffective as a monotherapy for reversing severe cyanide-induced shock.[6] However, it is considered safe and is often used in combination with faster-acting agents like nitrites or hydroxocobalamin.[1][8] The combination allows for immediate cyanide sequestration followed by definitive detoxification.

• Sodium Nitrite: This agent acts rapidly by inducing methemoglobinemia.[1] However, this mechanism can be a double-edged sword, as it reduces the oxygen-carrying capacity of the blood, which can be detrimental, especially in victims of smoke inhalation who may also have carbon monoxide poisoning.[5][9] Other potential side effects include significant hypotension.[1]

• Hydroxocobalamin: This antidote has a rapid onset of action and a favorable safety profile.[5][10] It directly binds cyanide without compromising oxygen transport, making it a preferred option for empiric treatment, especially in cases of smoke inhalation.[5][9] While generally very effective, the large volume required for administration can be a logistical challenge.[1]

The diagram below illustrates the key decision-making factors when comparing these antidotes.

Caption: Logical comparison of key features of cyanide antidotes.

Conclusion

Experimental data indicates that while sodium thiosulfate is an effective cyanide antidote, its slow onset of action makes it less suitable as a sole agent in cases of severe, acute poisoning.[6] Hydroxocobalamin and sodium nitrite offer more rapid reversal of toxicity.[7] Hydroxocobalamin demonstrates a superior safety profile, particularly in scenarios like smoke inhalation where the patient's oxygen-carrying capacity may already be compromised.[5] Combination therapies, such as sodium nitrite with sodium thiosulfate, leverage the rapid action of one agent with the safe, definitive detoxification of the other, and have shown high efficacy in animal models.[4] The choice of antidote ultimately depends on the specific clinical context, but current evidence supports hydroxocobalamin as a first-line treatment, with sodium thiosulfate serving as a crucial and safe component of a comprehensive treatment strategy.[2][10]

References

• 1. Past, present and future of cyanide antagonism research: From the early remedies to the current therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acute Cyanide Poisoning: Hydroxocobalamin and Sodium Thiosulfate Treatments with Two Outcomes following One Exposure Event - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. SODIUM NITRITE AND SODIUM THIOSULFATE ARE EFFECTIVE AGAINST ACUTE CYANIDE POISONING WHEN ADMINISTERED BY INTRAMUSCULAR INJECTION - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Hydroxocobalamin versus sodium thiosulfate for the treatment of acute cyanide toxicity in a swine (Sus scrofa) model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hydroxocobalamin and sodium thiosulfate versus sodium nitrite and sodium thiosulfate in the treatment of acute cyanide toxicity in a swine (Sus scrofa) model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficacy and safety of antidotes for acute poisoning by cyanides Volume I - ECETOC [ecetoc.org]
• 9. benthamdirect.com [benthamdirect.com]
• 10. researchgate.net [researchgate.net]

performance evaluation of various indicators in thiosulfate titrations

For Researchers, Scientists, and Drug Development Professionals: A Performance Evaluation of Visual and Instrumental Endpoint Detection Methods in Iodometric Titrations

Thiosulfate (B1220275) titrations, a cornerstone of iodometric analysis, are instrumental in the quantitative determination of oxidizing agents across various fields, including pharmaceutical analysis and environmental monitoring. The accuracy and reliability of these titrations hinge on the precise determination of the endpoint. This guide provides a comprehensive comparison of the performance of various indicators and endpoint detection methods used in thiosulfate titrations, supported by experimental data and detailed protocols.

Performance Comparison of Endpoint Detection Methods

The selection of an appropriate endpoint detection method is critical and depends on factors such as the required accuracy, precision, sample matrix, and available instrumentation. While traditional visual indicators are cost-effective and straightforward, instrumental methods offer higher precision and are less susceptible to subjective interpretation.

Endpoint Detection Method	Principle of Detection	Analyte Concentration Range	Relative Standard Deviation (RSD)	Notes
Visual Indicator
Starch	Forms a deep blue-black complex with iodine. The endpoint is the disappearance of this color.	Typically > 0.001 N	Can be >1%	Prone to errors from premature addition, temperature, and pH sensitivity.[1][2]
Sodium Starch Glycolate	A water-soluble starch derivative that also forms a colored complex with iodine.	Not widely documented as a titration indicator.	Data not available	One study suggests it is less accurate than starch.[3]
N-Phenylanthranilic Acid	A redox indicator that changes color based on the solution's redox potential.	Not commonly used in iodine-thiosulfate titrations.	Data not available	Primarily used in other types of redox titrations.
Instrumental Method
Potentiometric Titration	Measures the change in potential of the solution as the titrant is added. The endpoint is the point of maximum inflection of the titration curve.	Wide range, including dilute solutions.	Typically < 0.2%	Offers objective endpoint determination and is suitable for colored or turbid solutions.[4][5]
Amperometric Titration	Measures the change in current between two electrodes as a function of the added titrant.	Suitable for millinormal solutions.	As low as 0.1%	Shown to be more precise than the starch indicator method.[6]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are the experimental protocols for the key endpoint detection methods discussed.

Iodometric Titration with Starch Indicator

This method relies on the visual detection of the endpoint through the formation and disappearance of the starch-iodine complex.

Reagents and Equipment:

• Standardized sodium thiosulfate solution (Na₂S₂O₃)

• Analyte solution containing the oxidizing agent

• Potassium iodide (KI)

• Dilute acid (e.g., sulfuric acid or acetic acid)

• Starch indicator solution (1% w/v)

• Burette, pipette, Erlenmeyer flask

• Magnetic stirrer and stir bar

Procedure:

• Pipette a known volume of the analyte solution into an Erlenmeyer flask.

• Add an excess of potassium iodide to the flask. The solution will turn a yellow-brown color due to the liberation of iodine.

• Acidify the solution with dilute acid as required by the specific analytical method.

• Titrate with the standardized sodium thiosulfate solution. The yellow-brown color of the iodine will begin to fade.

• When the solution becomes a pale yellow, add 1-2 mL of the starch indicator solution. The solution will turn a deep blue-black.[7][8]

• Continue the titration, adding the sodium thiosulfate solution dropwise, until the blue-black color disappears, leaving a colorless solution. This is the endpoint.[7][8]

• Record the volume of sodium thiosulfate solution used.

Potentiometric Endpoint Detection

This instrumental method provides an objective determination of the endpoint by measuring the change in the solution's potential.

Reagents and Equipment:

• All reagents and glassware for the standard titration.

• Potentiometer with a platinum combination redox electrode or a platinum indicator electrode and a reference electrode.

• Magnetic stirrer and stir bar.

Procedure:

• Prepare the sample in an Erlenmeyer flask as described for the starch indicator method.

• Immerse the platinum and reference electrodes into the solution.

• Begin the titration by adding the sodium thiosulfate solution in small increments.

• After each addition, allow the potential reading to stabilize and record the potential (in millivolts) and the total volume of titrant added.

• As the endpoint is approached, the change in potential per increment of titrant will increase significantly. Reduce the volume of the increments in this region.

• The endpoint is the volume of titrant that corresponds to the steepest point of the titration curve (the inflection point). This can be determined by plotting the potential versus the volume of titrant and identifying the midpoint of the steep rise, or more accurately by calculating the first or second derivative of the curve.[4]

Visualizations

To better understand the processes involved, the following diagrams illustrate the chemical signaling pathway of the starch indicator and the experimental workflow for a typical iodometric titration.

References

• 1. titrations.info [titrations.info]
• 2. pharmaguru.co [pharmaguru.co]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. vernier.com [vernier.com]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.uohyd.ac.in [chemistry.uohyd.ac.in]
• 8. mccscience.yolasite.com [mccscience.yolasite.com]

A Comparative Guide: Sodium Thiosulfate vs. Calcium Thiosulfate in Research Applications

For researchers, scientists, and drug development professionals, selecting the appropriate chemical reagent is a critical decision that can significantly impact experimental outcomes. This guide provides an objective comparison of sodium thiosulfate (B1220275) and calcium thiosulfate across several key research applications. By presenting supporting experimental data, detailed methodologies, and clear visualizations of mechanisms, this document aims to facilitate informed decisions in your research endeavors.

Gold Leaching: An Eco-Friendly Alternative to Cyanide

The use of thiosulfate as a lixiviant for gold extraction has gained traction as a less toxic alternative to traditional cyanidation. The choice between sodium and calcium thiosulfate involves a trade-off between leaching efficiency and reagent consumption.

Comparative Performance: Gold Leaching

Experimental evidence suggests that the cation (Ca²⁺ vs. Na⁺) plays a crucial role in the gold leaching process. While calcium thiosulfate often demonstrates higher gold dissolution rates, sodium thiosulfate is associated with greater stability and lower consumption.[1]

Parameter	Sodium Thiosulfate	Calcium Thiosulfate	Key Observations
Gold Leaching Efficiency	Generally Lower	Generally Higher	Calcium ions may enhance the kinetics of gold dissolution.[1]
Thiosulfate Consumption	Lower	Higher	Sodium thiosulfate exhibits greater stability, leading to reduced reagent loss.[1]
Optimal pH Range	8 - 10	8 - 10	Both systems operate in a similar alkaline pH range to maintain thiosulfate stability.[1]
Typical Temperature	40 - 60°C	40 - 60°C	Leaching rates for both are temperature-dependent.[1]
Typical Concentration	0.1 - 0.7 M	0.05 - 0.15 M	Optimal concentrations vary based on ore characteristics.[1]

Mechanism of Action: Thiosulfate Gold Leaching

The leaching of gold in a thiosulfate system is an electrochemical process. It typically involves an oxidant, such as the cupric ammine complex [Cu(NH₃)₄]²⁺, to oxidize metallic gold (Au) to Au⁺. The thiosulfate ion (S₂O₃²⁻) then complexes with the gold ion to form a stable, soluble gold-thiosulfate complex, [Au(S₂O₃)₂]³⁻.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Sodium Thiosulfate Pentahydrate: A Guide for Laboratory Professionals

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development Professionals

Sodium thiosulfate (B1220275) pentahydrate is a common reagent in many laboratories, utilized in various applications from titration to dechlorination. While generally considered to have low toxicity, proper disposal is crucial to ensure laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe disposal of sodium thiosulfate pentahydrate, aligning with standard laboratory safety protocols.

Immediate Safety and Handling

Before disposal, it is imperative to handle sodium thiosulfate pentahydrate with appropriate care. Always wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. In case of a spill, sweep up the solid material, minimizing dust generation, and collect it in a suitable container for disposal.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the disposal and safety of sodium thiosulfate pentahydrate.

Parameter	Value	Reference
Aquatic Toxicity (Fish, LC50)	> 10,000 mg/L (96 hours)	[1][2]
Oral Toxicity (Rat, LD50)	> 5,000 mg/kg	[1][2][3]
General Drain Disposal Guideline (per discharge)	Up to 100 grams or 100 milliliters	[4][5][6]
Water Dilution for Drain Disposal	At least 100-fold excess of water	[5][7]
pH Range for Drain Disposal	Generally between 5.0 and 9.0	[7][8]

Disposal Procedures

The appropriate disposal method for sodium thiosulfate pentahydrate depends on the quantity and the applicable local, state, and federal regulations. It is crucial to consult your institution's specific waste management policies.

Small Quantities (Generally < 100 grams)

For small quantities of sodium thiosulfate pentahydrate or its dilute solutions, drain disposal is often acceptable.[4][5][6]

Experimental Protocol for Drain Disposal:

• Ensure Neutral pH: Check the pH of the solution. If necessary, adjust it to a neutral range (typically between 6.0 and 8.0).

• Dilution: Dilute the sodium thiosulfate solution with a large volume of water (at least a 100-fold excess).[5][7]

• Disposal: While running copious amounts of cold water, slowly pour the diluted solution down the drain.

• Flush: Continue to run water for several minutes to ensure the chemical is thoroughly flushed from the plumbing system.

Large Quantities (Generally > 100 grams)

For larger quantities of solid sodium thiosulfate pentahydrate or concentrated solutions, drain disposal is not recommended.

Procedure for Large Quantity Disposal:

• Containerization: Place the solid waste in a clearly labeled, sealed container. For solutions, use a compatible, sealed container.

• Labeling: The label should clearly identify the contents as "Sodium Thiosulfate Pentahydrate" and include any other relevant hazard information.

• Waste Collection: Contact your institution's Environmental Health and Safety (EHS) office or designated waste management provider to arrange for pickup and disposal as non-hazardous chemical waste.[9]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of sodium thiosulfate pentahydrate.

References

• 1. rcilabscan.com [rcilabscan.com]
• 2. westliberty.edu [westliberty.edu]
• 3. media.laballey.com [media.laballey.com]
• 4. chem.metu.edu.tr [chem.metu.edu.tr]
• 5. bsu.edu [bsu.edu]
• 6. Proper Drain Disposal Guidance :: Department of Chemistry & Chemical Biology | The University of New Mexico [chemistry.unm.edu]
• 7. Proper Drain Disposal of Chemicals: Guidelines and Best Practices | Lab Manager [labmanager.com]
• 8. Sewer Disposal | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]